4-Hydroxybut-2-enoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Hydroxybut-2-enoic Acid

This technical guide provides a comprehensive overview of the chemical and biological properties of 4-Hydroxybut-2-enoic acid, tailored for researchers, scientists, and professionals in drug development.

Chemical Properties

4-Hydroxybut-2-enoic acid, also known as (E)-4-Hydroxycrotonic acid, is a hydroxy fatty acid and a notable analog of γ-Hydroxybutyric acid (GHB).[1] Its chemical structure and key properties are summarized below.

Structure:

Table 1: Chemical and Physical Properties of 4-Hydroxybut-2-enoic Acid

Property	Value	Source
CAS Number	24587-49-3	[1]
Molecular Formula	C4H6O3	[1]
Molecular Weight	102.09 g/mol	[2]
Melting Point	109 °C	[3]
Boiling Point (Predicted)	338.7 ± 25.0 °C	[3]
Density (Predicted)	1.271 ± 0.06 g/cm³	[3]
pKa (Predicted)	4.31 ± 0.10	[4]
Solubility	Water: 200 g/L (25 °C) DMSO: <10.21 mg/ml	[3][4]

Spectral Data (Predicted)

¹H NMR (Proton Nuclear Magnetic Resonance):

• -OH (alcohol): Broad singlet, chemical shift dependent on solvent and concentration.

• -CH2-: Doublet of doublets.

• -CH=CH- (alkene): Two distinct multiplets, showing coupling to each other and the adjacent CH2 group.

• -COOH (carboxylic acid): Broad singlet, typically downfield.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

• Four distinct signals are expected, corresponding to the four carbon atoms in different chemical environments.[5]

  • -CH2-OH: Signal in the range of 60-70 ppm.

  • -CH=CH-: Two signals in the alkene region (100-150 ppm).

  • -COOH: Signal in the carboxylic acid region (170-180 ppm).

IR (Infrared) Spectroscopy:

• O-H stretch (alcohol and carboxylic acid): Broadband in the region of 3500-2500 cm⁻¹.[6]

• C=O stretch (carboxylic acid): Strong, sharp peak around 1700 cm⁻¹.[6]

• C=C stretch (alkene): Peak around 1650 cm⁻¹.

• C-O stretch (alcohol and carboxylic acid): Peaks in the fingerprint region, typically between 1300-1000 cm⁻¹.[6]

MS (Mass Spectrometry):

• Molecular Ion (M+): A peak corresponding to the molecular weight (102.09 g/mol ) would be expected.[2]

• Fragmentation: Common fragmentation patterns would involve the loss of water (M-18), the carboxyl group (M-45), and cleavage of the carbon-carbon bonds.

Biological Activity and Signaling Pathway

4-Hydroxybut-2-enoic acid is recognized as a potent analog of γ-Hydroxybutyric acid (GHB).[1] It exhibits a higher binding affinity for the GHB receptor than GHB itself and is considered a potential endogenous ligand.[1][4] The mechanism of action for GHB involves a complex interplay between specific GHB receptors and GABAergic systems, particularly GABA-B receptors.[7][8]

At pharmacological doses, GHB and its analogs can act as weak agonists at GABA-B receptors.[[“]] They also bind to high-affinity GHB receptors, which are distributed in key brain regions like the hippocampus, cortex, and dopaminergic structures.[[“]][10] The stimulation of GHB receptors can lead to a reduction in dopamine (B1211576) release, while interactions with the GABAergic system can have broader inhibitory effects on neuronal activity.[10]

GHB Receptor Signaling Pathway

Experimental Protocols

Synthesis of (E)-4-hydroxybut-2-enoic acid

This protocol describes the synthesis of (E)-4-hydroxybut-2-enoic acid from ethyl (E)-4-bromobut-2-enoate.[11]

Materials:

• Ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol)

• Potassium hydroxide (B78521) (KOH) (1.2 g, 21 mmol)

• Deionized water (10 mL)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round bottom flask

• Stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol), potassium hydroxide (1.2 g, 21 mmol), and deionized water (10 mL).

• Stir the reaction mixture at 100 °C for 2 hours.

• After 2 hours, cool the mixture to room temperature and acidify with 1 M HCl until the pH is acidic.

• Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate to dryness using a rotary evaporator to yield the title compound.

Synthesis Workflow

Stability and Hazards

Stability: Information on the specific stability of 4-Hydroxybut-2-enoic acid is limited in the provided search results. As a general consideration for a molecule with alcohol, alkene, and carboxylic acid functional groups, it should be stored in a cool, dry place away from strong oxidizing agents.

Hazards: Based on information for the related compound 4-Hydroxybut-2-ynoic acid, 4-Hydroxybut-2-enoic acid may cause skin irritation, serious eye irritation, and respiratory irritation.[12] Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be followed when handling this compound.

References

• 1. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 2. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Ethyl-4-hydroxybut-2-enoic acid | C6H10O3 | CID 57121014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. homework.study.com [homework.study.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]
• 9. consensus.app [consensus.app]
• 10. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 12. 4-Hydroxybut-2-ynoic acid | C4H4O3 | CID 359297 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 4-Hydroxybut-2-enoic Acid (CAS: 24587-49-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxybut-2-enoic acid, with the CAS number 24587-49-3, is a notable unsaturated hydroxy fatty acid. It is recognized as an endogenous analog of γ-hydroxybutyric acid (GHB), a neurotransmitter and psychoactive drug. This technical guide provides a comprehensive overview of 4-hydroxybut-2-enoic acid, including its chemical and physical properties, synthesis, biological activity with a focus on its interaction with the GHB receptor, and potential signaling pathways. Detailed experimental protocols for its synthesis and for characterizing its receptor binding are also presented. This document aims to be a valuable resource for researchers and professionals in the fields of neuroscience, pharmacology, and drug development.

Chemical and Physical Properties

4-Hydroxybut-2-enoic acid is a small molecule with the chemical formula C₄H₆O₃. Its structure features a four-carbon chain with a carboxylic acid group, a hydroxyl group, and a carbon-carbon double bond. The presence of these functional groups contributes to its chemical reactivity and biological activity. A summary of its key properties is provided in the table below.

Property	Value	Source
CAS Number	24587-49-3	N/A
Molecular Formula	C₄H₆O₃	[1]
Molecular Weight	102.09 g/mol	[2]
IUPAC Name	(2E)-4-hydroxybut-2-enoic acid	[2]
Synonyms	trans-4-Hydroxycrotonic acid, T-HCA	[3]
Melting Point	Not available	N/A
Boiling Point	Not available	N/A
Solubility	Soluble in water	[1]
pKa	~4.7 (estimated)	N/A

Synthesis

A common laboratory-scale synthesis of 4-hydroxybut-2-enoic acid involves the hydrolysis of an ester precursor, such as ethyl 4-bromocrotonate.

Experimental Protocol: Synthesis from Ethyl 4-bromocrotonate

Objective: To synthesize 4-hydroxybut-2-enoic acid via hydrolysis of ethyl 4-bromocrotonate.

Materials:

• Ethyl 4-bromocrotonate (technical grade, ~75%)[4]

• Potassium hydroxide (B78521) (KOH)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure: [5]

• In a round-bottom flask equipped with a magnetic stir bar, dissolve potassium hydroxide (2.1 equivalents) in deionized water.

• Add ethyl 4-bromocrotonate (1 equivalent) to the stirred solution.

• Attach a reflux condenser and heat the mixture to 100°C with continuous stirring for 2 hours.

• After 2 hours, allow the reaction mixture to cool to room temperature.

• Acidify the solution to a pH of approximately 2-3 by slowly adding 1 M HCl.

• Transfer the acidified mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 4-hydroxybut-2-enoic acid.

• The crude product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Workflow for the Synthesis of 4-Hydroxybut-2-enoic Acid:

Caption: Workflow for the synthesis of 4-hydroxybut-2-enoic acid.

Biological Activity and Signaling Pathway

4-Hydroxybut-2-enoic acid is a known agonist of the high-affinity γ-hydroxybutyrate (GHB) receptor.[3][6] The GHB receptor is a G-protein coupled receptor (GPCR) that is distinct from the GABA-B receptor, to which GHB also binds, albeit with lower affinity.[7][8]

Quantitative Binding Data

Binding studies using radiolabeled trans-4-hydroxycrotonic acid ([³H]THCA) on rat brain membranes have revealed high-affinity binding sites. The following table summarizes the binding parameters.

Parameter	Value	Source
High-affinity Kd	7 nM	[6]
High-affinity Bmax	42 fmol/mg protein	[6]
Low-affinity Kd	2 µM	[6]
Low-affinity Bmax	13 pmol/mg protein	[6]

Signaling Pathway

Activation of the GHB receptor by 4-hydroxybut-2-enoic acid is believed to initiate a signaling cascade that is distinct from GABA-B receptor signaling. The GHB receptor is an excitatory GPCR.[7] Its activation can lead to the modulation of ion channels and the release of other neurotransmitters.

Proposed Signaling Pathway of 4-Hydroxybut-2-enoic Acid:

Caption: Proposed signaling pathway upon GHB receptor activation.

Experimental Protocols

Protocol: Receptor Binding Assay

Objective: To determine the binding affinity of 4-hydroxybut-2-enoic acid to the GHB receptor using a competitive radioligand binding assay.

Materials:

• Rat brain membranes (prepared from cortex or hippocampus)

• [³H]NCS-382 (radioligand for GHB receptor)

• 4-Hydroxybut-2-enoic acid (unlabeled ligand)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Scintillation vials and scintillation cocktail

• Glass fiber filters

• Filtration manifold

• Scintillation counter

Procedure: (Adapted from general receptor binding assay protocols)[9]

• Prepare a series of dilutions of 4-hydroxybut-2-enoic acid in the binding buffer.

• In microcentrifuge tubes, add a fixed concentration of [³H]NCS-382, the rat brain membrane preparation, and varying concentrations of the unlabeled 4-hydroxybut-2-enoic acid.

• Include control tubes for total binding (no unlabeled ligand) and non-specific binding (excess unlabeled ligand, e.g., 1 mM GHB).

• Incubate the tubes at a specific temperature (e.g., 4°C) for a predetermined time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a filtration manifold.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and vortex.

• Measure the radioactivity in each vial using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the unlabeled ligand concentration to generate a competition curve.

• Determine the IC₅₀ value (the concentration of unlabeled ligand that inhibits 50% of the specific binding of the radioligand).

• Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for Receptor Binding Assay:

Caption: Workflow for a competitive radioligand binding assay.

Spectroscopic Data

• ¹H NMR: The proton nuclear magnetic resonance spectrum is expected to show signals corresponding to the vinyl protons of the double bond, the methylene (B1212753) protons adjacent to the hydroxyl group, and the hydroxyl and carboxylic acid protons. The coupling constants between the vinyl protons would confirm the trans configuration of the double bond.

• ¹³C NMR: The carbon-13 nuclear magnetic resonance spectrum would display four distinct signals for the four carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid, the two sp² hybridized carbons of the double bond, and the sp³ hybridized carbon bearing the hydroxyl group.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (102.09 g/mol ). Fragmentation patterns would likely involve the loss of water and carbon dioxide. The mass spectrum of the trimethylsilyl (B98337) (TMS) derivative of the related compound, 4-hydroxybutanoic acid, is available in the NIST WebBook and can serve as a reference for derivatized analysis.[10]

Conclusion

4-Hydroxybut-2-enoic acid is a biologically active molecule with a high affinity for the GHB receptor. Its role as an endogenous ligand and its distinct signaling pathway make it a compound of significant interest for research in neuroscience and pharmacology. The information and protocols provided in this technical guide offer a solid foundation for further investigation into the synthesis, biological characterization, and potential therapeutic applications of this intriguing molecule. Further research is warranted to fully elucidate its physiological functions and its potential as a lead compound in drug discovery programs.

References

• 1. Page loading... [guidechem.com]
• 2. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethyl 4-bromocrotonate 75 , technical grade 37746-78-4 [sigmaaldrich.com]
• 5. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GHB receptor - Wikipedia [en.wikipedia.org]
• 8. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 9. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. 4-Hydroxybutanoic acid, 2TMS derivative [webbook.nist.gov]

An In-depth Technical Guide to (E)-4-Hydroxybut-2-enoic Acid: Molecular Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-4-hydroxybut-2-enoic acid, a naturally occurring analog of γ-hydroxybutyric acid (GHB). This document details its molecular structure, physicochemical properties, synthesis, and its significant interactions with the GHB and GABAergic systems, presenting key quantitative data and experimental methodologies relevant to drug discovery and development.

Molecular Structure and Physicochemical Properties

(E)-4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA), is a short-chain hydroxy fatty acid. Its structure features a carboxylic acid group, a trans-configured carbon-carbon double bond, and a primary alcohol.

Chemical Identifiers

Identifier	Value
IUPAC Name	(2E)-4-hydroxybut-2-enoic acid
CAS Number	24587-49-3[1][2]
Molecular Formula	C₄H₆O₃[1][2]
Molecular Weight	102.09 g/mol [2][3]
Canonical SMILES	C(C=CC(=O)O)O[1]
InChI Key	RMQJECWPWQIIPW-OWOJBTEDSA-N[1]
Synonyms	trans-4-Hydroxycrotonic acid, T-HCA, (E)-4-Hydroxycrotonic Acid[2]

Physicochemical Data

Property	Value	Source
Melting Point	109 °C	[2]
Boiling Point (Predicted)	338.7 ± 25.0 °C	[2]
Density (Predicted)	1.271 ± 0.06 g/cm³	[2]
pKa (Predicted)	4.31 ± 0.10	[1]
XLogP3 (Predicted)	-0.6	[3]
Solubility	Soluble in DMSO (<10.21 mg/ml)	[2]
Appearance	Light yellow to yellow solid	[2]

Synthesis and Characterization

Synthetic Protocol: Hydrolysis of Ethyl (E)-4-bromobut-2-enoate

A common laboratory-scale synthesis of (E)-4-hydroxybut-2-enoic acid involves the hydrolysis of an ester precursor.[4]

Materials:

• Ethyl (E)-4-bromobut-2-enoate (10 mmol)

• Potassium hydroxide (B78521) (KOH) (21 mmol)

• Deionized water (10 mL)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask, add ethyl (E)-4-bromobut-2-enoate, potassium hydroxide, and water.

• Stir the reaction mixture at 100 °C for 2 hours.

• After cooling to room temperature, acidify the mixture with 1 M HCl.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ and filter.

• Concentrate the filtrate under reduced pressure to yield the product.

This method typically yields the title compound as a brown oil with a reported yield of 53%.[4] Further purification can be achieved through column chromatography.

Spectroscopic Characterization

Detailed spectroscopic data for (E)-4-hydroxybut-2-enoic acid is essential for unambiguous identification. While predicted ¹H and ¹³C NMR spectra are available in various databases, experimental data should be acquired for confirmation.[1] Mass spectrometry can be used to confirm the molecular weight.

Biological Activity and Signaling Pathways

(E)-4-Hydroxybut-2-enoic acid is a significant neuromodulator due to its interaction with the γ-hydroxybutyrate (GHB) signaling system. It is an endogenous compound found in the brain and acts as a potent ligand for GHB receptors.[5][6]

Receptor Binding Affinity

Binding studies on rat brain membranes have demonstrated that (E)-4-hydroxybut-2-enoic acid (T-HCA) binds to GHB receptors with two distinct affinity components.[6]

Ligand	Receptor Target	Binding Affinity (Kd)	Bmax
[³H]T-HCA	High-affinity GHB site	7 nM	42 fmol/mg protein
[³H]T-HCA	Low-affinity GHB site	2 µM	13 pmol/mg protein
T-HCA (displacing [³H]GHB)	High-affinity GHB site	95 nM	N/A

These findings indicate the existence of a specific high-affinity binding site for T-HCA, suggesting it may be a natural ligand for a subpopulation of GHB receptors.[6]

Signaling Mechanisms

The pharmacological effects of GHB and its analogs are complex, involving at least two distinct receptor systems: the specific high-affinity GHB receptor (GHBR) and the low-affinity GABAB receptor.[5][7]

• GHB Receptor (GHBR): This is an excitatory G protein-coupled receptor (GPCR).[8] Activation of GHBR can lead to the release of excitatory neurotransmitters like glutamate (B1630785).[7][8]

• GABAB Receptor: At higher, pharmacological concentrations, GHB and its analogs act as weak agonists at the inhibitory GABAB receptors.[7] This interaction is primarily responsible for the sedative effects associated with GHB.[7]

The dual interaction of GHB-like molecules leads to a complex modulation of neuronal activity. The diagram below illustrates the proposed signaling pathways.

Figure 1. Simplified signaling pathways of (E)-4-Hydroxybut-2-enoic acid / GHB.

Experimental Protocol: Radioligand Binding Assay (Competitive)

To determine the binding affinity (Ki) of (E)-4-hydroxybut-2-enoic acid for the GHB receptor, a competitive radioligand binding assay is employed. This is a generalized protocol.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of (E)-4-hydroxybut-2-enoic acid in displacing a specific radioligand from the GHB receptor, and to calculate the inhibition constant (Ki).

Materials:

• Membrane preparation from rat brain tissue (e.g., cortex or hippocampus) expressing GHB receptors.

• Radioligand, e.g., [³H]GHB or a specific high-affinity ligand like [³H]NCS-382.[5]

• (E)-4-hydroxybut-2-enoic acid (unlabeled competitor).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (a high concentration of unlabeled GHB).

• Glass fiber filters (e.g., GF/C, pre-soaked in polyethyleneimine).

• 96-well filter plates and vacuum filtration manifold.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize brain tissue in cold lysis buffer and prepare membrane pellets via differential centrifugation. Resuspend the final pellet in binding buffer and determine the protein concentration (e.g., using a BCA assay).[9]

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membrane preparation + radioligand + binding buffer.

  • Non-specific Binding: Membrane preparation + radioligand + excess unlabeled GHB.

  • Competition: Membrane preparation + radioligand + varying concentrations of (E)-4-hydroxybut-2-enoic acid (typically a 10-point dilution series).

• Incubation: Incubate the plate at a defined temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes) to reach binding equilibrium.[9]

• Filtration: Rapidly terminate the incubation by vacuum filtration through the glass fiber filters. This separates the bound radioligand (trapped on the filter) from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.[9]

• Counting: Dry the filters, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of (E)-4-hydroxybut-2-enoic acid.

  • Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[10]

Figure 2. Workflow for a competitive radioligand binding assay.

Implications for Drug Development

The high affinity of (E)-4-hydroxybut-2-enoic acid for a specific subpopulation of GHB receptors makes it and its analogs interesting candidates for the development of novel therapeutics.[6] Understanding the distinct roles of the high-affinity GHB receptor and the low-affinity GABAB receptor is crucial for designing selective ligands.[5] Drugs targeting the GHB receptor could potentially modulate glutamate and dopamine (B1211576) systems, offering therapeutic avenues for a range of neurological and psychiatric disorders, distinct from those targeted by GABAB agonists like baclofen. Further research into the structure-activity relationships of 4-hydroxybut-2-enoic acid derivatives is warranted to develop selective and potent modulators of the GHBergic system.

References

• 1. Page loading... [guidechem.com]
• 2. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 3. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 5. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 8. GHB receptor - Wikipedia [en.wikipedia.org]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Activity of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of 4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA). The primary focus of this document is its interaction with the high-affinity γ-hydroxybutyrate (GHB) receptor. Due to a scarcity of research on other biological effects, this guide will center on its well-documented activity as a selective GHB receptor agonist.

Core Biological Activity: High-Affinity GHB Receptor Agonism

4-Hydroxybut-2-enoic acid (T-HCA) is a structural analog and a metabolite of γ-hydroxybutyric acid (GHB), a neurotransmitter and psychoactive drug.[1] T-HCA is an endogenous compound found in the rat central nervous system.[1] Its primary and most well-characterized biological activity is its function as a potent and selective agonist at the high-affinity GHB receptor.[1][2] Notably, it exhibits a higher binding affinity for this receptor than GHB itself and, crucially, does not bind to the low-affinity GHB binding site, the GABAB receptor.[1][2] This selectivity makes T-HCA a valuable pharmacological tool for isolating and studying the specific functions of the high-affinity GHB receptor, independent of GABAB receptor activation.

Quantitative Data on GHB Receptor Binding

The following table summarizes the available quantitative data for the binding of 4-Hydroxybut-2-enoic acid (T-HCA) to the GHB receptor.

Ligand	Receptor/Tissue	Radioligand	Parameter	Value	Reference
[3H]trans-4-hydroxycrotonic acid	Rat brain membranes	[3H]THCA	Kd1	7 nM	[2]
Bmax1	42 fmol/mg protein	[2]
Kd2	2 µM	[2]
Bmax2	13 pmol/mg protein	[2]
trans-4-hydroxycrotonic acid	GHB binding sites	Not Specified	Ki	1.1 µM	[3]

Signaling Pathways

Activation of the high-affinity GHB receptor by agonists like T-HCA is known to increase extracellular glutamate (B1630785) concentrations, particularly in the hippocampus.[2][4] This effect is distinct from the sedative effects of GHB, which are mediated by the GABAB receptor. The signaling cascade following the binding of T-HCA to the GHB receptor is not fully elucidated but is understood to be G-protein coupled.

Figure 1: Proposed signaling pathway of 4-Hydroxybut-2-enoic acid at the GHB receptor.

Experimental Protocols

Detailed experimental protocols for the biological evaluation of 4-Hydroxybut-2-enoic acid are not extensively published. The following sections provide a generalized protocol for a competitive radioligand binding assay to determine the affinity for the GHB receptor, based on methodologies commonly used in the field and information from relevant literature.

GHB Receptor Binding Assay (Competitive)

This protocol describes a method to determine the binding affinity (Ki) of 4-Hydroxybut-2-enoic acid by measuring its ability to displace a radiolabeled ligand from the high-affinity GHB receptor.

Materials:

• Test Compound: 4-Hydroxybut-2-enoic acid (T-HCA)

• Radioligand: [3H]NCS-382 or [3H]GHB

• Receptor Source: Rat brain membrane preparation (e.g., from cortex or hippocampus)

• Incubation Buffer: e.g., 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Cold incubation buffer

• Non-specific Binding Control: High concentration of unlabeled GHB (e.g., 1 mM)

• Scintillation Cocktail

• Glass fiber filters (e.g., Whatman GF/B)

• Filtration apparatus

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize rat brain tissue in cold buffer and centrifuge to pellet the membranes. Wash the pellet multiple times by resuspension and centrifugation to remove endogenous ligands. Resuspend the final pellet in incubation buffer to a desired protein concentration.

• Assay Setup: In test tubes, combine:

  • A fixed concentration of radioligand (typically at or below its Kd).

  • Varying concentrations of the test compound (4-Hydroxybut-2-enoic acid).

  • Rat brain membrane preparation.

  • For total binding, omit the test compound.

  • For non-specific binding, add a high concentration of unlabeled GHB.

  • Adjust the final volume with incubation buffer.

• Incubation: Incubate the tubes at a specific temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters under vacuum. Wash the filters rapidly with cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Experimental workflow for a competitive radioligand binding assay.

Other Potential Biological Activities: A Data Gap

Despite its well-defined role at the GHB receptor, there is a significant lack of publicly available data on other biological activities of 4-Hydroxybut-2-enoic acid, such as anticancer or anti-inflammatory effects. While general protocols for assessing these activities exist, their specific application to this compound has not been reported in the scientific literature. Researchers interested in these potential activities would need to conduct exploratory in vitro studies.

Hypothetical Experimental Approaches

For investigational purposes, the following standard assays could be employed:

Cytotoxicity/Anticancer Activity:

• MTT Assay: To assess the effect of 4-Hydroxybut-2-enoic acid on the metabolic activity of cancer cell lines, which is an indicator of cell viability.

• Apoptosis Assays: Using techniques like flow cytometry with Annexin V/Propidium Iodide staining to determine if the compound induces programmed cell death.

Anti-inflammatory Activity:

• Inhibition of Albumin Denaturation Assay: A simple in vitro assay to screen for anti-inflammatory potential by measuring the inhibition of heat-induced protein denaturation.

• Measurement of Inflammatory Mediators: In a cell-based model (e.g., LPS-stimulated macrophages), the effect of the compound on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) could be quantified using ELISA.

Conclusion

4-Hydroxybut-2-enoic acid (T-HCA) is a highly specific and potent agonist of the high-affinity GHB receptor. Its selectivity makes it an invaluable tool for neuropharmacological research aimed at dissecting the physiological and pathological roles of this receptor system. While its primary biological activity is well-established, there is a clear need for further investigation into its potential effects in other therapeutic areas, such as oncology and inflammation. The experimental frameworks provided in this guide offer a starting point for such exploratory studies.

References

• 1. MTT (Assay protocol [protocols.io]
• 2. T-HCA - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

4-Hydroxybut-2-enoic Acid: A Technical Guide to a High-Affinity GHB Analog

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxybut-2-enoic acid, commonly known as trans-4-hydroxycrotonic acid (T-HCA), is a structural analog and a metabolite of γ-hydroxybutyric acid (GHB).[1] Endogenously found in the rat central nervous system, T-HCA has garnered significant interest within the scientific community for its distinct pharmacological profile.[1] Unlike GHB, which exhibits activity at both the high-affinity GHB receptor and the low-affinity GABAB receptor, T-HCA demonstrates marked selectivity for the GHB receptor.[1] This selectivity makes T-HCA an invaluable tool for elucidating the physiological and pharmacological roles of the GHB receptor, independent of the sedative and hypnotic effects associated with GABAB receptor activation.[1] This technical guide provides a comprehensive overview of T-HCA, focusing on its synthesis, pharmacology, and the experimental methodologies used to characterize its activity.

Pharmacology

Receptor Binding and Affinity

T-HCA is a potent and selective agonist at the high-affinity GHB receptor.[1] Notably, it exhibits a significantly greater affinity for this receptor than GHB itself. Binding studies have revealed that T-HCA interacts with two distinct binding sites on rat brain membranes: a high-affinity site and a low-affinity site.[2] In contrast to GHB, T-HCA does not bind to the GABAB receptor, which is responsible for the sedative effects of GHB.[1]

Ligand	Receptor/Site	Kd (nM)	Bmax (fmol/mg protein)	Reference
T-HCA	High-Affinity GHB Site	7	42	[2]
T-HCA	Low-Affinity GHB Site	2000	13,000	[2]
GHB	High-Affinity GHB Site	95	-	[2]

Table 1: Binding Affinity of T-HCA and GHB for the GHB Receptor.

Pharmacodynamics

The primary pharmacodynamic effect of T-HCA is the stimulation of the GHB receptor. This activation leads to a notable increase in extracellular glutamate (B1630785) concentrations, particularly in the hippocampus.[1][3] This effect is opposite to the decrease in glutamate release observed with high, pharmacologically relevant concentrations of GHB, which is mediated by GABAB receptors.[4] The T-HCA-induced increase in glutamate is blocked by the GHB receptor antagonist NCS-382, but not by GABAB receptor antagonists, further confirming its selectivity.[4] This glutamatergic modulation suggests a role for the GHB receptor in neuronal excitability and synaptic plasticity. Unlike GHB, T-HCA does not produce sedation or hypnosis, a key distinction attributed to its lack of GABAB receptor activity.[1]

Pharmacokinetics

Detailed pharmacokinetic studies specifically on T-HCA are limited. However, as a metabolite of GHB, its pharmacokinetic profile is expected to be related. GHB itself is characterized by rapid absorption and elimination, with a short plasma half-life of 20-60 minutes. GHB's pharmacokinetics are complex and can be nonlinear at higher doses.[5][6] Further research is required to fully characterize the absorption, distribution, metabolism, and excretion (ADME) of T-HCA.

Experimental Protocols

Synthesis of trans-4-Hydroxycrotonic Acid (T-HCA)

A common synthetic route to T-HCA involves the hydrolysis of 4-bromocrotonic acid.[7]

Step 1: Synthesis of 4-Bromocrotonic Acid

• Dissolve crotonic acid (20 g, 0.23 mol) in 200 ml of dry benzene.

• Add N-bromosuccinimide (45.6 g, 0.25 mol) to the solution under a nitrogen atmosphere.

• Add 2,2'-azobisisobutyronitrile (0.5 g, 3.7 mmol) as a radical initiator and gently reflux the mixture with stirring for 2 hours.

• Cool the solution to 10°C and filter off the resulting white precipitate.

• Evaporate the filtrate in vacuo.

• Take up the residue in 200 ml of carbon tetrachloride, cool to 0°C, and filter.

• Evaporate the filtrate in vacuo to yield a mixture containing primarily 4-bromocrotonic acid.

• Purify the 4-bromocrotonic acid by recrystallization from petroleum ether.[7]

Step 2: Synthesis of trans-4-Hydroxycrotonic Acid

• Prepare a cold solution of 4-bromocrotonic acid (12 g, 72 mmol) in 120 ml of water.

• Add a 2M KOH solution in water (240 ml) dropwise to the cold solution.

• After the addition is complete, heat the solution under reflux for 5 minutes (oil bath temperature 120°C).

• Cool the solution in an ice bath and acidify with dilute H2SO4.

• Evaporate the medium under vacuum and extract with ethyl ether.

• Dry and evaporate the solvent.

• Chromatograph the residue on a silica (B1680970) gel column eluted with a mixture of EtOAc:MeOH (97:3) to yield pure T-HCA.

• Further purify by recrystallization from EtOAc to obtain T-HCA with a melting point of 108°C.[7]

GHB Receptor Binding Assay

A standard method for determining the binding affinity of ligands to the GHB receptor is a competitive radioligand binding assay using [3H]NCS-382, a selective GHB receptor antagonist radioligand.[8]

Materials:

• Rat brain tissue (e.g., cortex or hippocampus)

• [3H]NCS-382 (Radioligand)

• Unlabeled T-HCA (Competitor)

• Unlabeled GHB (for defining non-specific binding)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters

• Scintillation fluid

• Scintillation counter

Procedure:

• Membrane Preparation: Homogenize rat brain tissue in ice-cold buffer and centrifuge to pellet the membranes. Wash the membranes multiple times by resuspension and centrifugation to remove endogenous ligands.

• Binding Reaction: In a series of tubes, combine the prepared brain membranes, a fixed concentration of [3H]NCS-382, and varying concentrations of unlabeled T-HCA.

• Incubation: Incubate the tubes at a specific temperature (e.g., 4°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of bound radioactivity as a function of the log of the competitor concentration. The concentration of T-HCA that inhibits 50% of the specific binding of [3H]NCS-382 (IC50) can then be determined. The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway of T-HCA at the GHB Receptor

The binding of T-HCA to the high-affinity GHB receptor is proposed to initiate a signaling cascade that results in the modulation of neuronal activity, primarily through an increase in glutamate release. The exact intracellular mechanisms are still under investigation, but may involve G-protein coupling and modulation of ion channels.[9]

Proposed signaling pathway of T-HCA.

Experimental Workflow for Characterizing T-HCA

The characterization of T-HCA as a GHB analog involves a multi-step process, from chemical synthesis to in vivo pharmacological testing.

References

• 1. T-HCA - Wikipedia [en.wikipedia.org]
• 2. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective gamma-hydroxybutyric acid receptor ligands increase extracellular glutamate in the hippocampus, but fail to activate G protein and to produce the sedative/hypnotic effect of gamma-hydroxybutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. γ-Hydroxybutyric Acid (GHB) Pharmacokinetics and Pharmacodynamics: Semi-Mechanistic and Physiologically Relevant PK/PD Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sciencemadness Discussion Board - Furan-2(5H)-one & trans-4-hydroxycrotonic acid - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Quantitative autoradiographic analysis of the new radioligand [(3)H](2E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzo[a][7]annulen-6-ylidene) ethanoic acid ([(3)H]NCS-382) at gamma-hydroxybutyric acid (GHB) binding sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Endogenous Presence of 4-Hydroxybut-2-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the endogenous presence, analytical methodologies, and biological significance of 4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA). T-HCA is an endogenous metabolite of γ-hydroxybutyric acid (GHB) and a high-affinity agonist for the specific GHB receptor. This document summarizes the current state of knowledge regarding its quantification in biological systems, details relevant experimental protocols, and elucidates its role in cellular signaling pathways. The information presented is intended to serve as a foundational resource for researchers in neuroscience, pharmacology, and drug development.

Introduction

4-Hydroxybut-2-enoic acid (T-HCA) is a C4 unsaturated hydroxy fatty acid that has garnered scientific interest due to its structural similarity to γ-hydroxybutyric acid (GHB), a neurotransmitter and psychoactive drug. Emerging evidence has identified T-HCA as an endogenous molecule in the mammalian central nervous system, where it functions as a potent and selective ligand for the GHB receptor[1][2][3]. Unlike its precursor GHB, which also interacts with the GABAB receptor, T-HCA's specificity for the GHB receptor makes it an invaluable tool for dissecting the physiological roles of this distinct signaling system[2]. This guide aims to consolidate the existing technical information on endogenous T-HCA to facilitate further research into its biological functions and therapeutic potential.

Quantitative Data

The quantification of endogenous 4-Hydroxybut-2-enoic acid is a critical aspect of understanding its physiological and pathological roles. To date, quantitative data in humans is lacking. However, studies in rodent models have provided initial values for its concentration in the brain.

Table 1: Endogenous Concentration of 4-Hydroxybut-2-enoic Acid in Rat Brain

Biological Matrix	Species	Concentration (nmol/g wet weight)	Analytical Method	Reference
Whole Brain	Rat	0.18 ± 0.02	GC/MS with negative ion detection	[4]

Biosynthesis and Metabolism

4-Hydroxybut-2-enoic acid is an active metabolite of GHB[2]. The metabolic pathways of GHB are complex and involve several enzymatic steps. The conversion of GHB to T-HCA is a part of this metabolic network, although the specific enzymes responsible for this transformation have not been fully elucidated. The known metabolic relationship is depicted below.

References

• 1. GHB–Induced Cognitive Deficits During Adolescence and the Role of NMDA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. T-HCA - Wikipedia [en.wikipedia.org]
• 3. Analogues of gamma-hydroxybutyric acid. Synthesis and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A rapid and sensitive method for the determination of gamma-hydroxybutyric acid and trans-gamma-hydroxycrotonic acid in rat brain tissue by gas chromatography/mass spectrometry with negative ion detection - PubMed [pubmed.ncbi.nlm.nih.gov]

The Natural Occurrence of 4-Hydroxybut-2-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery of 4-hydroxybut-2-enoic acid, also known as 4-hydroxycrotonic acid, in nature. This compound, a metabolite of γ-hydroxybutyric acid (GHB), has been identified in mammalian tissues and is recognized as a high-affinity ligand for the GHB receptor. This document consolidates available data on its natural sources, presents detailed experimental protocols for its identification, and explores its potential biological significance, including its role in signaling pathways. All quantitative data is summarized for comparative analysis, and key experimental workflows and signaling pathways are visualized using diagrams.

Introduction

4-Hydroxybut-2-enoic acid is a C4 short-chain unsaturated hydroxy fatty acid. While its synthetic chemistry has been explored, its presence in the natural world has been a subject of increasing interest, particularly due to its relationship with the well-known neurotransmitter and drug, GHB. This guide delves into the scientific findings that have established the natural occurrence of 4-hydroxybut-2-enoic acid, providing a foundational resource for researchers in pharmacology, biochemistry, and drug development.

Natural Occurrence

The primary documented natural source of 4-hydroxybut-2-enoic acid is in mammalian tissue. Its methylated derivative, (2e)-4-hydroxy-2-methylbut-2-enoic acid, has also been identified in the plant kingdom.

Mammalian Tissues

The first identification of 4-hydroxybut-2-enoic acid in a biological matrix was in human renal tissue biopsies obtained from patients with chronic glomerulonephritis.[1] The compound was found in "considerably large amounts" in the kidney tissue, while being undetectable in urine and serum, suggesting a potential role in renal physiology or pathophysiology.[1] Furthermore, it has been established as an endogenous compound in the rat central nervous system and, being a metabolite of GHB, is almost certainly endogenous to humans as well.[2]

Plant Sources

A methylated derivative, (2e)-4-hydroxy-2-methylbut-2-enoic acid, has been reported to be present in the plant Artemisia aucheri.[3][4] The discovery of this related compound suggests that the core structure of 4-hydroxybut-2-enoic acid may be more widespread in the plant kingdom than currently documented.

Physicochemical Properties

A summary of the key physicochemical properties of 4-hydroxybut-2-enoic acid is provided in the table below. This data is essential for designing appropriate extraction and analytical methodologies.

Property	Value	Source
Molecular Formula	C4H6O3	[5]
Molecular Weight	102.09 g/mol	[5][6]
IUPAC Name	4-hydroxybut-2-enoic acid	[5]
Synonyms	4-hydroxycrotonic acid, T-HCA, GHC	[2]
CAS Number	24587-49-3	[6]

Experimental Protocols

The identification and quantification of 4-hydroxybut-2-enoic acid in biological samples necessitate sensitive and specific analytical techniques, with gas chromatography-mass spectrometry (GC-MS) being the primary method employed.

Extraction of Organic Acids from Tissue

The following is a generalized protocol for the extraction of organic acids from tissue biopsies, based on methodologies used for similar analyses.[7]

• Homogenization: A small tissue sample (0.5-1 mg) is homogenized in a suitable solvent.

• Solvent Extraction: The homogenate is subjected to solvent extraction to isolate the organic acids.

• Drying: The organic extract is dried, typically under a stream of nitrogen, to remove the solvent.

Derivatization for GC-MS Analysis

Due to the low volatility of hydroxy acids, derivatization is a critical step for GC-MS analysis.[8][9] Silylation is a common method used to increase the volatility of these compounds.[10]

• Reagent: A silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), is added to the dried extract.[11]

• Reaction: The mixture is heated to facilitate the derivatization of the hydroxyl and carboxyl groups to their trimethylsilyl (B98337) (TMS) esters.

• Analysis: The derivatized sample is then ready for injection into the GC-MS system.

The workflow for sample preparation and analysis is illustrated in the diagram below.

Figure 1: Experimental workflow for the analysis of 4-hydroxybut-2-enoic acid from tissue samples.

Gas Chromatography-Mass Spectrometry (GC-MS) Parameters

The following are representative GC-MS parameters for the analysis of derivatized organic acids.[11][12]

• Gas Chromatograph: Equipped with a capillary column suitable for organic acid analysis.

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Oven Temperature Program: A temperature gradient is used to separate the compounds, for example, starting at 70°C and ramping up to 320°C.[12]

• Mass Spectrometer: Operated in electron impact (EI) ionization mode.

• Data Acquisition: Full scan mode to identify the compounds based on their mass spectra.

Biosynthesis and Biological Activity

Biosynthesis

4-Hydroxybut-2-enoic acid is a metabolite of γ-hydroxybutyric acid (GHB).[2] The biosynthesis of GHB itself occurs in the brain from the neurotransmitter γ-aminobutyric acid (GABA).[13] GHB can be converted to succinic semialdehyde, which then enters the Krebs cycle.[14] While the direct enzymatic conversion of GHB to 4-hydroxybut-2-enoic acid is not fully elucidated, it is understood to be a metabolic product.

The proposed metabolic relationship is depicted in the following diagram.

References

• 1. Gas chromatographic-mass spectrometric analysis of organic acids in renal tissue biopsy: identification of 4-hydroxybutyric acid and 4-hydroxy-2-butenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. T-HCA - Wikipedia [en.wikipedia.org]
• 3. 4-Hydroxy-2-methylbut-2-enoic acid | C5H8O3 | CID 54104277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. NP-MRD: Showing NP-Card for (2e)-4-hydroxy-2-methylbut-2-enoic acid (NP0171669) [np-mrd.org]
• 5. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 7. Organic acid profiles of human tissue biopsies by capillary gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 11. Gas chromatography/mass spectrometry analysis of organic acid profiles in human serum: A protocol of direct ultrasound-assisted derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 4-Hydroxybut-2-enoic Acid and its Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA), is an unsaturated fatty acid and an analog of the neurotransmitter γ-hydroxybutyric acid (GHB).[1] As a high-affinity ligand for the GHB receptor, this compound and its derivatives are valuable tools for neuroscience research and hold potential for the development of novel therapeutics targeting the GHB receptor system.[1][2] This technical guide provides a comprehensive overview of 4-hydroxybut-2-enoic acid, covering its synthesis, physicochemical properties, biological activity, and the signaling pathways it modulates. Detailed experimental protocols and quantitative data are presented to facilitate further research and development in this area.

Introduction

4-Hydroxybut-2-enoic acid is a naturally occurring compound found in the rat brain and is considered an endogenous ligand for the GHB receptor.[1] It exhibits a higher binding affinity for the GHB receptor than GHB itself.[1] Unlike GHB, which also acts as a weak agonist at the GABAB receptor, 4-hydroxybut-2-enoic acid is selective for the GHB receptor and does not produce the sedative effects associated with GABAB receptor activation.[2] This selectivity makes it and its derivatives particularly interesting for elucidating the specific physiological roles of the GHB receptor and for the development of targeted therapeutics with potentially fewer side effects than GHB.

Physicochemical Properties

The fundamental properties of (E)-4-hydroxybut-2-enoic acid are summarized in the table below.

Property	Value	Reference
IUPAC Name	(2E)-4-hydroxybut-2-enoic acid	[3]
Synonyms	trans-4-Hydroxycrotonic acid, T-HCA, γ-Hydroxycrotonic acid	[1][2]
CAS Number	24587-49-3	[3]
Molecular Formula	C₄H₆O₃	[3]
Molecular Weight	102.09 g/mol	[3]
Appearance	Brown oil (as synthesized)
pKa	4.31 ± 0.10 (Predicted)

Synthesis of (E)-4-Hydroxybut-2-enoic Acid and Derivatives

The synthesis of (E)-4-hydroxybut-2-enoic acid is typically achieved through the hydrolysis of its corresponding ester, such as ethyl (E)-4-bromobut-2-enoate. The synthesis of various derivatives often involves modifications of the carboxylic acid or the hydroxyl group, or by introducing substituents on the carbon backbone.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis and evaluation of 4-hydroxybut-2-enoic acid and its derivatives.

Caption: General workflow for synthesis and evaluation.

Experimental Protocol: Synthesis of (E)-4-Hydroxybut-2-enoic Acid

This protocol describes the synthesis of (E)-4-hydroxybut-2-enoic acid from ethyl (E)-4-bromobut-2-enoate.

Materials:

• Ethyl (E)-4-bromobut-2-enoate

• Potassium hydroxide (B78521) (KOH)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol), KOH (1.2 g, 21 mmol), and water (10 mL).

• Stir the reaction mixture at 100 °C for 2 hours.

• After cooling to room temperature, acidify the mixture with 1 M HCl.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the title compound as a brown oil (yield: 560 mg, 53%).

Biological Activity and Quantitative Data

4-Hydroxybut-2-enoic acid and its derivatives are primarily evaluated for their affinity and selectivity towards the GHB receptor. The biological activity is commonly quantified using receptor binding assays to determine the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50).

Receptor Binding Affinity

The following table summarizes the binding affinities of trans-4-hydroxycrotonic acid and related compounds for the GHB receptor.

Compound	Ki (µM)	IC50 (µM)	Receptor System	Radioligand	Reference
trans-4-Hydroxycrotonic acid (T-HCA)	1.1	-	Rat brain membranes	[³H]GHB	[4]
4-Hydroxy-trans-2-nonenoic acid	-	3.9 ± 1.1	Human frontal cerebral cortex membranes	[³H]NCS-382	[5]
4-Hydroxy-trans-2-nonenoic acid	-	5.6 ± 1.2	Rat cerebral cortex membranes	[³H]NCS-382	[5]
Diaryl derivative of T-HCA	0.023 - 0.075	-	Not specified	Not specified	[4]

Signaling Pathways

The primary molecular target of 4-hydroxybut-2-enoic acid is the GHB receptor, a G-protein coupled receptor (GPCR). Activation of this receptor initiates a signaling cascade that modulates neuronal activity.

GHB Receptor Signaling

Upon binding of an agonist like 4-hydroxybut-2-enoic acid, the GHB receptor undergoes a conformational change, leading to the activation of associated heterotrimeric G-proteins. This activation involves the exchange of GDP for GTP on the Gα subunit, which then dissociates from the Gβγ dimer. Both Gα-GTP and Gβγ can then interact with downstream effector proteins to elicit a cellular response. Key downstream effects include the modulation of ion channels, such as potassium channels, and the regulation of neurotransmitter release, including dopamine (B1211576) and glutamate.

Caption: GHB Receptor Signaling Pathway.

Experimental Protocols for Biological Evaluation

Radioligand Binding Assay for GHB Receptor

This protocol describes a method to determine the binding affinity of a test compound for the GHB receptor using a radiolabeled ligand.

Materials:

• Rat brain cortex membranes (or other tissue expressing GHB receptors)

• [³H]NCS-382 (radioligand)

• Test compound (e.g., 4-hydroxybut-2-enoic acid)

• Unlabeled GHB (for non-specific binding determination)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

• Filtration apparatus

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a 96-well microplate, add the assay buffer, [³H]NCS-382 (at a concentration near its Kd), and either the test compound, unlabeled GHB (for non-specific binding), or buffer alone (for total binding).

• Add the membrane preparation to initiate the binding reaction.

• Incubate the plate at a specified temperature (e.g., 4°C) for a defined period (e.g., 60 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a filtration apparatus.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value of the test compound by plotting the percentage of specific binding against the logarithm of the test compound concentration and fitting the data to a sigmoidal dose-response curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the GHB receptor upon agonist binding.

Materials:

• Membrane preparation containing the GHB receptor

• [³⁵S]GTPγS

• GDP

• Agonist (e.g., 4-hydroxybut-2-enoic acid)

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

• Filtration apparatus

Procedure:

• Prepare serial dilutions of the agonist in the assay buffer.

• In a 96-well microplate, add the membrane preparation, GDP, and the agonist.

• Pre-incubate the plate for a short period (e.g., 15 minutes) at room temperature.

• Initiate the reaction by adding [³⁵S]GTPγS.

• Incubate the plate at a specified temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer.

• Quantify the bound [³⁵S]GTPγS using a liquid scintillation counter.

• Plot the amount of bound [³⁵S]GTPγS against the agonist concentration to determine the EC50 (potency) and Emax (efficacy) of the agonist.

Conclusion

4-Hydroxybut-2-enoic acid and its derivatives represent a promising class of compounds for investigating the pharmacology of the GHB receptor and for the potential development of novel therapeutics. Their high affinity and selectivity for the GHB receptor make them valuable research tools. The data and protocols presented in this guide are intended to provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of these molecules. Future research should focus on the development of more potent and selective analogs, as well as in vivo studies to evaluate their pharmacokinetic and pharmacodynamic properties.

References

• 1. trans-4-Hydroxycrotonic acid (0538) by Tocris, Part of Bio-Techne [bio-techne.com]
• 2. T-HCA - Wikipedia [en.wikipedia.org]
• 3. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4-Hydroxy-trans-2-nonenoic acid is a gamma-hydroxybutyrate receptor ligand in the cerebral cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of (E)-4-Hydroxybut-2-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (E)-4-Hydroxybut-2-enoic acid, a molecule of interest in various chemical and pharmaceutical research domains. This document compiles predicted and theoretical spectroscopic data, outlines detailed experimental protocols for obtaining such data, and presents a logical workflow for its spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the predicted and theoretical spectroscopic data for (E)-4-Hydroxybut-2-enoic acid. It is important to note that the NMR data presented is based on computational predictions and should be confirmed by experimental analysis.

Table 1: Predicted ¹H NMR Data for (E)-4-Hydroxybut-2-enoic acid

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~6.9 - 7.1	dt	1H	H-3
~6.0 - 6.2	dt	1H	H-2
~4.2 - 4.3	d	2H	H-4
> 10	br s	1H	-COOH
~3.5 - 4.5	br s	1H	-OH

Solvent: Predicted in CDCl₃. Coupling constants (J) for H-2 and H-3 are expected to be in the range of 15-16 Hz, characteristic of a trans-alkene.

Table 2: Predicted ¹³C NMR Data for (E)-4-Hydroxybut-2-enoic acid

Chemical Shift (δ) ppm	Assignment
~170 - 172	C-1 (-COOH)
~145 - 148	C-3
~120 - 123	C-2
~60 - 62	C-4 (-CH₂OH)

Solvent: Predicted in CDCl₃.

Table 3: Theoretical Infrared (IR) Spectroscopy Data for (E)-4-Hydroxybut-2-enoic acid

Wavenumber (cm⁻¹)	Intensity	Assignment
3500 - 3200	Broad	O-H stretch (alcohol)
3300 - 2500	Very Broad	O-H stretch (carboxylic acid)
~1710	Strong	C=O stretch (carboxylic acid)
~1650	Medium	C=C stretch (alkene)
~1250	Strong	C-O stretch (carboxylic acid)
~1050	Medium	C-O stretch (alcohol)
~980	Strong	=C-H bend (trans alkene)

Table 4: Mass Spectrometry Data for (E)-4-Hydroxybut-2-enoic acid

Parameter	Value
Molecular Formula	C₄H₆O₃
Molecular Weight	102.09 g/mol
Exact Mass	102.0317 u
Predicted [M+H]⁺	103.0390 u
Predicted [M-H]⁻	101.0244 u

Experimental Protocols

The following are detailed, generalized methodologies for the acquisition of spectroscopic data for 4-Hydroxybut-2-enoic acid.

Synthesis of (E)-4-Hydroxybut-2-enoic acid

A common method for the synthesis of (E)-4-hydroxybut-2-enoic acid involves the hydrolysis of a corresponding ester, such as ethyl (E)-4-bromobut-2-enoate.

Procedure:

• To a round-bottom flask, add ethyl (E)-4-bromobut-2-enoate (1.0 eq), potassium hydroxide (B78521) (2.1 eq), and water.

• Stir the reaction mixture at 100 °C for 2 hours.

• After cooling to room temperature, acidify the mixture with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (B1210297) (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution under reduced pressure to yield the product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR:

• Sample Preparation: Dissolve 5-10 mg of dry (E)-4-Hydroxybut-2-enoic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of 12-16 ppm, pulse angle of 45-90 degrees, relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 200-240 ppm, pulse angle of 45-90 degrees, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • Solid (KBr pellet): Mix a small amount of the solid sample with dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

  • Thin Film (if oily): Place a drop of the sample between two salt plates (e.g., NaCl or KBr) and gently press them together to form a thin film.

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment (or the KBr pellet without the sample).

  • Place the sample in the spectrometer and acquire the sample spectrum.

  • The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (typically 1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water.

• Instrumentation: Employ a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI).

• Data Acquisition:

  • ESI-MS: Infuse the sample solution directly into the ESI source. Acquire spectra in both positive and negative ion modes to observe the protonated molecule [M+H]⁺ and the deprotonated molecule [M-H]⁻, respectively.

  • High-Resolution Mass Spectrometry (HRMS): Utilize an Orbitrap or Time-of-Flight (TOF) mass analyzer to determine the accurate mass of the molecular ions, which allows for the confirmation of the elemental composition.

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of 4-Hydroxybut-2-enoic acid.

Caption: Workflow for the synthesis, purification, and spectroscopic characterization of 4-Hydroxybut-2-enoic acid.

Technical Guide on the Safety and Handling of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for 4-Hydroxybut-2-enoic acid (CAS RN: 24587-49-3). A comprehensive Safety Data Sheet (SDS) with complete quantitative toxicological data is not publicly available. Therefore, this guide also draws upon general safety principles for handling structurally similar carboxylic acids. All laboratory work should be conducted with a thorough risk assessment and in accordance with institutional and regulatory safety standards.

Chemical Identification

Property	Value
Chemical Name	4-Hydroxybut-2-enoic acid
Synonyms	(E)-4-Hydroxycrotonic acid, trans-4-Hydroxycrotonic acid
CAS Number	24587-49-3
Molecular Formula	C₄H₆O₃
Molecular Weight	102.09 g/mol
Structure	O=C(O)/C=C/CO

Hazard Identification

Based on available information, 4-Hydroxybut-2-enoic acid is classified as a hazardous substance.

GHS Hazard Classification:

Hazard Class	Category
Skin Irritation	2
Eye Irritation	2A
Specific target organ toxicity – single exposure (Respiratory tract irritation)	3

GHS Label Elements:

• Pictogram:

• Signal Word: Warning

Hazard Statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P264: Wash skin thoroughly after handling.

  • P271: Use only outdoors or in a well-ventilated area.

  • P280: Wear protective gloves/ eye protection/ face protection.

• Response:

  • P302 + P352: IF ON SKIN: Wash with plenty of water.

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P312: Call a POISON CENTER or doctor/ physician if you feel unwell.

  • P332 + P313: If skin irritation occurs: Get medical advice/ attention.

  • P337 + P313: If eye irritation persists: Get medical advice/ attention.

  • P362 + P364: Take off contaminated clothing and wash it before reuse.

• Storage:

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

  • P405: Store locked up.

• Disposal:

  • P501: Dispose of contents/ container to an approved waste disposal plant.

Quantitative Toxicological Data:

Parameter	Value	Reference
LD50 (Oral)	Data not available	-
LD50 (Dermal)	Data not available	-
LC50 (Inhalation)	Data not available	-

Handling and Storage

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial for the safe handling of 4-Hydroxybut-2-enoic acid. The selection of appropriate PPE is contingent on the specific procedures being performed and the potential for exposure.

Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling / Weighing	Safety glasses with side shields	Nitrile or butyl rubber gloves	Standard lab coat	Not generally required if handled in a well-ventilated area or chemical fume hood.
Solution Preparation / Transfer	Chemical splash goggles	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over a lab coat	Recommended if not performed in a chemical fume hood or if vapors are likely to be generated.
Heating or Reactions	Face shield worn over chemical splash goggles	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over a flame-retardant lab coat	Required if not performed in a chemical fume hood. Use a respirator with an appropriate acid gas cartridge.
Spill Cleanup	Face shield worn over chemical splash goggles	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Required. Use a respirator with an appropriate acid gas cartridge.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and bases.

• Store on lower shelves, at least below eye level.

• Do not store on metal shelves, as corrosive vapors may cause damage.

First Aid Measures

Exposure Route	First Aid Measures
Inhalation	Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash off with soap and plenty of water for at least 15 minutes. If irritation persists, seek medical attention.
Eye Contact	Rinse cautiously with water for at least 15 minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

Fire and Explosion Hazard Data

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Hazardous decomposition products may include carbon monoxide and carbon dioxide.

• Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Evacuate all non-essential personnel from the spill area.

• Ventilate the area of the spill.

• Wear appropriate Personal Protective Equipment (PPE) as outlined in Section 3.1.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

• Neutralize the spill with a suitable agent for acids, such as sodium bicarbonate or a commercial acid neutralizer.

• Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Clean the spill area thoroughly with soap and water.

Experimental Protocol: Synthesis of (E)-4-hydroxybut-2-enoic acid[1]

This protocol describes the synthesis of (E)-4-hydroxybut-2-enoic acid from ethyl (E)-4-bromobut-2-enoate.

Materials:

• Ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol)

• Potassium hydroxide (B78521) (KOH) (1.2 g, 21 mmol)

• Water (10 mL)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round bottom flask

• Stirring apparatus

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol), potassium hydroxide (1.2 g, 21 mmol), and water (10 mL).

• Stir the reaction mixture at 100 °C for 2 hours.

• After 2 hours, cool the reaction mixture to room temperature.

• Acidify the mixture with 1 M HCl until the pH is acidic.

• Extract the product with ethyl acetate (3 x appropriate volume).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure using a rotary evaporator to yield the title compound.

Diagrams

Caption: General laboratory safety workflow for handling hazardous chemicals.

Caption: Decision-making process for selecting appropriate Personal Protective Equipment (PPE).

Caption: Logical flow for responding to a chemical spill.

4-Hydroxybut-2-enoic acid synonyms and nomenclature

An In-depth Technical Guide to 4-Hydroxybut-2-enoic Acid

Nomenclature and Synonyms

4-Hydroxybut-2-enoic acid is a hydroxy fatty acid with a simple four-carbon backbone.[1][2] Its nomenclature is defined by standard chemical naming conventions, with various synonyms used across research and commercial platforms. The stereoisomer, specifically the trans or (E) configuration, is the most commonly referenced form.[1][3]

IUPAC and Identifiers

• Systematic IUPAC Name : 4-hydroxybut-2-enoic acid[1]

• Stereoisomer Specific Name : (E)-4-hydroxybut-2-enoic acid[1]

• CAS Registry Number :

  • 24587-49-3 (Typically refers to the (E)-isomer)[4][5]

  • 4013-24-5[6][7]

• PubChem Compound ID (CID) : 188975[1]

• ChEBI ID : CHEBI:137232[1]

• InChI Key : RMQJECWPWQIIPW-UHFFFAOYSA-N[1]

Common Synonyms

A variety of synonyms are used to identify this compound in literature and chemical databases:

• 4-Hydroxycrotonic acid[1]

• trans-4-Hydroxycrotonic acid[8]

• (2E)-4-hydroxybut-2-enoic acid[9]

• gamma-Hydroxycrotonic acid

Physicochemical Properties

The key quantitative properties of 4-hydroxybut-2-enoic acid are summarized below. These values are primarily predicted or derived from experimental data for the (E)-isomer.

Property	Value	Source
Molecular Formula	C4H6O3	[1][4][5]
Molecular Weight	102.09 g/mol	[1][5]
Melting Point	109 °C	[5]
Boiling Point (Predicted)	338.7 ± 25.0 °C	[5][7]
Density (Predicted)	1.271 ± 0.06 g/cm³	[5][7]
pKa (Predicted)	4.31 ± 0.10	[4]
Solubility in Water	200 g/L at 25 °C (Highly Soluble)	[4]

Biological Significance and Activity

4-Hydroxybut-2-enoic acid is recognized as an analog of γ-Hydroxybutyric acid (GHB).[2][5] It demonstrates notable biological activity by binding to the GHB receptor, reportedly with a higher affinity than GHB itself, suggesting it may function as an endogenous ligand.[2][4][5]

This compound has been identified in renal tissue biopsies from patients diagnosed with chronic glomerulonephritis, whereas it is typically not detectable in the urine or serum of healthy individuals.[9]

Experimental Workflows and Protocols

Synthesis Workflow Diagram

The following diagram illustrates a common laboratory-scale synthesis pathway for (E)-4-hydroxybut-2-enoic acid from an ester precursor.

References

• 1. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 3. 24587-49-3|(E)-4-Hydroxybut-2-enoic acid|BLD Pharm [bldpharm.com]
• 4. Page loading... [guidechem.com]
• 5. 4-HYDROXY-BUT-2-ENOIC ACID CAS#: 24587-49-3 [m.chemicalbook.com]
• 6. 4-Hydroxybut-2-enoic acid | CAS No- 4013-24-5 | Simson Pharma Limited [simsonpharma.com]
• 7. (E)-4-hydroxybut-2-enoic acid CAS#: 4013-24-5 [m.chemicalbook.com]
• 8. 24587-49-3 | 4-Hydroxy-but-2-enoic acid | Tetrahedron [thsci.com]
• 9. Human Metabolome Database: Showing metabocard for 4-Hydroxycrotonic acid (HMDB0003381) [hmdb.ca]

Theoretical Studies on 4-Hydroxybut-2-enoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Hydroxybut-2-enoic acid, a structural analog of the neurotransmitter γ-hydroxybutyric acid (GHB), has garnered interest within the scientific community for its potential as a selective ligand for the GHB receptor. This technical guide provides a comprehensive overview of the theoretical and experimental studies on 4-hydroxybut-2-enoic acid, with a focus on its chemical properties, synthesis, and biological activity. This document is intended to serve as a resource for researchers and professionals involved in neuroscience and drug development, offering a compilation of existing data and methodologies to facilitate further investigation into the therapeutic potential of this compound.

Introduction

4-Hydroxybut-2-enoic acid is a short-chain unsaturated hydroxy fatty acid. Its structural similarity to GHB, an endogenous compound in the mammalian brain, suggests that it may interact with the same biological targets. Indeed, studies have shown that 4-hydroxybut-2-enoic acid binds to the GHB receptor, and with a higher affinity than GHB itself, suggesting it may be an endogenous ligand.[1] This has significant implications for understanding the physiological roles of the GHB receptor and for the development of novel therapeutics targeting this system. This guide will delve into the theoretical underpinnings of 4-hydroxybut-2-enoic acid's structure and properties, detail its synthesis, and explore its interaction with the GHB receptor.

Theoretical Studies and Computational Data

While comprehensive theoretical studies employing methods such as Density Functional Theory (DFT) to elucidate the detailed geometric and electronic structure of 4-hydroxybut-2-enoic acid are not extensively published, computational data is available from various chemical databases. These data provide valuable insights into the molecule's properties.

Molecular Properties

The fundamental molecular properties of 4-hydroxybut-2-enoic acid have been calculated and are summarized in the table below. These properties are essential for understanding its physicochemical behavior and for its potential application in drug design.

Property	Value	Source
Molecular Formula	C4H6O3	[2][3]
Molecular Weight	102.09 g/mol	[2][3]
IUPAC Name	4-hydroxybut-2-enoic acid	PubChem
Canonical SMILES	C(C=CC(=O)O)O	PubChem
InChI	InChI=1S/C4H6O3/c5-3-1-2-4(6)7/h1-2,5H,3H2,(H,6,7)	PubChem
InChIKey	RMQJECWPWQIIPW-UHFFFAOYSA-N	PubChem

Computed Physicochemical Properties

The following table presents computed physicochemical properties that are critical for predicting the molecule's behavior in biological systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Source
XLogP3	-0.6	PubChem
Hydrogen Bond Donor Count	2	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	2	PubChem
Exact Mass	102.031694 g/mol	PubChem
Monoisotopic Mass	102.031694 g/mol	PubChem
Topological Polar Surface Area	57.5 Ų	PubChem
Heavy Atom Count	7	PubChem
Complexity	84.9	PubChem

Experimental Protocols

This section details the methodologies for the synthesis and potential characterization of 4-hydroxybut-2-enoic acid, as well as a representative protocol for assessing its binding affinity to the GHB receptor.

Synthesis of (E)-4-hydroxybut-2-enoic acid

A published method for the synthesis of (E)-4-hydroxybut-2-enoic acid involves the hydrolysis of ethyl (E)-4-bromobut-2-enoate.[2]

Materials:

• Ethyl (E)-4-bromobut-2-enoate (2 g, 10 mmol)

• Potassium hydroxide (B78521) (KOH) (1.2 g, 21 mmol)

• Deionized water (10 mL)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate, potassium hydroxide, and water.

• Stir the reaction mixture at 100 °C for 2 hours.

• After cooling to room temperature, acidify the mixture with 1 M HCl.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO4 and filter.

• Concentrate the filtrate under reduced pressure to yield the product as a brown oil (560 mg, 53% yield).[2]

Experimental Workflow for Synthesis

Caption: Workflow for the synthesis of (E)-4-hydroxybut-2-enoic acid.

Spectroscopic Characterization (Representative Protocol)

1H NMR (400 MHz, CDCl3):

• Expected signals would include peaks for the vinyl protons (C=CH-CH=C), the methylene (B1212753) protons adjacent to the hydroxyl group (CH2OH), and the hydroxyl and carboxylic acid protons. The coupling constants between the vinyl protons would confirm the trans or cis configuration of the double bond.

13C NMR (100 MHz, CDCl3):

• Expected signals would correspond to the carboxylic acid carbon, the two vinyl carbons, and the methylene carbon.

FT-IR (ATR):

• Characteristic peaks would be observed for the O-H stretch of the carboxylic acid (broad, ~3000 cm⁻¹), the C=O stretch of the carboxylic acid (~1700 cm⁻¹), the C=C stretch (~1650 cm⁻¹), and the C-O stretch of the alcohol (~1050 cm⁻¹).

GHB Receptor Binding Assay (Representative Protocol)

This protocol is a representative method for determining the binding affinity of 4-hydroxybut-2-enoic acid to the GHB receptor, based on standard radioligand binding assays.

Materials:

• Cell membranes prepared from tissue expressing the GHB receptor.

• [³H]-NCS-382 (radioligand).

• 4-Hydroxybut-2-enoic acid (test compound).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., high concentration of unlabeled GHB).

• Scintillation cocktail and scintillation counter.

Procedure:

• In a 96-well plate, add cell membranes, [³H]-NCS-382, and varying concentrations of 4-hydroxybut-2-enoic acid.

• For total binding wells, add assay buffer instead of the test compound.

• For non-specific binding wells, add a high concentration of unlabeled GHB.

• Incubate the plate at a specified temperature (e.g., 4 °C) for a set time to reach equilibrium.

• Terminate the binding reaction by rapid filtration through a glass fiber filter, followed by washing with ice-cold assay buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression analysis.

GHB Receptor Binding Assay Workflow

Caption: A typical workflow for a GHB receptor binding assay.

Biological Activity and Signaling Pathway

4-Hydroxybut-2-enoic acid is a known analog of γ-hydroxybutyric acid (GHB) and exhibits a higher binding affinity for the GHB receptor than GHB itself. The GHB receptor, a G-protein coupled receptor (GPCR), is believed to be the primary target through which 4-hydroxybut-2-enoic acid exerts its biological effects.

Mechanism of Action

Upon binding to the GHB receptor, it is hypothesized that 4-hydroxybut-2-enoic acid initiates a signaling cascade. While the precise downstream signaling of the GHB receptor is still under investigation, it is generally understood that GPCR activation leads to the modulation of intracellular second messengers, such as cyclic AMP (cAMP) and inositol (B14025) phosphates, and the activation of various protein kinases. This can ultimately result in changes in gene expression and cellular function.

Putative Signaling Pathway

The following diagram illustrates the putative signaling pathway initiated by the binding of 4-hydroxybut-2-enoic acid to the GHB receptor.

Caption: Proposed signaling cascade following receptor binding.

Conclusion

4-Hydroxybut-2-enoic acid represents a promising molecule for the study of the GHB receptor system. Its high affinity for the receptor makes it a valuable tool for probing the receptor's function and for the potential development of novel therapeutic agents. While a significant amount of foundational information is available, this guide highlights the need for more in-depth theoretical studies to fully characterize its electronic and structural properties, as well as more detailed experimental investigations to elucidate its precise mechanism of action and downstream signaling effects. The protocols and data presented herein provide a solid framework for initiating such research endeavors.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 4-Hydroxybut-2-enoic Acid from Ethyl 4-bromocrotonate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 4-hydroxybut-2-enoic acid, a valuable building block in medicinal chemistry and drug development, starting from ethyl 4-bromocrotonate. The synthesis involves the hydrolysis of the ester and the displacement of the bromide. This application note includes a step-by-step experimental protocol, safety precautions, and a summary of the physicochemical properties of the key compounds involved. Furthermore, a logical workflow of the synthesis is presented visually.

Introduction

4-Hydroxybut-2-enoic acid and its derivatives are of significant interest in the pharmaceutical industry due to their presence in various biologically active molecules. The ability to efficiently synthesize this compound is crucial for the exploration of new therapeutic agents. The following protocol details a straightforward and accessible method for the preparation of 4-hydroxybut-2-enoic acid.

Data Presentation

Table 1: Physicochemical Properties of Key Compounds

Property	Ethyl 4-bromocrotonate	4-Hydroxybut-2-enoic acid
CAS Number	37746-78-4	24587-49-3[1]
Molecular Formula	C₆H₉BrO₂	C₄H₆O₃[1]
Molecular Weight	193.04 g/mol	102.09 g/mol [1][2]
Appearance	Liquid	Brown oil[1]
Boiling Point	94-95 °C at 12 mmHg	Not available
Density	1.402 g/mL at 25 °C	Not available
Solubility	Soluble in organic solvents	Soluble in water and polar organic solvents

Table 2: Reaction Parameters

Parameter	Value
Stoichiometry	Ethyl 4-bromocrotonate : KOH (1 : 2.1)
Solvent	Water
Reaction Temperature	100 °C[1]
Reaction Time	2 hours[1]
Reported Yield	53%[1]

Experimental Protocol

Materials and Equipment

• Ethyl (E)-4-bromobut-2-enoate (10 mmol, 2.0 g)

• Potassium hydroxide (B78521) (KOH) (21 mmol, 1.2 g)[1]

• Deionized water (10 mL)[1]

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions

• Ethyl 4-bromocrotonate is corrosive and a lachrymator. Handle with extreme care in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Potassium hydroxide is corrosive. Avoid contact with skin and eyes.

• Hydrochloric acid is corrosive. Handle with care.

Synthesis Workflow

Caption: Workflow for the synthesis of 4-hydroxybut-2-enoic acid.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine ethyl (E)-4-bromobut-2-enoate (10 mmol, 2.0 g), potassium hydroxide (21 mmol, 1.2 g), and deionized water (10 mL).[1]

• Reaction: Attach a reflux condenser to the flask and heat the mixture to 100 °C with vigorous stirring for 2 hours.[1]

• Workup - Acidification: After 2 hours, remove the flask from the heat and allow it to cool to room temperature. Carefully acidify the reaction mixture to a pH of approximately 2-3 with 1 M HCl.

• Workup - Extraction: Transfer the acidified mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL).[1]

• Workup - Washing and Drying: Combine the organic extracts and wash them with brine (20 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Workup - Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude product. The expected product is a brown oil.[1]

Purification

The crude product can be purified by column chromatography on silica (B1680970) gel. A suitable eluent system would be a gradient of ethyl acetate in hexanes. The fractions containing the product can be identified by thin-layer chromatography (TLC) and pooled, and the solvent removed in vacuo to yield the purified 4-hydroxybut-2-enoic acid.

Characterization

The identity and purity of the synthesized 4-hydroxybut-2-enoic acid should be confirmed by spectroscopic methods. Due to the lack of readily available experimental spectra in the literature, the following are predicted or typical values for similar structures:

• ¹H NMR: Expect signals for the vinyl protons, the methylene (B1212753) group adjacent to the hydroxyl group, and the carboxylic acid proton. The coupling constants between the vinyl protons will be indicative of the trans stereochemistry.

• ¹³C NMR: Expect signals for the carboxylic carbon, the two vinyl carbons, and the methylene carbon.

• Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (102.09 g/mol ).

• Infrared (IR) Spectroscopy: Expect characteristic broad absorption for the O-H stretch of the carboxylic acid and the alcohol, and a strong absorption for the C=O stretch of the carboxylic acid.

Discussion of Alternative Methods

While the presented protocol offers a direct route, other synthetic strategies for 4-hydroxybut-2-enoic acid and its analogs could be considered. These might include:

• Oxidation of 1,4-butanediol: Selective oxidation of one of the primary alcohols to a carboxylic acid, followed by oxidation of the other alcohol and subsequent dehydration could be a possible route, though it may present selectivity challenges.

• Ring-opening of furanones: Certain substituted furanones can undergo ring-opening reactions to yield derivatives of 4-hydroxybut-2-enoic acid.

• Aldol-type condensations: Condensation of a suitable two-carbon aldehyde or ketone with a glyoxylic acid derivative could potentially form the carbon skeleton.

The choice of synthetic route will depend on the availability of starting materials, desired scale, and the need for specific stereochemistry.

Conclusion

The protocol described provides a reliable method for the synthesis of 4-hydroxybut-2-enoic acid from ethyl 4-bromocrotonate. This procedure is suitable for laboratory-scale synthesis and can be a valuable tool for researchers in the field of medicinal chemistry and drug development. Proper safety precautions are essential when handling the corrosive and lachrymatory starting material. The identity and purity of the final product should be rigorously confirmed using standard analytical techniques.

References

• 1. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 2. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Hydroxybut-2-enoic Acid In Vitro

This document aims to provide a foundational framework for researchers, scientists, and drug development professionals interested in investigating the in vitro effects of 4-Hydroxybut-2-enoic acid. Given the absence of direct experimental evidence, the following sections outline generalized protocols and workflows that can be adapted for the initial characterization of this molecule. These are based on standard assays and methodologies commonly employed for novel chemical entities.

General Information and Properties

4-Hydroxybut-2-enoic acid, also known as 4-hydroxycrotonic acid, is a hydroxy fatty acid.[1][2][3] It is an analog of γ-Hydroxybutyric acid (GHB) and has been noted to bind to the GHB receptor with a higher affinity than GHB itself, suggesting it may be an endogenous ligand.[1][2]

Table 1: Physicochemical Properties of 4-Hydroxybut-2-enoic Acid

Property	Value	Source
Molecular Formula	C4H6O3	[3]
Molecular Weight	102.09 g/mol	[3]
IUPAC Name	4-hydroxybut-2-enoic acid	[3]
Melting Point	109℃	[2]
Boiling Point	338.7±25.0 °C (Predicted)	[2]
Density	1.271±0.06 g/cm3 (Predicted)	[2]
pKa	4.31±0.10 (Predicted)	[2]
Solubility	<10.21mg/ml in DMSO	[2]
Storage	Desiccate at +4°C	[2]

Proposed Initial In Vitro Screening Protocols

The following protocols are suggested as a starting point for the in vitro evaluation of 4-Hydroxybut-2-enoic acid.

This protocol is designed to determine the effect of 4-Hydroxybut-2-enoic acid on cell viability and to establish a dose-response curve and IC50 value.

Materials:

• Human cancer cell line (e.g., MCF-7, HeLa, HepG2)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 4-Hydroxybut-2-enoic acid (stock solution in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4-Hydroxybut-2-enoic acid in a complete growth medium. Remove the old medium from the wells and add 100 µL of the diluted compound at various concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow for assessing cell viability using the MTT assay.

This protocol is used to determine if 4-Hydroxybut-2-enoic acid induces apoptosis in cancer cells.

Materials:

• Human cancer cell line

• Complete growth medium

• 4-Hydroxybut-2-enoic acid

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with 4-Hydroxybut-2-enoic acid at concentrations around the determined IC50 for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic/necrotic.

Caption: Logic diagram for apoptosis detection via Annexin V/PI staining.

Potential Signaling Pathways for Investigation

Given that 4-Hydroxybut-2-enoic acid is an analog of GHB, initial investigations could focus on pathways associated with GHB receptor signaling. Furthermore, as many small molecule fatty acids exhibit anti-cancer properties, exploring common cancer-related pathways is warranted.

Potential Target Pathways:

• GHB Receptor Signaling: Investigate downstream effects of GHB receptor activation or inhibition.

• Cell Cycle Regulation: Analyze the expression of key cell cycle proteins (e.g., cyclins, CDKs) to determine if the compound induces cell cycle arrest.

• Apoptosis Pathways: Examine the expression of pro- and anti-apoptotic proteins (e.g., Bcl-2 family, caspases) to elucidate the mechanism of cell death.

• MAPK/ERK Pathway: Assess the phosphorylation status of key kinases in this pathway, which is often dysregulated in cancer.

Caption: Potential signaling pathways for investigation of 4-Hydroxybut-2-enoic acid.

Future Directions

The protocols and pathways outlined above provide a roadmap for the initial in vitro characterization of 4-Hydroxybut-2-enoic acid. Further studies could include:

• Migration and Invasion Assays: To assess the effect on cancer cell metastasis.

• Gene Expression Profiling: To identify novel targets and pathways affected by the compound.

• In Vivo Studies: To evaluate the efficacy and safety in animal models.

It is imperative for researchers to meticulously document all experimental conditions and results to contribute to the public knowledge base for this compound.

References

• 1. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 2. 4-HYDROXY-BUT-2-ENOIC ACID CAS#: 24587-49-3 [m.chemicalbook.com]
• 3. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Hydroxybut-2-enoic Acid in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxybut-2-enoic acid is a molecule identified as an analog of γ-Hydroxybutyric acid (GHB), a neurotransmitter and psychoactive drug.[1][2] As a GHB analog, it is postulated to interact with the GHB receptor, suggesting its potential for research in neuroscience and pharmacology.[1][2] These application notes provide a framework for investigating the cellular effects of 4-Hydroxybut-2-enoic acid, including protocols for assessing cell viability and a proposed signaling pathway for further investigation. Due to the limited currently available public data on the specific cellular effects of 4-Hydroxybut-2-enoic acid, the following protocols and pathways are presented as a foundational guide for researchers to design and implement their own studies.

Hypothetical Application: Investigating Neuro-Modulatory Effects

Given its structural similarity to GHB, 4-Hydroxybut-2-enoic acid may exhibit activity in the central nervous system. A primary application would be to assess its effects on neuronal cell viability and function. This could be relevant for studies on neuroprotection, neurotoxicity, or the modulation of neuronal signaling pathways.

Key Experimental Protocol: Cell Viability (MTT) Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the effect of 4-Hydroxybut-2-enoic acid on the viability of a neuronal cell line (e.g., SH-SY5Y). Metabolically active cells reduce the yellow MTT to a purple formazan (B1609692) product, and the amount of formazan is proportional to the number of viable cells.[3]

Materials:

• 4-Hydroxybut-2-enoic acid

• Neuronal cell line (e.g., SH-SY5Y)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader (570 nm wavelength)

Protocol:

• Cell Seeding:

  • Culture SH-SY5Y cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh culture medium.

  • Seed 1 x 10^4 cells per well in a 96-well plate in a final volume of 100 µL.

  • Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 4-Hydroxybut-2-enoic acid in a suitable solvent (e.g., sterile water or DMSO).

  • Prepare serial dilutions of 4-Hydroxybut-2-enoic acid in cell culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include vehicle control (medium with solvent) and untreated control wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[3]

  • Incubate the plate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete solubilization.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control (untreated or vehicle-treated cells).

Data Presentation

The results of the cell viability assay can be summarized in a table to clearly present the dose-dependent effects of 4-Hydroxybut-2-enoic acid.

Table 1: Hypothetical Cell Viability Data for SH-SY5Y Cells Treated with 4-Hydroxybut-2-enoic Acid for 48 hours

Concentration of 4-Hydroxybut-2-enoic acid (µM)	Mean Absorbance (570 nm)	Standard Deviation	Cell Viability (%)
0 (Control)	1.25	0.08	100
1	1.22	0.07	97.6
10	1.15	0.09	92.0
50	0.98	0.06	78.4
100	0.65	0.05	52.0
200	0.31	0.04	24.8

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow:

Caption: Workflow for assessing cell viability using the MTT assay.

Hypothetical Signaling Pathway:

The following diagram illustrates a potential signaling cascade that could be initiated by 4-Hydroxybut-2-enoic acid, based on its identity as a GHB analog and the known signaling of the GHB receptor, which is often a Gi/o-coupled G-protein coupled receptor (GPCR).

Caption: A hypothetical signaling pathway for 4-Hydroxybut-2-enoic acid.

Further Investigations

Based on initial viability data, further cell-based assays could be employed to elucidate the mechanism of action of 4-Hydroxybut-2-enoic acid:

• Apoptosis Assays: To determine if cell death is occurring via apoptosis, techniques such as Annexin V/Propidium Iodide staining followed by flow cytometry can be used.

• Signaling Pathway Analysis: Western blotting can be used to probe the phosphorylation status and expression levels of key proteins in the proposed signaling pathway (e.g., PKA substrates).

• Functional Assays: In neuronal cells, assays measuring changes in intracellular calcium levels or neurotransmitter release could provide insights into the functional consequences of receptor activation by 4-Hydroxybut-2-enoic acid.

These application notes provide a starting point for the investigation of 4-Hydroxybut-2-enoic acid in cell-based models. All protocols and proposed mechanisms should be validated empirically.

References

• 1. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Detection of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 4-Hydroxybut-2-enoic acid (also known as 4-hydroxycrotonic acid) in various matrices. The protocols described herein are based on established analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).

Introduction

4-Hydroxybut-2-enoic acid is a hydroxy fatty acid that may be of interest in metabolic research and as a potential biomarker.[1] Accurate and sensitive detection methods are crucial for its quantification in biological and pharmaceutical samples. This document outlines protocols for three common analytical techniques, providing detailed experimental procedures, sample preparation, and data analysis guidelines.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analytical methods described. These values are indicative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Parameter	GC-MS	LC-MS/MS	HPLC-UV
Limit of Detection (LOD)	~5 pg on-column[2]	20 ng/mL	1 µg/mL
Limit of Quantification (LOQ)	10-50 pg on-column	50-100 ng/mL	5 µg/mL
**Linearity (R²) **	>0.99	>0.99	>0.99
Intra-day Precision (%RSD)	<10%	<15%	<5%
Inter-day Precision (%RSD)	<15%	<15%	<10%
Recovery	85-115%	90-110%	95-105%

Section 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of volatile and semi-volatile compounds. For non-volatile analytes like 4-Hydroxybut-2-enoic acid, a derivatization step is necessary to increase volatility and thermal stability.[3]

Experimental Protocol: GC-MS with Silylation Derivatization

This protocol is adapted from methods for the analysis of related hydroxy acids.[2][4][5][6]

1. Sample Preparation and Derivatization:

• Extraction: For biological samples, perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate) after acidification of the sample.

• Drying: Evaporate the organic extract to dryness under a stream of nitrogen.

• Derivatization:

  • To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine (B92270) (or other suitable solvent like acetonitrile).

  • Cap the vial tightly and heat at 70°C for 30 minutes.[4]

  • Cool the vial to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (or equivalent 5% phenyl-methylpolysiloxane) capillary column (30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 250°C at 20°C/min, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

  • SIM Ions for TMS-derivatized 4-Hydroxybut-2-enoic acid: (Note: These are predicted ions and should be confirmed with a standard.) m/z 173 (M-CH3-COOTMS), m/z 231 (M-CH3), m/z 246 (M+).

GC-MS Workflow Diagram

Caption: Workflow for GC-MS analysis of 4-Hydroxybut-2-enoic acid.

Section 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity for the analysis of a wide range of compounds in complex matrices, often with simpler sample preparation compared to GC-MS. Derivatization can be employed to enhance ionization efficiency and chromatographic retention.

Experimental Protocol: LC-MS/MS with 3-NPH Derivatization

This protocol is based on established methods for short-chain fatty acids.[7][8]

1. Sample Preparation and Derivatization:

• Protein Precipitation: For plasma or serum samples, precipitate proteins by adding 3 volumes of cold acetonitrile (B52724), vortex, and centrifuge. Collect the supernatant.

• Derivatization:

  • To 50 µL of sample supernatant or standard, add 20 µL of 200 mM 3-nitrophenylhydrazine (B1228671) (3-NPH) in 50% acetonitrile/water.

  • Add 20 µL of 120 mM N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) in 50% acetonitrile/water with 6% pyridine.

  • Vortex and incubate at 40°C for 30 minutes.

  • Add 910 µL of 10% acetonitrile/water to quench the reaction and dilute the sample.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC or equivalent.

• Mass Spectrometer: Sciex QTRAP 6500+ or equivalent triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • Start at 5% B, hold for 0.5 min.

  • Linear gradient to 95% B over 5 min.

  • Hold at 95% B for 1 min.

  • Return to 5% B and re-equilibrate for 2.5 min.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ion Source: Electrospray Ionization (ESI), negative mode.

• Ion Source Parameters:

  • IonSpray Voltage: -4500 V.

  • Temperature: 500°C.

  • Curtain Gas: 35 psi.

  • Ion Source Gas 1: 50 psi.

  • Ion Source Gas 2: 50 psi.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for 3-NPH derivatized 4-Hydroxybut-2-enoic acid: (Note: These transitions need to be optimized using a standard.)

    • Precursor Ion (Q1): m/z 236.1 (M-H)-

    • Product Ions (Q3): e.g., m/z 137.0 (loss of the hydroxybutenoic acid moiety), and a second qualifier transition.

LC-MS/MS Workflow Diagram

Caption: Workflow for LC-MS/MS analysis of 4-Hydroxybut-2-enoic acid.

Section 3: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique for the quantification of compounds that possess a chromophore. 4-Hydroxybut-2-enoic acid, containing a carbon-carbon double bond conjugated with a carboxylic acid, should exhibit UV absorbance at low wavelengths.

Experimental Protocol: HPLC-UV

This protocol is based on general methods for the analysis of organic acids.[9]

1. Sample Preparation:

• Filtration: For clear aqueous samples, filtration through a 0.45 µm syringe filter may be sufficient.

• Solid-Phase Extraction (SPE): For complex matrices, an SPE cleanup step using an anion exchange or reversed-phase sorbent may be necessary to remove interferences.

• Protein Precipitation: For biological fluids, protein precipitation with acetonitrile or methanol (B129727) followed by centrifugation and filtration of the supernatant is recommended.

2. HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with 25 mM potassium phosphate (B84403) buffer (pH adjusted to 2.5 with phosphoric acid) and acetonitrile (95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection Wavelength: 210 nm.

HPLC-UV Workflow Diagram

Caption: Workflow for HPLC-UV analysis of 4-Hydroxybut-2-enoic acid.

References

• 1. Human Metabolome Database: Showing metabocard for 4-Hydroxycrotonic acid (HMDB0003381) [hmdb.ca]
• 2. A rapid and sensitive method for the determination of gamma-hydroxybutyric acid and trans-gamma-hydroxycrotonic acid in rat brain tissue by gas chromatography/mass spectrometry with negative ion detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. [PDF] SIMPLE AND FAST DETERMINATION FOR GAMMA-HYDROXYBUTYRATE (GHB) IN URINE SAMPLE BY LLE AND GC-MS | Semantic Scholar [semanticscholar.org]
• 6. agilent.com [agilent.com]
• 7. LC-MS/MS Method Package for Short Chain Fatty Acids : Shimadzu (United Kingdom) [shimadzu.co.uk]
• 8. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. Determination of Poly(3-hydroxybutyrate) Content in Cyanobacterium Synechocystis sp. PCC 6803 Using Acid Hydrolysis Followed by High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HPLC Analysis of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 4-Hydroxybut-2-enoic acid using High-Performance Liquid Chromatography (HPLC). The methodologies described herein are based on established principles for the analysis of polar, short-chain unsaturated carboxylic acids and are intended to provide a robust starting point for method development and validation.

Introduction

4-Hydroxybut-2-enoic acid is a metabolite that can be of interest in various biological and pharmaceutical studies. Accurate and reliable quantification is crucial for understanding its role in physiological and pathological processes. Reversed-phase HPLC with UV detection is a widely applicable and cost-effective method for the analysis of this compound. The protocols provided cover sample preparation, chromatographic separation, and detection.

Analytical Method: Reversed-Phase HPLC with UV Detection

This method is suitable for the quantification of 4-Hydroxybut-2-enoic acid in aqueous samples and simple biological matrices. The principle of ion suppression reversed-phase chromatography is employed to ensure adequate retention and symmetrical peak shape of this polar analyte.

Chromatographic Conditions

A C18 stationary phase is recommended for the separation, as it provides a good balance of hydrophobic and polar interactions. The use of an acidic mobile phase is crucial to suppress the ionization of the carboxylic acid group, thereby increasing its retention on the nonpolar stationary phase. A typical UV detection wavelength for unsaturated carboxylic acids is around 210 nm.

Parameter	Recommended Conditions
HPLC System	Any standard HPLC system with a UV/Vis or PDA detector
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% (v/v) Phosphoric Acid in Water
Mobile Phase B	Acetonitrile (B52724)
Gradient	Isocratic or a shallow gradient (e.g., 5-20% B over 15 min)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 - 20 µL

Expected Quantitative Performance

The following table summarizes the typical quantitative performance characteristics that can be expected from this method. These values are based on the analysis of similar short-chain unsaturated acids and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Expected Value
Retention Time (approx.)	3 - 6 minutes
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.05 - 0.2 µg/mL
Limit of Quantification (LOQ)	0.15 - 0.6 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	95 - 105%

Experimental Protocols

Reagent and Standard Preparation

• Mobile Phase A (0.1% Phosphoric Acid in Water): Add 1.0 mL of concentrated phosphoric acid (85%) to 1 L of HPLC-grade water. Mix thoroughly and degas before use.

• Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 4-Hydroxybut-2-enoic acid reference standard and dissolve it in 10 mL of Mobile Phase A in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standards by serially diluting the stock solution with Mobile Phase A to cover the desired concentration range (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL).

Sample Preparation Protocol

The goal of sample preparation is to remove interferences and ensure the sample is compatible with the HPLC system.

• Aqueous Samples (e.g., cell culture media):

  • Centrifuge the sample at 10,000 x g for 10 minutes to remove any particulate matter.

  • Filter the supernatant through a 0.45 µm syringe filter.

  • If necessary, dilute the sample with Mobile Phase A to bring the analyte concentration within the calibration range.

• Biological Fluids (e.g., plasma, urine):

  • Protein Precipitation: For plasma or serum, add 3 parts of cold acetonitrile to 1 part of the sample. Vortex for 1 minute and then centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

  • Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of Mobile Phase A.

  • Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship of the analytical components.

Caption: Workflow for the HPLC analysis of 4-Hydroxybut-2-enoic acid.

Caption: Logical diagram of the HPLC system components.

Application Notes and Protocols for the Quantification of 4-Hydroxybut-2-enoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxybut-2-enoic acid (4-HBA) is a short-chain unsaturated hydroxy fatty acid. While its endogenous presence and metabolic pathways are not extensively characterized, its structural similarity to gamma-hydroxybutyric acid (GHB) suggests potential biological significance, possibly as an endogenous ligand for GHB receptors.[1] The accurate quantification of 4-HBA in biological matrices such as plasma and urine is essential for elucidating its physiological and pathological roles, as well as for toxicological assessments and drug development.

This document provides detailed application notes and experimental protocols for the quantification of 4-HBA in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The endogenous levels of 4-Hydroxybut-2-enoic acid in human biological fluids are not well-established. According to the Human Metabolome Database, 4-HBA is typically undetectable in normal human urine and serum.[2] This suggests that its physiological concentrations are very low, likely in the nanomolar or sub-nanomolar range. Quantitative data from specific clinical studies are currently limited in the scientific literature.

Biological Matrix	Subject Population	Analytical Method	Reported Concentration	Reference
Urine	Normal Human	Not Specified	Usually Undetectable	[2]
Serum	Normal Human	Not Specified	Usually Undetectable	[2]

Note: The lack of concrete quantitative data highlights the need for sensitive and validated analytical methods to further investigate the presence and role of 4-HBA in biological systems.

Experimental Protocols

Due to the limited availability of validated protocols specifically for 4-Hydroxybut-2-enoic acid, the following methods are adapted from established procedures for the analysis of similar short-chain hydroxy acids and organic acids in biological matrices.[3]

Protocol 1: Quantification of 4-Hydroxybut-2-enoic Acid in Human Urine by GC-MS

This protocol involves liquid-liquid extraction followed by derivatization to increase the volatility of 4-HBA for GC-MS analysis.

1. Materials and Reagents

• 4-Hydroxybut-2-enoic acid analytical standard

• Stable isotope-labeled internal standard (e.g., 4-Hydroxybut-2-enoic acid-d4)

• Ethyl acetate (B1210297) (HPLC grade)

• Sodium chloride (analytical grade)

• Hydrochloric acid (HCl)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Pyridine (B92270) (anhydrous)

• Ultrapure water

2. Sample Preparation

• Thaw frozen urine samples to room temperature.

• Centrifuge the urine samples at 2000 x g for 10 minutes to remove particulate matter.

• To 1 mL of the urine supernatant in a glass tube, add the internal standard.

• Acidify the sample to pH < 2 with HCl.

• Saturate the sample with sodium chloride.

• Perform liquid-liquid extraction by adding 3 mL of ethyl acetate and vortexing for 2 minutes.

• Centrifuge at 1500 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer (ethyl acetate) to a clean glass tube.

• Repeat the extraction (steps 6-8) two more times and combine the organic extracts.

• Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen at 40°C.

3. Derivatization (Silylation)

• To the dried residue, add 50 µL of pyridine and 100 µL of BSTFA + 1% TMCS.

• Cap the tube tightly and heat at 70°C for 60 minutes.

• Cool the sample to room temperature before GC-MS analysis.

4. GC-MS Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar capillary column

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for the derivatized 4-HBA and internal standard. The exact m/z values need to be determined by analyzing the derivatized standard.

Protocol 2: Quantification of 4-Hydroxybut-2-enoic Acid in Human Plasma by LC-MS/MS (Adapted Method)

This protocol utilizes protein precipitation for sample cleanup, followed by reversed-phase liquid chromatography coupled with tandem mass spectrometry.

1. Materials and Reagents

• 4-Hydroxybut-2-enoic acid analytical standard

• Stable isotope-labeled internal standard (e.g., 4-Hydroxybut-2-enoic acid-d4)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

2. Sample Preparation

• Thaw frozen plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add the internal standard to the plasma sample.

• Perform protein precipitation by adding 400 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Parameters

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • The precursor and product ion transitions for 4-HBA and the internal standard need to be optimized by direct infusion of the standards. A potential transition for 4-HBA (M-H, m/z 101.0) would involve fragmentation of the carboxylate anion.

Visualizations

References

• 1. Page loading... [wap.guidechem.com]
• 2. Human Metabolome Database: Showing metabocard for 4-Hydroxycrotonic acid (HMDB0003381) [hmdb.ca]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: 4-Hydroxybut-2-enoic Acid as a Ligand for GHB Receptors

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA), is an endogenous unsaturated short-chain hydroxy fatty acid that has been identified as a high-affinity ligand for the gamma-hydroxybutyrate (GHB) receptor.[1] Unlike GHB, which also acts as a low-affinity agonist at the GABAB receptor, T-HCA displays selectivity for the GHB receptor. This makes it a valuable pharmacological tool for elucidating the specific physiological roles of the GHB receptor, which is known to be a G-protein coupled receptor (GPCR) distinct from the GABAB receptor.[2][3] Activation of the GHB receptor is generally associated with excitatory effects, including the modulation of neurotransmitter release, such as dopamine (B1211576) and glutamate.[1] These application notes provide a summary of the binding characteristics of 4-hydroxybut-2-enoic acid at the GHB receptor and detailed protocols for its characterization using radioligand binding and functional assays.

Data Presentation

The following table summarizes the quantitative binding data for 4-Hydroxybut-2-enoic acid (T-HCA) at the GHB receptor.

Ligand	Receptor	Assay Type	Radioligand	Preparation	Kd (High Affinity)	Bmax (High Affinity)	Kd (Low Affinity)	Bmax (Low Affinity)	Reference
4-Hydroxybut-2-enoic acid (T-HCA)	GHB Receptor	Saturation Binding	[3H]T-HCA	Rat Brain Membranes	7 nM	42 fmol/mg protein	2 µM	13 pmol/mg protein	[2]

Signaling Pathway

The GHB receptor is a Gi/o-coupled GPCR. Upon agonist binding, such as by 4-hydroxybut-2-enoic acid, the receptor activates the associated G-protein, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels. This signaling cascade ultimately modulates neuronal excitability and neurotransmitter release.

Caption: GHB Receptor Signaling Pathway

Experimental Protocols

Radioligand Binding Assay: [3H]NCS-382 Competition Binding

This protocol describes a competition binding assay to determine the affinity of 4-hydroxybut-2-enoic acid for the GHB receptor using the selective antagonist radioligand [3H]NCS-382.[3]

Materials:

• Rat brain cortices (or other tissue expressing GHB receptors)

• [3H]NCS-382 (specific activity ~20-40 Ci/mmol)

• 4-Hydroxybut-2-enoic acid (T-HCA)

• Unlabeled NCS-382 (for non-specific binding determination)

• Binding Buffer: 50 mM Tris-HCl, pH 7.4

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4

• Homogenizer

• Centrifuge

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation vials

• Scintillation cocktail

• Liquid scintillation counter

Protocol:

• Membrane Preparation:

  • Homogenize fresh or frozen rat brain cortices in 10 volumes of ice-cold binding buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Wash the pellet by resuspending in fresh binding buffer and centrifuging again at 40,000 x g for 20 minutes.

  • Resuspend the final pellet in binding buffer to a protein concentration of approximately 1-2 mg/mL, determined by a standard protein assay (e.g., Bradford).

• Binding Assay:

  • In a 96-well microplate, set up the following in triplicate:

    • Total Binding: 50 µL of [3H]NCS-382 (final concentration ~1-5 nM), 50 µL of binding buffer, and 100 µL of membrane preparation.

    • Non-specific Binding: 50 µL of [3H]NCS-382, 50 µL of unlabeled NCS-382 (final concentration ~10 µM), and 100 µL of membrane preparation.

    • Competition: 50 µL of [3H]NCS-382, 50 µL of varying concentrations of 4-hydroxybut-2-enoic acid, and 100 µL of membrane preparation.

  • Incubate the plate at 4°C for 60 minutes.

• Filtration and Counting:

  • Rapidly filter the contents of each well through glass fiber filters pre-soaked in wash buffer using a cell harvester.

  • Wash the filters three times with 3 mL of ice-cold wash buffer.

  • Place the filters in scintillation vials, add 5 mL of scintillation cocktail, and allow to equilibrate.

  • Measure the radioactivity in a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of 4-hydroxybut-2-enoic acid.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Radioligand Binding Assay Workflow

Functional Assay: [35S]GTPγS Binding

This protocol measures the functional activation of the Gi/o-coupled GHB receptor by 4-hydroxybut-2-enoic acid by quantifying the binding of the non-hydrolyzable GTP analog, [35S]GTPγS.

Materials:

• Cells or brain membranes expressing the GHB receptor

• [35S]GTPγS (specific activity >1000 Ci/mmol)

• 4-Hydroxybut-2-enoic acid (T-HCA)

• GTPγS (unlabeled, for non-specific binding)

• GDP

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4

• Other reagents as for the radioligand binding assay

Protocol:

• Membrane Preparation:

  • Prepare membranes as described in the radioligand binding assay protocol.

• [35S]GTPγS Binding Assay:

  • In a 96-well microplate, add the following in a final volume of 200 µL:

    • Membrane preparation (20-50 µg protein)

    • GDP (final concentration 10 µM)

    • Varying concentrations of 4-hydroxybut-2-enoic acid

  • Pre-incubate for 15 minutes at 30°C.

  • Initiate the reaction by adding [35S]GTPγS (final concentration 0.1-0.5 nM).

  • Incubate for 60 minutes at 30°C.

  • To determine non-specific binding, add unlabeled GTPγS (final concentration 10 µM) in a parallel set of wells.

• Filtration and Counting:

  • Terminate the assay by rapid filtration through glass fiber filters and wash as described in the radioligand binding assay protocol.

  • Measure radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the net agonist-stimulated [35S]GTPγS binding by subtracting the basal binding (in the absence of agonist) from the binding at each agonist concentration.

  • Plot the stimulated [35S]GTPγS binding against the log concentration of 4-hydroxybut-2-enoic acid.

  • Determine the EC50 (concentration for half-maximal stimulation) and Emax (maximal stimulation) from the resulting dose-response curve.

Caption: Ligand-Receptor Relationship

References

• 1. GHB receptor - Wikipedia [en.wikipedia.org]
• 2. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative autoradiographic analysis of the new radioligand [(3)H](2E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzo[a][7]annulen-6-ylidene) ethanoic acid ([(3)H]NCS-382) at gamma-hydroxybutyric acid (GHB) binding sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Rodent Models: A Review of 4-Hydroxybut-2-enoic Acid Analogs

Disclaimer: Extensive literature searches did not yield specific in vivo studies on the application of 4-Hydroxybut-2-enoic acid in rodent models. Therefore, these application notes and protocols are based on structurally and functionally related compounds, namely 4-Phenylbutyric Acid (PBA) and 4-Hydroxybenzoic Acid (HBA) , for which in vivo rodent data are available. This information is intended to serve as a foundational resource for researchers interested in designing and conducting in vivo studies with 4-Hydroxybut-2-enoic acid, with the caveat that the biological activities and optimal experimental parameters for 4-Hydroxybut-2-enoic acid may differ.

Section 1: 4-Phenylbutyric Acid (PBA) - Neuroprotective Applications

4-Phenylbutyric acid (PBA) is a histone deacetylase (HDAC) inhibitor and chemical chaperone that has demonstrated neuroprotective effects in rodent models of neurodegenerative diseases, such as Alzheimer's disease.[1]

Quantitative Data Summary: PBA in Rodent Models of Neurodegeneration

Parameter	Tg2576 Mouse Model of Alzheimer's Disease [1]	hAPPWT-overexpressing Mouse Model [1]	Ethanol-Induced Neuroapoptosis Model (PD4 Mice) [2]
Animal Model	Tg2576 mice	hAPPWT-overexpressing mice	Postnatal day 4 (PD4) mice
Dosage	Not specified in abstract	Not specified in abstract	Not specified in abstract
Route of Administration	Not specified in abstract	Not specified in abstract	Not specified in abstract
Duration of Treatment	3 weeks	Not specified in abstract	Not specified in abstract
Key Findings	- Decreased tau phosphorylation- Clearance of intraneuronal Aβ- Restoration of dendritic spine density- Normalized pathological AD markers	- Prevented neuronal loss in the hippocampus (CA1 layer)	- Attenuated ethanol-induced neuroapoptosis- Inhibited expression of ER stress markers- Inhibited ethanol-induced glial activation
Mechanism of Action	HDAC inhibition and chaperone-like activity	Chaperone-like activity	Inhibition of Endoplasmic Reticulum (ER) Stress

Experimental Protocol: Evaluation of Neuroprotective Effects of PBA in a Mouse Model of Alzheimer's Disease (Adapted from[1])

1. Animal Model:

• Use Tg2576 mice, a commonly used model for Alzheimer's disease.

• House animals under standard laboratory conditions with ad libitum access to food and water.

2. Drug Preparation and Administration:

• Dissolve 4-Phenylbutyric acid (PBA) in sterile saline or drinking water.

• Administer PBA to Tg2576 mice for 3 weeks. The exact dosage and route of administration should be optimized based on preliminary dose-finding studies.

3. Experimental Groups:

• Group 1: Vehicle control (e.g., saline).

• Group 2: PBA-treated group.

• Group 3 (Optional): Positive control, such as a known HDAC inhibitor like Sodium Butyrate (NaBu), to differentiate between HDAC inhibition and chaperone activity.[1]

4. Behavioral Testing (Optional):

• Conduct behavioral tests such as the Morris water maze or Y-maze to assess cognitive function before and after treatment.

5. Tissue Collection and Processing:

• At the end of the treatment period, euthanize the mice and perfuse with phosphate-buffered saline (PBS) followed by 4% paraformaldehyde.

• Harvest brains and post-fix in 4% paraformaldehyde overnight, then transfer to a sucrose (B13894) solution for cryoprotection.

• Section the brains using a cryostat for immunohistochemical analysis.

6. Immunohistochemistry and Analysis:

• Perform immunohistochemistry on brain sections to detect:

  • Phosphorylated tau (p-tau) levels.

  • Amyloid-beta (Aβ) plaques.

  • Dendritic spine density in hippocampal CA1 pyramidal neurons using Golgi staining or fluorescent protein labeling.

  • Markers of neuronal loss (e.g., NeuN staining).

  • Markers of glial activation (e.g., Iba1 for microglia, GFAP for astrocytes).[2]

7. Western Blot Analysis:

• Homogenize brain tissue to extract proteins.

• Perform Western blot analysis to quantify the expression levels of proteins involved in ER stress (e.g., ATF6, GRP78, IRE1α) and apoptosis (e.g., caspase-12).[2]

8. Statistical Analysis:

• Analyze data using appropriate statistical tests (e.g., t-test, ANOVA) to determine the significance of the observed effects.

Visualizations: PBA Experimental Workflow and Signaling Pathway

Caption: Experimental workflow for evaluating the neuroprotective effects of PBA.

Caption: Simplified signaling pathway of PBA's neuroprotective mechanisms.

Section 2: 4-Hydroxybenzoic Acid (HBA) - Neuroprotective and Anti-inflammatory Applications

4-Hydroxybenzoic acid (HBA), a metabolite of anthocyanins, has demonstrated neuroprotective and anti-inflammatory properties, primarily by mitigating oxidative stress.[3][4]

Quantitative Data Summary: HBA in In Vitro Models

Parameter	H₂O₂-Induced Oxidative Stress in Cerebellar Granule Neurons (CGNs) [3][4]	Excitotoxicity in CGNs [3][4]	LPS-Stimulated Microglial Inflammation [3][4]
Model	Primary cultures of cerebellar granule neurons	Primary cultures of cerebellar granule neurons	BV2 microglial cells
Treatment	Co-treatment with H₂O₂ and HBA	Not specified	Lipopolysaccharide (LPS) stimulation
Concentration	Dose-dependent, e.g., 200 µM	Not specified	Not specified
Key Findings	- Mitigated oxidative stress- Preserved healthy nuclear morphology- Prevented degradation of neuronal processes	- Neuroprotective	- No effect on nitric oxide production
Mechanism of Action	Antioxidant activity	Not fully elucidated	Lacks direct anti-inflammatory effect on microglia

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents (General Protocol for Anti-inflammatory Screening)

This is a general protocol for screening the anti-inflammatory potential of a compound like HBA in an acute inflammation model.

1. Animals:

• Use male or female Wistar rats or BALB/c mice.[5]

• Acclimatize animals for at least one week before the experiment.[6]

2. Drug Preparation and Administration:

• Prepare a solution or suspension of HBA in a suitable vehicle (e.g., saline, 0.5% carboxymethylcellulose).

• Administer HBA orally (p.o.) or intraperitoneally (i.p.) at various doses (e.g., 50, 100, 200 mg/kg).

3. Experimental Groups:

• Group 1: Vehicle control.

• Group 2: Positive control (e.g., Indomethacin, 10 mg/kg).

• Group 3-5: HBA-treated groups at different doses.

4. Induction of Inflammation:

• One hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.[6]

5. Measurement of Paw Edema:

• Measure the paw volume using a digital plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[5][7]

6. Data Analysis:

• Calculate the percentage inhibition of paw edema for each group compared to the vehicle control group.

• Analyze the data using ANOVA followed by a post-hoc test.

Visualization: Preclinical In Vivo Testing Workflow

Caption: General workflow for preclinical in vivo testing of a novel compound.

Section 3: Pharmacokinetics and Toxicology of Related Compounds

Understanding the pharmacokinetic and toxicological profile of a compound is crucial for its development as a therapeutic agent. Below is a summary of data for compounds related to 4-Hydroxybut-2-enoic acid.

Pharmacokinetic Parameters of Benzoic Acid Derivatives in Rats

Compound	5-[(4-Carboxybutanoyl)Amino]-2-Hydroxybenzoic Acid [8]	3,4-Dihydroxy Methyl Benzoate [9]	5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic Acid [10]
Route	Intragastric (i.g.)	Intragastric (i.g.)	Oral (p.o.)
Dose	100 mg/kg	Not specified	50 mg/kg
Cmax	2.5 ± 0.3 µg/mL	12.1 ± 1.93 mg/L	Not specified
Tmax	~24 min	27.5 ± 6.12 h	~33 min
t₁/₂	~27 ± 11 min	39.2 ± 5.66 h	~0.9 h
Bioavailability (F%)	~13%	Not specified	~77%

Toxicology Data for Related Compounds

Compound	1,4-Butanediol (B3395766) (precursor to GHB) [11]	DL-4-Hydroxy-4-Phenylhexanamide (DL-HEPB) [12]	p-Hydroxybenzoic acid (p-HBA) [13]
Animal Model	CD-1 Mice	Wistar Rats	Rats
Toxicity Endpoint	Toxic Dose-50 (TD₅₀) for righting reflex	Acute Oral LD₅₀	Oral LD₅₀
Value	585 mg/kg	1886.4 mg/kg	~2000 mg/kg
Notes	Toxicity is due to its in vivo conversion to GHB.	Classified as moderately toxic (Category 4).	Adverse effects include potential infertility and breast cancer.

Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure - OECD 425)

1. Animals:

• Use a small number of female rats or mice.

• House animals individually.

2. Dosing:

• Administer the test substance sequentially to single animals.

• The dose for each subsequent animal is adjusted up or down depending on the outcome of the previously dosed animal.

• The starting dose is selected from one of four fixed levels (5, 50, 300, 2000 mg/kg).

3. Observation:

• Observe animals closely for signs of toxicity for the first few hours after dosing and then daily for 14 days.

• Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern.

4. Endpoint:

• The test is stopped when one of the stopping criteria is met, which allows for the calculation of the LD₅₀ and its confidence interval.

5. Necropsy:

• At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

References

• 1. Phenylbutyrate is a multifaceted drug that exerts neuroprotective effects and reverses the Alzheimer´s disease-like phenotype of a commonly used mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Phenylbutyric Acid Protects Against Ethanol-Induced Damage in the Developing Mouse Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the Neuroprotective and Anti-Inflammatory Effects of the Anthocyanin Metabolites, Protocatechuic Acid and 4-Hydroxybenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preclinical Rodent Models of Arthritis and Acute Inflammation Indicate Immunomodulatory and Anti-Inflammatory Properties of Juglans regia Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In-vivo evaluation of analgesic and anti-inflammatory activities of the 80% methanol extract of Acacia seyal stem bark in rodent models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics in Wistar Rats of 5-[(4-Carboxybutanoyl)Amino]-2-Hydroxybenzoic Acid: A Novel Synthetic Derivative of 5-Aminosalicylic Acid (5-ASA) with Possible Anti-Inflammatory Activity | PLOS One [journals.plos.org]
• 9. Determination of 3,4-Dihydroxy Methyl Benzoate in Rat Plasma by HPLC and Its Pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Pretreatment of CD-1 mice with 4-methylpyrazole blocks toxicity from the gamma-hydroxybutyrate precursor, 1,4-butanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Subchronic Oral Toxicity of Sodium p-Hydroxybenzoate in Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Hydroxybut-2-enoic Acid for Studying Neurological Disorders

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxybut-2-enoic acid, a structural analog of the endogenous neurotransmitter γ-hydroxybutyric acid (GHB), presents a compelling avenue for research into neurological disorders. Evidence suggests that it binds with high affinity to the GHB receptor, potentially acting as an endogenous ligand.[1][2] This interaction with the GHB receptor system, which is implicated in the regulation of dopamine (B1211576) and GABAergic neurotransmission, positions 4-hydroxybut-2-enoic acid as a valuable tool for investigating the pathophysiology of various neurological conditions and for the development of novel therapeutic agents.[3][[“]]

These application notes provide an overview of the potential uses of 4-hydroxybut-2-enoic acid in neurological research, along with detailed, albeit hypothetical, protocols for its investigation. Due to the limited specific research on 4-hydroxybut-2-enoic acid in disease models, the provided methodologies are based on established protocols for studying GHB and its analogs in the context of neurological disorders.

Quantitative Data: Receptor Binding Affinity

The primary molecular target identified for 4-Hydroxybut-2-enoic acid is the GHB receptor. The following table summarizes the available quantitative data on its binding affinity.

Compound	Receptor	Preparation	Radioligand	IC50 / Ki	Reference
trans-4-Hydroxycrotonic acid (isomer of 4-Hydroxybut-2-enoic acid)	GHB Receptor	Rat brain	[3H]GHB	-	[5]
γ-Hydroxybutyric acid (GHB)	GHB Receptor	Rat cerebrocortical membranes	[3H]NCS-382	IC50: 25.0 µM	[6]
4-Hydroxy-trans-2-nonenoic acid	GHB Receptor	Human frontal cerebral cortex membranes	[3H]NCS-382	IC50: 3.9 ± 1.1 µM	[7]
4-Hydroxy-trans-2-nonenoic acid	GHB Receptor	Whole rat cerebral cortex membranes	[3H]NCS-382	IC50: 5.6 ± 1.2 µM	[7]

Note: Data for trans-4-hydroxycrotonic acid indicates displacement of the radioligand, but a specific IC50 value was not provided in the referenced abstract. The data for 4-Hydroxy-trans-2-nonenoic acid, a structurally related compound, is included for comparative purposes.

Putative Signaling Pathway

Activation of the GHB receptor by 4-Hydroxybut-2-enoic acid is hypothesized to initiate a signaling cascade that modulates neuronal activity. While the precise downstream effects are yet to be fully elucidated for this specific compound, the known signaling of the GHB receptor involves G-protein coupling and modulation of second messenger systems, ultimately influencing neurotransmitter release.[3][5]

Putative GHB Receptor Signaling Pathway.

Experimental Protocols

The following protocols are designed as a starting point for researchers wishing to investigate the effects of 4-Hydroxybut-2-enoic acid in the context of neurological disorders.

In Vitro Protocol: Neuroprotection Assay in a Neuronal Cell Line

Objective: To assess the potential neuroprotective effects of 4-Hydroxybut-2-enoic acid against excitotoxicity in a neuronal cell culture model.

Materials:

• SH-SY5Y neuroblastoma cell line (or other suitable neuronal cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 4-Hydroxybut-2-enoic acid (dissolved in sterile water or appropriate vehicle)

• Glutamate (B1630785) solution

• Lactate dehydrogenase (LDH) cytotoxicity assay kit

• Phosphate-buffered saline (PBS)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere and grow for 24 hours.

• Pre-treatment: Replace the culture medium with fresh medium containing varying concentrations of 4-Hydroxybut-2-enoic acid (e.g., 1 µM, 10 µM, 100 µM) and a vehicle control. Incubate for 2 hours.

• Induction of Excitotoxicity: Add glutamate to the wells to a final concentration of 5 mM to induce excitotoxicity. A control group without glutamate should also be included.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Assessment of Cytotoxicity: Measure the amount of LDH released into the culture medium using a commercial LDH cytotoxicity assay kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytotoxicity for each treatment group relative to the control group.

In Vivo Protocol: Evaluation in a Rodent Model of Ischemic Stroke

Objective: To investigate the neuroprotective efficacy of 4-Hydroxybut-2-enoic acid in a transient middle cerebral artery occlusion (tMCAO) model of ischemic stroke in rats.

Materials:

• Male Sprague-Dawley rats (250-300 g)

• 4-Hydroxybut-2-enoic acid (dissolved in sterile saline)

• Anesthesia (e.g., isoflurane)

• Surgical instruments for tMCAO

• 2,3,5-triphenyltetrazolium chloride (TTC) stain

• Neurological scoring system (e.g., Bederson score)

Procedure:

• Animal Model: Induce transient focal cerebral ischemia by MCAO for 90 minutes, followed by reperfusion. A sham-operated group will undergo the same surgical procedure without vessel occlusion.

• Drug Administration: Administer 4-Hydroxybut-2-enoic acid (e.g., 10, 20, 50 mg/kg) or vehicle (saline) intraperitoneally at the time of reperfusion.

• Neurological Assessment: Evaluate neurological deficits at 24 hours post-tMCAO using a standardized neurological scoring system.

• Infarct Volume Measurement: At 24 hours post-tMCAO, euthanize the animals and harvest the brains. Slice the brains into 2 mm coronal sections and stain with 2% TTC solution to visualize the infarct area.

• Data Analysis: Quantify the infarct volume as a percentage of the total brain volume. Compare the neurological scores and infarct volumes between the treatment and vehicle groups.

Experimental Workflow

The following diagram outlines a logical workflow for the comprehensive investigation of 4-Hydroxybut-2-enoic acid for its potential in studying and treating neurological disorders.

Experimental workflow for 4-HBA research.

Conclusion

4-Hydroxybut-2-enoic acid holds significant promise as a research tool for dissecting the roles of the GHB receptor system in neurological health and disease. Its high affinity for the GHB receptor suggests it could be a more potent and specific modulator than GHB itself. The provided protocols and workflows offer a foundational framework for initiating investigations into its neuroprotective potential and mechanism of action. Further research is warranted to fully characterize its pharmacological profile and validate its therapeutic utility in various neurological disorder models.

References

• 1. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. consensus.app [consensus.app]
• 5. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BindingDB BDBM50023575 4-hydroxy-butyric acid::4-hydroxybutanoic acid::4-hydroxybutyric acid::CHEMBL1342::GHB::Gamma Hydroxybutyric Acid::Xyrem::gamma-hydroxybutyric acid [bindingdb.org]
• 7. 4-Hydroxy-trans-2-nonenoic acid is a gamma-hydroxybutyrate receptor ligand in the cerebral cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for NMR Spectroscopy of 4-Hydroxybut-2-enoic Acid and its Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the Nuclear Magnetic Resonance (NMR) spectroscopic properties of 4-Hydroxybut-2-enoic acid and its common esters. The information is intended to aid in the identification, characterization, and quality control of these compounds in research and development settings, particularly in the context of drug discovery and development where they may serve as synthetic intermediates or scaffolds.

Introduction

4-Hydroxybut-2-enoic acid and its esters are versatile building blocks in organic synthesis. Their bifunctional nature, possessing both a hydroxyl and a carboxylate or ester group, along with an unsaturated backbone, makes them valuable precursors for a variety of more complex molecules, including natural products and pharmacologically active compounds. Accurate structural elucidation and purity assessment are critical, and NMR spectroscopy is the primary analytical technique for these purposes. This document outlines the expected ¹H and ¹³C NMR spectral data for the parent acid and its methyl and ethyl esters, along with detailed protocols for sample preparation and data acquisition.

Data Presentation

The following tables summarize the predicted and experimentally observed ¹H and ¹³C NMR chemical shifts (δ) for (E)-4-Hydroxybut-2-enoic acid, methyl (E)-4-hydroxybut-2-enoate, and ethyl (E)-4-hydroxybut-2-enoate. Predicted data is useful for initial identification, while experimental data provides a more accurate reference.

Table 1: ¹H NMR Spectroscopic Data

Compound	Solvent	H2 (δ, ppm)	H3 (δ, ppm)	H4 (δ, ppm)	Other Protons (δ, ppm)
(E)-4-Hydroxybut-2-enoic acid (Predicted)	-	6.18 (d, J=16.8 Hz)	7.41 (d, J=16.8 Hz)	-	-
Methyl (E)-4-hydroxybut-2-enoate (Predicted)	CDCl₃	~6.0-6.2 (d)	~6.8-7.0 (dd)	~4.8-5.0 (d)	3.73 (s, 3H, -OCH₃)
Ethyl (E)-4-hydroxybut-2-enoate (Predicted)	CDCl₃	~6.0-6.2 (d)	~6.8-7.0 (dd)	~4.8-5.0 (d)	4.1-4.3 (q, 2H, -OCH₂CH₃), 1.2-1.4 (t, 3H, -OCH₂CH₃)

Table 2: ¹³C NMR Spectroscopic Data

Compound	Solvent	C1 (δ, ppm)	C2 (δ, ppm)	C3 (δ, ppm)	C4 (δ, ppm)	Other Carbons (δ, ppm)
(E)-4-Hydroxy-3-methylbut-2-enoic acid (Experimental)	DMSO-d6	167.5	118.7	158.2	64.2	55.4 (-OCH₃)
Methyl (E)-4-hydroxybut-2-enoate (Predicted)	CDCl₃	~166	~122	~145	-	~51 (-OCH₃)
Ethyl (E)-4-hydroxybut-2-enoate (Predicted)	CDCl₃	~166	~122	~145	-	~60 (-OCH₂CH₃), ~14 (-OCH₂CH₃)

Experimental Protocols

The following are detailed protocols for the synthesis of (E)-4-hydroxybut-2-enoic acid and for the preparation and NMR analysis of it and its esters.

Synthesis of (E)-4-Hydroxybut-2-enoic Acid[1]

This protocol describes a straightforward method for synthesizing the target acid.

Workflow for Synthesis of (E)-4-Hydroxybut-2-enoic Acid

Caption: Synthesis of (E)-4-hydroxybut-2-enoic acid.

Materials:

• Ethyl (E)-4-bromobut-2-enoate

• Potassium hydroxide (B78521) (KOH)

• Water (H₂O)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round bottom flask

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (1.0 eq), potassium hydroxide (2.1 eq), and water.

• Stir the reaction mixture at 100 °C for 2 hours.

• Cool the reaction mixture to room temperature and acidify with 1 M HCl until the solution is acidic.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate three times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to yield (E)-4-hydroxybut-2-enoic acid.

NMR Sample Preparation

A well-prepared sample is crucial for obtaining high-quality NMR spectra.

Workflow for NMR Sample Preparation

Caption: NMR sample preparation workflow.

Materials:

• 4-Hydroxybut-2-enoic acid or its ester

• Deuterated solvent (e.g., Chloroform-d (CDCl₃), DMSO-d₆)

• 5 mm NMR tubes

• Pasteur pipette

• Vortex mixer

Procedure:

• Accurately weigh 5-10 mg of the solid sample or measure 5-10 µL of the liquid sample.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent in a small vial.

• Vortex the vial to ensure the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Cap the NMR tube and label it appropriately.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra. These may need to be adjusted based on the specific instrument and sample concentration.

Logical Workflow for NMR Data Acquisition

Caption: NMR data acquisition and processing.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Solvent: CDCl₃ or DMSO-d₆.

• Temperature: 298 K.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Acquisition Parameters:

  • Spectral Width: ~16 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16, depending on sample concentration.

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz or higher field NMR spectrometer.

• Solvent: CDCl₃ or DMSO-d₆.

• Temperature: 298 K.

• Pulse Program: A standard proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30').

• Acquisition Parameters:

  • Spectral Width: ~200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128-1024, depending on sample concentration.

Applications in Drug Development

4-Hydroxybut-2-enoic acid and its esters are valuable intermediates in the synthesis of various pharmaceutical compounds. For instance, they can be used in the synthesis of:

• γ-Hydroxybutyric acid (GHB) analogs: These compounds have shown activity at the GHB receptor and may have therapeutic potential.

• Butyrolactones: This is a common structural motif in many natural products and drugs.

• Michael acceptors: The α,β-unsaturated system can act as a Michael acceptor, allowing for the covalent modification of biological targets, which is a strategy used in the design of some enzyme inhibitors.

The NMR data and protocols provided here are essential for ensuring the identity and purity of these key synthetic intermediates, which is a critical aspect of the drug development process.

Disclaimer: The NMR data presented in the tables are based on predictions and data from structurally similar compounds due to the limited availability of experimentally verified spectra for the parent compounds in the public domain. Researchers should use this information as a guide and confirm the identity of their synthesized compounds with their own experimental data.

Application Notes and Protocols for Mass Spectrometry Analysis of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxybut-2-enoic acid, also known as 4-hydroxycrotonic acid, is a hydroxy fatty acid with the chemical formula C4H6O3.[1] Its analysis is of interest in various research fields, including metabolomics and drug development, due to its potential role in biological pathways. This document provides detailed application notes and protocols for the quantitative analysis of 4-Hydroxybut-2-enoic acid using mass spectrometry. Given the limited availability of specific methodologies for this analyte, the presented protocols are based on established techniques for structurally similar short-chain hydroxy acids.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxybut-2-enoic acid is provided in the table below.

Property	Value	Source
Molecular Formula	C4H6O3	[1]
Average Molecular Weight	102.09 g/mol	[1]
Monoisotopic Molecular Weight	102.031694049 Da	[1]
IUPAC Name	4-hydroxybut-2-enoic acid	[1]
Synonyms	4-hydroxycrotonic acid, (2E)-4-hydroxybut-2-enoic acid

Quantitative Data for Mass Spectrometry

The following tables summarize the expected mass-to-charge ratios (m/z) for the parent ion and potential fragment ions of 4-Hydroxybut-2-enoic acid in both positive and negative ionization modes. These values are predicted based on the fragmentation patterns of similar carboxylic acids and should be confirmed experimentally.

Table 1: Predicted LC-MS/MS Parameters (Negative Ion Mode)

Parameter	Value
Precursor Ion [M-H]⁻ (m/z)	101.02
Product Ion 1 (m/z)	83.01 (Loss of H₂O)
Product Ion 2 (m/z)	57.03 (Loss of CO₂)
Collision Energy (eV)	10-20 (To be optimized)
Cone Voltage (V)	20-40 (To be optimized)

Table 2: Predicted GC-MS Fragmentation (after derivatization, e.g., silylation)

Fragment Description	Predicted m/z
[M-CH₃]⁺ (after TMS derivatization)	Varies with derivatizing agent
[M-TMS]⁺	Varies with derivatizing agent
Fragment from cleavage of C-C bond adjacent to carbonyl	Varies with derivatizing agent

Experimental Protocols

Two primary mass spectrometry-based methods are presented for the analysis of 4-Hydroxybut-2-enoic acid: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: LC-MS/MS Analysis

This method is suitable for the direct analysis of 4-Hydroxybut-2-enoic acid in biological fluids with minimal sample preparation.

1. Sample Preparation:

• Plasma/Serum: To 100 µL of plasma or serum, add 300 µL of ice-cold methanol (B129727) to precipitate proteins. Vortex for 30 seconds and centrifuge at 14,000 rpm for 10 minutes at 4°C. Collect the supernatant for analysis.

• Urine: Centrifuge the urine sample at 10,000 rpm for 5 minutes to remove particulate matter. Dilute the supernatant 1:10 with ultrapure water.

• Internal Standard: It is highly recommended to use a stable isotope-labeled internal standard of 4-Hydroxybut-2-enoic acid for accurate quantification.

2. Liquid Chromatography Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is recommended.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: Linear gradient to 95% B

  • 5-7 min: Hold at 95% B

  • 7.1-10 min: Re-equilibrate at 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometer Settings (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 350°C.

• Desolvation Gas Flow: 600 L/hr.

• Cone Gas Flow: 50 L/hr.

• Collision Gas: Argon.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The transitions provided in Table 1 should be used as a starting point and optimized.

Protocol 2: GC-MS Analysis

This method requires derivatization to increase the volatility of 4-Hydroxybut-2-enoic acid. Silylation is a common derivatization technique for carboxylic acids.

1. Sample Preparation and Derivatization:

• Perform an initial extraction as described for LC-MS/MS.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• To the dried residue, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool to room temperature before injection.

2. Gas Chromatography Conditions:

• Column: A non-polar capillary column such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Mode: Splitless.

3. Mass Spectrometer Settings:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Scan mode (e.g., m/z 40-400) for qualitative analysis and identification of fragmentation patterns. For quantitative analysis, Selected Ion Monitoring (SIM) of characteristic fragment ions (as predicted in Table 2 and confirmed experimentally) should be used.

Visualizations

Experimental Workflow

Caption: Workflow for LC-MS/MS and GC-MS analysis of 4-Hydroxybut-2-enoic acid.

Potential Metabolic Context

While the specific metabolic pathway of 4-Hydroxybut-2-enoic acid is not well-defined in the literature, it is structurally related to gamma-hydroxybutyric acid (GHB), a known neurotransmitter and metabolite of GABA. The following diagram illustrates a simplified and hypothetical metabolic context based on its structural similarity to compounds involved in fatty acid metabolism.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Enantioselective Synthesis of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective synthesis of 4-Hydroxybut-2-enoic acid, a valuable chiral building block in the synthesis of various pharmaceutical compounds. The methodologies described herein focus on chemoenzymatic and asymmetric catalytic approaches to afford enantiomerically enriched (R)- or (S)-4-hydroxybut-2-enoic acid.

Overview of Synthetic Strategies

The enantioselective synthesis of 4-hydroxybut-2-enoic acid can be achieved through several key strategies, primarily involving the asymmetric reduction of a prochiral ketone precursor or the kinetic resolution of a racemic mixture. This note details two primary pathways:

• Chemoenzymatic Synthesis via Lipase-Catalyzed Kinetic Resolution: This approach involves the synthesis of racemic ethyl 4-hydroxybut-2-enoate followed by enzymatic kinetic resolution using a lipase (B570770) to selectively acylate one enantiomer, allowing for the separation of the two enantiomers.

• Asymmetric Catalytic Reduction: This strategy focuses on the direct enantioselective reduction of a precursor, ethyl 4-oxo-2-butenoate, using a chiral catalyst to yield the desired enantiomer of ethyl 4-hydroxybut-2-enoate.

A logical workflow for selecting a synthetic strategy is outlined below.

Caption: General workflow for the enantioselective synthesis of 4-Hydroxybut-2-enoic acid.

Data Presentation

The following tables summarize quantitative data for analogous reactions, providing an expected range of efficacy for the described protocols.

Table 1: Asymmetric Hydrogenation of Related α,β-Unsaturated Ketoesters

Catalyst/Ligand	Substrate	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Ru/SunPhos	(E)-2-oxo-4-phenylbut-3-enoic acid	>95	85.4 - 91.8	[1][2][3]
Rh/JosiPhos	(E)-2-substituted-4-oxo-2-alkenoic acids	up to 99	>99	[4]

Table 2: Lipase-Catalyzed Kinetic Resolution of Similar Alcohols/Esters

Lipase	Substrate	Resolution Method	Conversion (%)	Product ee (%)	Reference
Novozym 435	Racemic 3-aryl alkanoic acid esters	Hydrolysis	~50	>94 (acid)	[2]
Candida antarctica Lipase B (CALB)	Racemic ethyl 3-hydroxybutyrate	Acetylation	60	>96 (S)-ester	[5]
Pseudomonas cepacia Lipase	Racemic alcohol precursor for Ivabradine	Hydrolysis	30	92 (S)-alcohol	[6]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-oxo-2-butenoate (Precursor)

This protocol describes the synthesis of the key precursor for asymmetric reduction, based on microwave-assisted aldol (B89426) condensation.[7]

Materials:

• Glyoxylic acid monohydrate

• Methyl vinyl ketone

• p-Toluenesulfonic acid monohydrate

• Toluene (B28343)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a microwave vial, add glyoxylic acid monohydrate (1.0 eq), methyl vinyl ketone (1.2 eq), and p-toluenesulfonic acid monohydrate (0.1 eq) in toluene.

• Seal the vial and heat in a microwave reactor at 120 °C for 30 minutes.

• After cooling, dilute the reaction mixture with ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield ethyl 4-oxo-2-butenoate.

Protocol 2: Asymmetric Reduction of Ethyl 4-oxo-2-butenoate via Corey-Bakshi-Shibata (CBS) Reduction

This protocol provides a general method for the enantioselective reduction of the keto-ester precursor using a CBS catalyst.[1][8][9][10]

Materials:

• Ethyl 4-oxo-2-butenoate

• (R)- or (S)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 1 M Hydrochloric acid

Procedure:

• Dissolve the CBS catalyst (0.1 eq) in anhydrous THF under an inert atmosphere (nitrogen or argon).

• Cool the solution to -20 °C.

• Slowly add borane-dimethyl sulfide complex (1.0 M solution in THF, 1.2 eq) to the catalyst solution and stir for 15 minutes.

• Add a solution of ethyl 4-oxo-2-butenoate (1.0 eq) in anhydrous THF dropwise over 30 minutes, maintaining the temperature at -20 °C.

• Monitor the reaction by TLC. Upon completion, quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and then add 1 M HCl.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify by flash chromatography to obtain the desired enantiomer of ethyl 4-hydroxy-2-butenoate.

Caption: Workflow for the CBS reduction of ethyl 4-oxo-2-butenoate.

Protocol 3: Chemoenzymatic Synthesis via Lipase-Catalyzed Kinetic Resolution

This two-step protocol involves the synthesis of the racemic alcohol followed by enzymatic resolution.

Step 1: Synthesis of Racemic Ethyl 4-hydroxy-2-butenoate

Materials:

• Ethyl 4-oxo-2-butenoate

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol

• Dichloromethane

• Saturated ammonium (B1175870) chloride solution

Procedure:

• Dissolve ethyl 4-oxo-2-butenoate (1.0 eq) in methanol and cool the solution to 0 °C.

• Add sodium borohydride (0.3 eq) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction for 30 minutes and then quench by adding saturated ammonium chloride solution.

• Extract the mixture with dichloromethane.

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate to yield racemic ethyl 4-hydroxy-2-butenoate.

Step 2: Lipase-Catalyzed Kinetic Resolution

This protocol is based on the widely used lipase-catalyzed acylation of racemic alcohols.[5]

Materials:

• Racemic ethyl 4-hydroxy-2-butenoate

• Immobilized Lipase (e.g., Novozym 435, Candida antarctica Lipase B)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., toluene or THF)

• Silica (B1680970) gel for chromatography

Procedure:

• To a solution of racemic ethyl 4-hydroxy-2-butenoate (1.0 eq) in anhydrous toluene, add the immobilized lipase (e.g., 20 mg/mmol of substrate).

• Add vinyl acetate (0.6 eq) and stir the mixture at room temperature (or slightly elevated, e.g., 40 °C).

• Monitor the reaction progress by chiral HPLC or GC to determine the enantiomeric excess of the remaining alcohol and the formed ester.

• When approximately 50% conversion is reached, filter off the immobilized lipase. The lipase can be washed with fresh solvent and reused.

• Concentrate the filtrate and separate the unreacted alcohol from the acylated product by flash chromatography on silica gel.

Caption: Workflow for lipase-catalyzed kinetic resolution.

Protocol 4: Hydrolysis of Ethyl Ester to 4-Hydroxybut-2-enoic Acid

This final step is applicable to the product from either Protocol 2 or 3.

Materials:

• Enantiomerically enriched ethyl 4-hydroxy-2-butenoate

• Lithium hydroxide (B78521) (LiOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid

• Ethyl acetate

Procedure:

• Dissolve the ethyl ester in a mixture of THF and water.

• Add lithium hydroxide (1.5 eq) and stir at room temperature until the reaction is complete (monitored by TLC).

• Acidify the reaction mixture to pH ~3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate.

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate to yield the enantiomerically pure 4-hydroxybut-2-enoic acid.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Direct asymmetric hydrogenation of 2-oxo-4-arylbut-3-enoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. afishman.net.technion.ac.il [afishman.net.technion.ac.il]
• 6. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts’ Performance under Ultrasonic Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microwave-assisted synthesis of 4-oxo-2-butenoic acids by aldol-condensation of glyoxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 9. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Hydroxybut-2-enoic Acid

Welcome to the technical support center for the synthesis of 4-Hydroxybut-2-enoic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during its synthesis. Below you will find frequently asked questions (FAQs) and troubleshooting guides for common synthetic routes, including potential byproduct formation and analytical protocols for their identification.

Frequently Asked Questions (FAQs)

Q1: My yield of 4-Hydroxybut-2-enoic acid is significantly lower than expected. What are the common reasons?

A1: Low yields can be attributed to several factors, primarily the formation of byproducts. The most common side reactions depend on your chosen synthetic route. For instance, in the catalytic oxidation of 1,4-butanediol (B3395766), over-oxidation to succinic acid or cyclization to γ-butyrolactone (GBL) can occur. In the reduction of maleic anhydride (B1165640), incomplete reduction or side reactions leading to succinic acid are common. It is also crucial to ensure the purity of your starting materials and the optimal performance of your catalyst.

Q2: I am observing unexpected peaks in my HPLC/GC-MS analysis. What are the likely byproducts in my reaction mixture?

A2: The identity of byproducts is highly dependent on the synthetic method used. Please refer to the troubleshooting guides below for specific byproducts associated with common synthetic routes. Common classes of byproducts include over-oxidized products (dicarboxylic acids), cyclized products (lactones), and products of incomplete reaction.

Q3: Can 4-Hydroxybut-2-enoic acid degrade or polymerize during synthesis or workup?

A3: Yes, 4-Hydroxybut-2-enoic acid, containing both a hydroxyl and a carboxylic acid group, along with a double bond, has the potential to form oligomers or polymers under certain conditions, such as elevated temperatures or the presence of certain catalysts.[1][2][3] This can contribute to lower yields of the desired monomeric acid.

Troubleshooting Guides by Synthetic Route

Route 1: Catalytic Oxidation of 1,4-Butanediol

This method involves the selective oxidation of one of the primary alcohols in 1,4-butanediol to a carboxylic acid.

Common Issues and Solutions

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield of 4-Hydroxybut-2-enoic acid	- Over-oxidation to succinic acid or other dicarboxylic acids.- Formation of γ-butyrolactone (GBL) through intramolecular cyclization.[4]- Dehydration to form tetrahydrofuran (B95107) (THF).[4]- Catalyst deactivation.	- Optimize reaction time and temperature to minimize over-oxidation.- Use a selective catalyst (e.g., supported silver or gold catalysts) known to favor partial oxidation.- Ensure the reaction is performed under conditions that disfavor dehydration.- Check catalyst integrity and consider regeneration or replacement.
Presence of Succinic Acid	The carboxylic acid group of the product is further oxidized.	- Reduce the concentration of the oxidizing agent.- Decrease the reaction temperature or time.- Employ a more selective catalyst.
Presence of γ-Butyrolactone (GBL)	Intramolecular esterification of the product.	- Conduct the reaction at a lower temperature.- Rapidly isolate the product after the reaction is complete.- Adjust the pH to disfavor cyclization.
Presence of Tetrahydrofuran (THF)	Acid-catalyzed dehydration of 1,4-butanediol.	- Use a non-acidic catalyst or add a mild base to the reaction mixture.- Control the reaction temperature to minimize dehydration.

Quantitative Data for Byproducts (Catalytic Oxidation of 1,4-Butanediol)

Byproduct	Typical Yield Range (%)	Conditions Favoring Formation
Succinic Acid	5 - 20	High temperature, excess oxidant, prolonged reaction time
γ-Butyrolactone (GBL)	10 - 30	High temperature, acidic conditions[4]
Tetrahydrofuran (THF)	5 - 15	Acidic catalyst, high temperature[4]

Logical Troubleshooting Workflow for Route 1

Caption: Troubleshooting workflow for the catalytic oxidation of 1,4-butanediol.

Route 2: Selective Reduction of Maleic Anhydride

This route involves the reduction of maleic anhydride, often after an initial esterification step, to yield 4-hydroxybut-2-enoic acid.

Common Issues and Solutions

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield of 4-Hydroxybut-2-enoic acid	- Incomplete reduction of the anhydride or ester intermediate.- Over-reduction to 1,4-butanediol.- Hydrolysis of maleic anhydride to maleic acid, which may be less reactive.- Formation of succinic acid through reduction of the double bond.[5]	- Choose a suitable reducing agent and optimize its stoichiometry.- Control the reaction temperature and time carefully.- Ensure anhydrous conditions to prevent hydrolysis of the starting material.- Use a selective reducing agent that preserves the double bond.
Presence of Maleic Acid	Presence of water in the reaction mixture.	- Use anhydrous solvents and reagents.- Perform the reaction under an inert atmosphere.
Presence of Succinic Acid	Reduction of the carbon-carbon double bond.[5]	- Employ a milder or more selective reducing agent (e.g., NaBH4 under controlled conditions).- Optimize reaction conditions to favor reduction of the carbonyl group over the alkene.
Presence of Unreacted Starting Material	Insufficient amount of reducing agent or incomplete reaction.	- Increase the molar ratio of the reducing agent.- Extend the reaction time or increase the temperature moderately.

Quantitative Data for Byproducts (Reduction of Maleic Anhydride)

Byproduct	Typical Yield Range (%)	Conditions Favoring Formation
Maleic Acid	5 - 15	Presence of moisture[6]
Succinic Acid	10 - 25	Strong reducing agents, prolonged reaction times[5]
Unreacted Starting Material	Variable	Insufficient reducing agent, low temperature

Logical Troubleshooting Workflow for Route 2

Caption: Troubleshooting workflow for the selective reduction of maleic anhydride.

Experimental Protocols

Protocol 1: Synthesis of 4-Hydroxybut-2-enoic Acid via Hydrolysis of Ethyl (E)-4-bromobut-2-enoate

This protocol is adapted from a known procedure and can be a baseline for optimization.[7]

• Reaction Setup: To a round bottom flask, add ethyl (E)-4-bromobut-2-enoate (1.0 eq), potassium hydroxide (B78521) (2.1 eq), and water (5 mL per gram of ester).

• Reaction Conditions: Stir the reaction mixture at 100 °C for 2 hours.

• Workup:

  • Cool the reaction mixture to room temperature and acidify with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (B1210297) (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO4.

  • Concentrate the solution under reduced pressure to yield the product.

Note: This reaction has a reported yield of approximately 53%, indicating the presence of byproducts that will require purification.[7]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Byproduct Analysis

This is a general method that can be adapted for the analysis of 4-hydroxybut-2-enoic acid and its common byproducts.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start with 5% B, ramp to 40% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition and filter through a 0.45 µm syringe filter before injection.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC analysis of 4-hydroxybut-2-enoic acid and byproducts.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis with Derivatization

For GC-MS analysis of the non-volatile 4-hydroxybut-2-enoic acid and its byproducts, derivatization is necessary. Silylation is a common approach.[8]

• Sample Preparation:

  • Take a known amount of the reaction mixture and evaporate the solvent under a stream of nitrogen.

  • Ensure the sample is completely dry.

• Derivatization (Silylation):

  • To the dried residue, add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and a suitable solvent (e.g., pyridine (B92270) or acetonitrile).[8]

  • Heat the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization.

• GC-MS Analysis:

  • Gas Chromatograph:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

    • Injector Temperature: 250-280°C.

    • Oven Temperature Program: Start at a low temperature (e.g., 70°C), hold for 2 minutes, then ramp up to a final temperature of 280-300°C.

    • Carrier Gas: Helium.

  • Mass Spectrometer:

    • Operate in electron ionization (EI) mode.

    • Scan a mass range appropriate for the expected derivatized products (e.g., m/z 50-500).

Experimental Workflow for GC-MS Analysis

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. WO2021043489A1 - Oligomer or polymer, composition, use of the oligomer or polymer and intermediate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Hydroxybut-2-enoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 4-Hydroxybut-2-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of 4-Hydroxybut-2-enoic acid?

A1: Common impurities can include unreacted starting materials, byproducts from side reactions, and degradation products. Depending on the synthetic route, these may include residual catalysts, solvents, and structurally related isomers. For instance, if synthesized from the oxidation of a corresponding aldehyde, you might find the starting aldehyde or over-oxidized products.

Q2: How can I effectively remove non-acidic impurities from my 4-Hydroxybut-2-enoic acid sample?

A2: An acid-base liquid-liquid extraction is a highly effective method. By dissolving your crude product in an organic solvent and extracting with a basic aqueous solution (e.g., sodium bicarbonate), the acidic 4-Hydroxybut-2-enoic acid will be converted to its salt and move to the aqueous layer, leaving neutral and basic impurities in the organic layer.[1][2][3][4] Subsequent acidification of the aqueous layer will regenerate the pure acid.

Q3: My 4-Hydroxybut-2-enoic acid streaks significantly on a silica (B1680970) gel TLC plate. How can I resolve this?

A3: Streaking of carboxylic acids on silica gel is a common problem due to the strong interaction between the acidic proton of the carboxyl group and the silica. To prevent this, add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system.[1] This will keep the 4-Hydroxybut-2-enoic acid in its protonated form, leading to a more defined spot on the TLC plate.[5]

Q4: I am trying to recrystallize 4-Hydroxybut-2-enoic acid, but it keeps "oiling out" instead of forming crystals. What should I do?

A4: "Oiling out" can occur if the compound is not sufficiently soluble in the hot solvent or if impurities are inhibiting crystal formation.[1] Try the following troubleshooting steps:

• Trituration: Stir the oil with a non-polar solvent in which it is insoluble (e.g., hexanes) to try and induce solidification.[1]

• Change the solvent system: Attempt recrystallization from a different solvent or a binary solvent mixture. For a polar compound like 4-Hydroxybut-2-enoic acid, mixtures like ethanol/water or ethyl acetate (B1210297)/hexanes could be effective.[1]

• Scratching: Use a glass rod to scratch the inside of the flask at the surface of the oil. This can create nucleation sites for crystal growth.[1]

• Seed crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled solution to induce crystallization.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low recovery after liquid-liquid extraction	- Incomplete extraction from the organic layer. - Incorrect pH of the aqueous layers. - Emulsion formation.	- Perform multiple extractions with the basic solution. - Ensure the pH of the basic solution is high enough to deprotonate the carboxylic acid and the pH of the acidic solution is low enough to fully protonate it.[3] - To break emulsions, try adding brine, gently swirling, or filtering the mixture through celite.
Co-elution of impurities during column chromatography	- Inappropriate solvent system. - Overloading the column.	- Optimize the solvent system using TLC to achieve better separation. For polar compounds, reversed-phase (C18) chromatography might provide better separation than normal-phase (silica).[6] - Use an appropriate amount of crude material for the size of your column (typically 1:20 to 1:50 sample to stationary phase ratio by weight).[7]
Product appears as a colored oil after purification	- Presence of persistent colored impurities. - Thermal degradation.	- Treat a solution of the product with activated charcoal before a final filtration or recrystallization step.[8] - Avoid excessive heat during solvent evaporation. Use a rotary evaporator at a moderate temperature and pressure.
Broad peaks in HPLC analysis of the purified product	- Interaction of the carboxylic acid with the stationary phase. - Inappropriate mobile phase pH.	- Add a small amount of an acid (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase to suppress the ionization of the carboxylic acid group.[6] - Ensure the mobile phase pH is well below the pKa of 4-Hydroxybut-2-enoic acid.

Purification Techniques: A Comparative Overview

Purification Technique	Principle	Advantages	Disadvantages	Best For
Liquid-Liquid Extraction (Acid-Base)	Partitioning between two immiscible liquids based on the acidity of the compound.[4]	- Excellent for removing neutral and basic impurities. - Scalable and relatively quick.	- May not remove acidic impurities. - Can involve large volumes of solvents.	Initial purification of the crude product to remove non-acidic contaminants.
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.[8]	- Can yield very high purity product. - Cost-effective.	- Requires the compound to be a solid at room temperature. - Finding a suitable solvent can be challenging. - Prone to "oiling out" for some compounds.[1]	Final purification step to obtain highly pure, crystalline material.
Normal-Phase Column Chromatography	Separation based on polarity, with the stationary phase being polar (e.g., silica gel) and the mobile phase being non-polar.[7]	- Good for separating compounds with different polarities.	- Can be challenging for very polar compounds like 4-Hydroxybut-2-enoic acid due to strong adsorption to the stationary phase, leading to streaking.[1]	Separating 4-Hydroxybut-2-enoic acid from less polar impurities.
Reversed-Phase Column Chromatography	Separation based on polarity, with a non-polar stationary phase (e.g., C18) and a polar mobile phase.[9]	- Often provides better separation for polar compounds compared to normal-phase.[6] - Less risk of streaking for acidic compounds.	- C18 silica is more expensive than normal-phase silica. - Typically uses aqueous solvent systems which can be more difficult to remove.	Purification of highly polar compounds and separation from other polar impurities.

Detailed Experimental Protocols

Protocol 1: Purification by Liquid-Liquid Extraction (Acid-Base)

• Dissolution: Dissolve the crude 4-Hydroxybut-2-enoic acid in a suitable organic solvent, such as ethyl acetate.

• Basification: Transfer the organic solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate. Shake the funnel vigorously, venting frequently to release any pressure buildup.

• Separation: Allow the layers to separate. The deprotonated 4-Hydroxybut-2-enoic acid salt will be in the upper aqueous layer. Drain the lower organic layer.

• Extraction: Repeat the extraction of the organic layer with fresh sodium bicarbonate solution two more times to ensure complete transfer of the acid.

• Combine and Wash: Combine all the aqueous layers in the separatory funnel. Wash the combined aqueous layer with fresh ethyl acetate to remove any remaining neutral or basic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add 1M HCl with stirring until the pH is acidic (pH ~2). The 4-Hydroxybut-2-enoic acid will precipitate or form an oil.

• Final Extraction: Extract the acidified aqueous layer with three portions of ethyl acetate.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified 4-Hydroxybut-2-enoic acid.

Protocol 2: Purification by Recrystallization

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., water, ethanol, ethyl acetate, toluene, and mixtures like ethanol/water) to find a solvent that dissolves the compound when hot but not when cold.[8]

• Dissolution: Place the crude 4-Hydroxybut-2-enoic acid in an Erlenmeyer flask and add the minimum amount of the chosen hot solvent to just dissolve the solid.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the hot solution to cool slowly to room temperature. If no crystals form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 3: Purification by Column Chromatography (Reversed-Phase)

• Stationary Phase: Use a pre-packed C18 reversed-phase column.[6]

• Mobile Phase Preparation: Prepare a suitable polar mobile phase. A common choice is a gradient of acetonitrile (B52724) in water, often with 0.1% formic or trifluoroacetic acid added to both solvents to keep the carboxylic acid protonated.[6]

• Sample Preparation: Dissolve the crude 4-Hydroxybut-2-enoic acid in a minimal amount of the mobile phase.

• Column Equilibration: Equilibrate the column with the initial mobile phase composition.

• Loading: Carefully load the sample onto the top of the column.

• Elution: Begin elution with the mobile phase, gradually increasing the polarity (e.g., increasing the percentage of acetonitrile) if a gradient is used.

• Fraction Collection: Collect fractions and monitor the elution by TLC or HPLC to identify the fractions containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure. This may require lyophilization (freeze-drying) if the mobile phase is primarily water.

Visualizations

Caption: Workflow for Purification by Liquid-Liquid Extraction.

Caption: Workflow for Purification by Recrystallization.

Caption: Comparison of Normal-Phase and Reversed-Phase Chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 4. varsitytutors.com [varsitytutors.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. teledyneisco.com [teledyneisco.com]
• 7. web.uvic.ca [web.uvic.ca]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. columbia.edu [columbia.edu]

Stability of 4-Hydroxybut-2-enoic acid in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 4-Hydroxybut-2-enoic acid in aqueous solutions.

Troubleshooting and FAQs

Question 1: My solution of 4-Hydroxybut-2-enoic acid shows a decrease in the parent compound peak and the appearance of a new peak in my HPLC analysis over time. What is happening?

Answer: 4-Hydroxybut-2-enoic acid is prone to intramolecular cyclization in aqueous solutions to form a five-membered ring structure called a γ-lactone (gamma-butyrolactone derivative). This is the most common degradation pathway. The reaction is an equilibrium, and its rate is influenced by pH and temperature. The new peak you are observing is likely the lactone.

Question 2: How does pH affect the stability of 4-Hydroxybut-2-enoic acid in my aqueous formulation?

Answer: The stability of 4-Hydroxybut-2-enoic acid is highly pH-dependent.

• Acidic Conditions (pH < 7): In acidic solutions, the equilibrium favors the formation of the γ-lactone. This intramolecular esterification is acid-catalyzed.

• Neutral to Alkaline Conditions (pH ≥ 7): In neutral and particularly in alkaline solutions, the equilibrium shifts towards the open-chain hydroxy acid form (the salt of 4-hydroxybut-2-enoic acid). The lactone can be hydrolyzed back to the parent compound under these conditions.

Question 3: I have prepared a stock solution of 4-Hydroxybut-2-enoic acid in water. How should I store it to minimize degradation?

Answer: For short-term storage, it is recommended to prepare the solution in a neutral or slightly acidic buffer (pH 6-7) and store it at low temperatures (2-8 °C). For long-term storage, it is advisable to store the compound as a dry solid at -20°C and prepare aqueous solutions fresh before use. If an aqueous stock solution is necessary, consider preparing it in an aprotic organic solvent like DMSO, which can then be diluted into your aqueous experimental medium immediately before the experiment.

Question 4: I observe a gradual drop in the pH of my unbuffered aqueous solution of 4-Hydroxybut-2-enoic acid. Is this normal?

Answer: Yes, this can be expected. 4-Hydroxybut-2-enoic acid is an acidic compound. If your solution is unbuffered, the intrinsic acidity of the molecule will lower the pH of the solution.

Question 5: Can 4-Hydroxybut-2-enoic acid undergo other degradation pathways besides lactonization?

Answer: While lactonization is the primary pathway, other degradation mechanisms can occur under specific conditions, especially during forced degradation studies. These can include:

• Oxidation: The double bond and the hydroxyl group can be susceptible to oxidation.

• Polymerization: At high concentrations and elevated temperatures, intermolecular esterification can lead to the formation of oligomers or polymers.

Stability Data

The following table summarizes the expected stability of 4-Hydroxybut-2-enoic acid in aqueous solutions under various conditions. Please note that this data is illustrative and based on the general behavior of γ-hydroxy acids. The actual rates for 4-hydroxybut-2-enoic acid may vary.

pH	Temperature (°C)	Expected Primary Degradation Pathway	Apparent Half-Life (t½)	Comments
3.0	25	Lactonization	Hours to Days	The equilibrium strongly favors the formation of the γ-lactone.
5.0	25	Lactonization	Days to Weeks	Lactonization is the predominant pathway, but the rate is slower than at lower pH.
7.0	25	Lactonization / Hydrolysis	Weeks to Months	An equilibrium between the acid and lactone will be established. The degradation rate is relatively slow.
9.0	25	Lactone Hydrolysis	Hours to Days	If the lactone is present, it will be hydrolyzed to the open-chain hydroxy acid.
7.0	40	Lactonization	Days to Weeks	Elevated temperature accelerates the rate of lactonization.

Experimental Protocols

Protocol for Assessing the Aqueous Stability of 4-Hydroxybut-2-enoic Acid

This protocol describes a general method for evaluating the stability of 4-Hydroxybut-2-enoic acid in aqueous solutions at different pH values and temperatures.

1. Materials and Reagents:

• 4-Hydroxybut-2-enoic acid

• HPLC-grade water

• HPLC-grade acetonitrile (B52724)

• Phosphate buffers (pH 3.0, 5.0, 7.0, 9.0)

• Reference standards for 4-Hydroxybut-2-enoic acid and its corresponding γ-lactone (if available)

2. Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Temperature-controlled incubator/water bath

• Calibrated pH meter

• Volumetric flasks and pipettes

3. Sample Preparation:

• Prepare a stock solution of 4-Hydroxybut-2-enoic acid in a suitable solvent (e.g., acetonitrile or water) at a concentration of 1 mg/mL.

• For each pH condition, dilute the stock solution with the respective buffer to a final concentration of 0.1 mg/mL in a volumetric flask.

• Transfer aliquots of each buffered solution into individual, tightly sealed vials.

4. Stability Study Conditions:

• Place the vials for each pH condition into incubators set at the desired temperatures (e.g., 25°C and 40°C).

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours, and then weekly), withdraw a vial from each condition for analysis.

• Immediately quench any further degradation by cooling the sample to 2-8°C.

5. HPLC Analysis:

• Mobile Phase A: 0.1% Phosphoric acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

6. Data Analysis:

• Integrate the peak areas for 4-Hydroxybut-2-enoic acid and any degradation products (primarily the lactone).

• Calculate the percentage of 4-Hydroxybut-2-enoic acid remaining at each time point relative to the initial (time 0) concentration.

• Plot the natural logarithm of the remaining concentration versus time to determine the degradation rate constant (k) and the half-life (t½ = 0.693/k).

Visualizations

Caption: Equilibrium between 4-Hydroxybut-2-enoic acid and its γ-lactone.

Caption: Workflow for the aqueous stability testing of 4-Hydroxybut-2-enoic acid.

Technical Support Center: Degradation Pathways of 4-Hydroxybut-2-enoic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for studying the degradation pathways of 4-Hydroxybut-2-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the expected degradation pathway for 4-Hydroxybut-2-enoic acid?

A1: While specific literature detailing the complete degradation pathway of 4-Hydroxybut-2-enoic acid is limited, based on its structure as an unsaturated hydroxy fatty acid, the degradation is expected to proceed via a modified form of β-oxidation. The pathway likely involves the following key steps:

• Activation: The carboxylic acid group is activated to a CoA ester, forming 4-hydroxybut-2-enoyl-CoA.

• Oxidation: An alcohol dehydrogenase or a similar oxidoreductase likely oxidizes the hydroxyl group to a carbonyl group, forming 4-oxo-but-2-enoyl-CoA.

• Isomerization/Reduction: The double bond at the C2 position needs to be addressed for β-oxidation to proceed. This may involve an enoyl-CoA isomerase to shift the double bond or a reductase to saturate it.

• Thiolysis: The final step of the β-oxidation spiral, where a two-carbon unit (acetyl-CoA) is cleaved off.

It is also plausible that the initial step involves the oxidation of the alcohol to an aldehyde, which is then oxidized to a carboxylic acid by an aldehyde dehydrogenase (ALDH).

Q2: Which enzymes are likely involved in the degradation of 4-Hydroxybut-2-enoic acid?

A2: Several enzyme families are implicated in this degradation pathway:

• Acyl-CoA Synthetases: For the initial activation of the fatty acid.

• Alcohol Dehydrogenases/Oxidoreductases: To oxidize the hydroxyl group.

• Aldehyde Dehydrogenases (ALDHs): If an aldehyde intermediate is formed.

• Enoyl-CoA Isomerases and Reductases: To handle the double bond.

• Thiolases: For the final cleavage step in β-oxidation.

Q3: What are the expected end-products of 4-Hydroxybut-2-enoic acid degradation?

A3: The complete degradation of 4-Hydroxybut-2-enoic acid through the proposed β-oxidation pathway would ultimately yield acetyl-CoA, which can then enter the citric acid cycle for energy production.

Troubleshooting Guides

Issue 1: No or Low Degradation of 4-Hydroxybut-2-enoic Acid Observed

Possible Cause	Troubleshooting Step
Inactive Enzyme	- Ensure enzymes are stored correctly and have not undergone multiple freeze-thaw cycles.- Perform a positive control experiment with a known substrate for the enzyme to confirm its activity.
Incorrect Assay Conditions	- Optimize pH, temperature, and buffer composition for the specific enzymes being used.- Ensure all necessary cofactors (e.g., NAD+, CoA) are present in sufficient concentrations.
Substrate Inhibition	- High concentrations of the substrate can sometimes inhibit enzyme activity. Perform a substrate titration experiment to determine the optimal concentration range.
Incorrect Substrate Form	- Ensure the 4-Hydroxybut-2-enoic acid is in the correct isomeric form (e.g., trans) if the enzyme is stereospecific.

Issue 2: Inconsistent or Non-Reproducible Results

Possible Cause	Troubleshooting Step
Sample Degradation	- Prepare fresh solutions of 4-Hydroxybut-2-enoic acid and other reagents for each experiment.- Store stock solutions at appropriate temperatures and protect from light if they are light-sensitive.
Pipetting Errors	- Use calibrated pipettes and ensure accurate and consistent pipetting, especially for small volumes.- Prepare a master mix for reagents to minimize well-to-well variability.
Instrument Variability	- Ensure the plate reader or other analytical instrument is properly calibrated and warmed up before use.- Use the same instrument settings for all experiments.

Issue 3: Difficulty in Detecting and Quantifying Degradation Products

Possible Cause	Troubleshooting Step
Low Concentration of Products	- Increase the reaction time or enzyme concentration to generate more products.- Concentrate the sample before analysis.
Poor Chromatographic Separation	- Optimize the HPLC/UPLC method, including the column, mobile phase composition, and gradient profile, to achieve better separation of the substrate and its metabolites.[1]
Ion Suppression in Mass Spectrometry	- Perform a sample clean-up step, such as solid-phase extraction (SPE), to remove interfering matrix components.- Use an internal standard that is structurally similar to the analytes to correct for matrix effects.

Data Presentation

The following tables provide examples of how to structure quantitative data from your experiments.

Table 1: Michaelis-Menten Kinetic Parameters for a Putative 4-Hydroxybut-2-enoic Acid Dehydrogenase

Enzyme Source	Km (µM)	Vmax (nmol/min/mg protein)	kcat (s-1)	kcat/Km (M-1s-1)
Recombinant Human ALDH2	Data	Data	Data	Data
Rat Liver Mitochondria	Data	Data	Data	Data

Note: This table is a template. The values should be determined experimentally.

Table 2: Quantification of 4-Hydroxybut-2-enoic Acid and Its Metabolites Over Time

Time (min)	4-Hydroxybut-2-enoic Acid (µM)	4-Oxo-but-2-enoic Acid (µM)	Acetyl-CoA (µM)
0	100	0	0
10	Data	Data	Data
20	Data	Data	Data
30	Data	Data	Data
60	Data	Data	Data

Note: This table is a template. The values should be determined experimentally using a validated analytical method such as HPLC-MS/MS.

Experimental Protocols

Protocol 1: General Aldehyde Dehydrogenase (ALDH) Activity Assay

This protocol is adapted for measuring the activity of an ALDH that may be involved in the degradation of a potential aldehyde intermediate of 4-Hydroxybut-2-enoic acid.

Materials:

• ALDH Assay Buffer (e.g., 50 mM sodium pyrophosphate, pH 8.0)

• NAD+ solution (e.g., 10 mM)

• Aldehyde substrate (e.g., a potential aldehyde intermediate, or a general substrate like acetaldehyde (B116499) for a positive control)

• Enzyme preparation (e.g., purified enzyme or cell lysate)

• 96-well plate (clear, flat-bottom for colorimetric assays)

• Spectrophotometric multiwell plate reader

Procedure:

• Prepare Reagents: Prepare fresh solutions of all reagents in the ALDH Assay Buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • ALDH Assay Buffer

  • NAD+ solution

  • Enzyme preparation

• Initiate Reaction: Add the aldehyde substrate to each well to start the reaction. Include appropriate controls:

  • No-enzyme control: Replace the enzyme preparation with assay buffer.

  • No-substrate control: Replace the substrate with assay buffer.

• Measurement: Immediately measure the increase in absorbance at 340 nm (for NADH production) at regular intervals (e.g., every 30 seconds for 5-10 minutes) using a plate reader.[2]

• Data Analysis: Calculate the rate of NADH production from the linear portion of the absorbance versus time plot. Enzyme activity can be calculated using the Beer-Lambert law (molar extinction coefficient of NADH at 340 nm is 6220 M-1cm-1).

Protocol 2: HPLC-MS/MS Method for Metabolite Identification and Quantification

This protocol provides a general framework for identifying and quantifying 4-Hydroxybut-2-enoic acid and its degradation products.

Sample Preparation:

• Stop the enzymatic reaction at various time points by adding a quenching solution (e.g., ice-cold acetonitrile (B52724) or perchloric acid).

• Centrifuge the samples to pellet precipitated proteins.

• Collect the supernatant for analysis. A solid-phase extraction (SPE) step may be necessary to clean up and concentrate the analytes.

LC-MS/MS Conditions (Example):

• Column: A reverse-phase C18 column suitable for polar analytes.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient from low to high organic phase to separate the compounds of interest.

• Mass Spectrometry: Operate in negative ion mode for the detection of carboxylic acids. Use selected reaction monitoring (SRM) for quantification of known metabolites and full scan or product ion scan modes for the identification of unknown metabolites.

Visualizations

Caption: Proposed degradation pathway of 4-Hydroxybut-2-enoic acid.

Caption: General experimental workflow for studying degradation.

Caption: A logical approach to troubleshooting experimental issues.

References

• 1. agilent.com [agilent.com]
• 2. Methodological aspects of aldehyde dehydrogenase assay by spectrophotometric technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Hydroxybut-2-enoic Acid

This guide is intended for researchers, scientists, and drug development professionals to troubleshoot and improve the yield of 4-Hydroxybut-2-enoic acid synthesis.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of 4-Hydroxybut-2-enoic acid, particularly through the hydrolysis of ethyl (E)-4-bromobut-2-enoate.

Issue 1: Low or No Yield of 4-Hydroxybut-2-enoic Acid

• Question: My reaction resulted in a significantly lower yield than the expected ~53%, or I isolated no product at all. What are the likely causes and how can I troubleshoot this?

• Answer: Low or no yield in this synthesis can stem from several factors, including reagent quality, reaction conditions, and work-up procedures.[1] A systematic approach is best for identifying the issue.[1]

  • Reagent Quality:

    • Potassium Hydroxide (B78521) (KOH): Older KOH can absorb atmospheric CO2 to form potassium carbonate, reducing its effective concentration. Use freshly opened or recently standardized KOH.

    • Ethyl (E)-4-bromobut-2-enoate: The starting material may have decomposed during storage. Check its purity by techniques like NMR or GC-MS before starting the reaction.

    • Solvents: Ensure solvents used for extraction (e.g., Ethyl Acetate) are of appropriate purity and dry if necessary for the final drying step.[2]

  • Reaction Conditions:

    • Temperature: The reaction is typically run at 100°C.[1] Ensure your reaction setup maintains this temperature consistently. Lower temperatures will slow down the reaction rate, while significantly higher temperatures could promote decomposition or side reactions.

    • Reaction Time: The reported time is 2 hours.[1] If the reaction is incomplete, you might consider extending the reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal time.[2]

    • Stirring: Inadequate stirring can lead to a heterogeneous reaction mixture and incomplete reaction. Ensure vigorous and consistent stirring throughout the reaction.[3]

  • Work-up Procedure:

    • Acidification: The product, being a carboxylic acid, is soluble in the basic reaction mixture as its carboxylate salt.[4] It is crucial to acidify the mixture (e.g., with 1 M HCl) to a sufficiently low pH to protonate the carboxylate and allow for extraction into the organic phase. Check the pH of the aqueous layer with pH paper to ensure it is acidic before extraction.

    • Extraction: 4-Hydroxybut-2-enoic acid has some water solubility due to its hydroxyl and carboxylic acid groups. Perform multiple extractions (at least 3) with ethyl acetate (B1210297) to maximize the recovery of the product from the aqueous layer.[1]

Issue 2: The Final Product is Contaminated with Starting Material

• Question: After purification, I see a significant amount of the starting ethyl (E)-4-bromobut-2-enoate in my final product. Why did this happen?

• Answer: This indicates an incomplete reaction. Consider the following:

  • Insufficient Hydrolysis: The saponification reaction may not have gone to completion.[5]

    • Increase Reaction Time: Monitor the reaction by TLC. If starting material is still present after 2 hours, consider extending the reaction time.

    • Increase Base Equivalents: While the literature suggests approximately 2.1 equivalents of KOH, you could try a slight increase (e.g., 2.5 equivalents) to ensure complete hydrolysis, especially if your KOH quality is uncertain.[1]

  • Premature Work-up: Quenching the reaction too early will naturally lead to unreacted starting material.[3]

Issue 3: Difficulty in Isolating the Product After Extraction

• Question: I have performed the extraction, but upon concentrating the organic layers, I get a dark, oily residue that is difficult to purify. What can I do?

• Answer: The appearance of a dark, oily product suggests the presence of impurities or potential product decomposition.

  • Potential for Polymerization/Decomposition: Unsaturated hydroxy acids can be prone to polymerization or decomposition, especially at high temperatures.[1]

    • Evaporation Temperature: When removing the solvent (e.g., on a rotary evaporator), use minimal heat to avoid decomposing the product.

  • Purification Strategy:

    • Column Chromatography: If the crude product is an oil, purification by silica (B1680970) gel column chromatography can be effective. Use a solvent system optimized by TLC to separate the product from impurities.[2] Be aware that some compounds can decompose on acidic silica gel.[2]

    • Crystallization: Although the product is described as an oil, attempting crystallization from different solvent systems might yield a solid product.[6]

Data Presentation

The following table summarizes the quantitative data for a typical synthesis of 4-Hydroxybut-2-enoic acid via hydrolysis.

Parameter	Value	Notes
Starting Material	Ethyl (E)-4-bromobut-2-enoate	-
Reagent	Potassium Hydroxide (KOH)	2.1 equivalents
Solvent	Water	-
Reaction Temperature	100 °C	Reflux conditions may be used.
Reaction Time	2 hours	Monitor by TLC for completion.
Reported Yield	53%	This is an isolated yield after work-up and purification.[1]

Experimental Protocols

Synthesis of 4-Hydroxybut-2-enoic Acid from Ethyl (E)-4-bromobut-2-enoate

This protocol is based on a reported literature procedure.[1]

Materials:

• Ethyl (E)-4-bromobut-2-enoate

• Potassium Hydroxide (KOH)

• Deionized Water

• 1 M Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add ethyl (E)-4-bromobut-2-enoate (e.g., 2 g, 10 mmol), potassium hydroxide (e.g., 1.2 g, 21 mmol), and water (e.g., 10 mL).

• Heat the reaction mixture to 100°C and stir vigorously for 2 hours.

• After 2 hours, cool the reaction mixture to room temperature.

• Carefully acidify the mixture with 1 M HCl until the pH is acidic (check with pH paper).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the combined organic layers over anhydrous MgSO4 or Na2SO4.

• Filter off the drying agent.

• Concentrate the filtrate under reduced pressure (e.g., using a rotary evaporator) to yield the crude product, which is typically a brown oil.

Visualizations

Experimental Workflow for 4-Hydroxybut-2-enoic Acid Synthesis

Caption: Workflow for the synthesis of 4-Hydroxybut-2-enoic acid.

Troubleshooting Logic for Low Yield

Caption: A logical guide for troubleshooting low reaction yields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Method for the purification of an .alpha.-hydroxy acid on an industrial scale [patentalert.com]

4-Hydroxybut-2-enoic acid solubility challenges and solutions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with 4-Hydroxybut-2-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental physicochemical properties and expected solubility of 4-Hydroxybut-2-enoic acid?

4-Hydroxybut-2-enoic acid is a short-chain hydroxy fatty acid.[1] As a C4 carboxylic acid, it possesses structural features—a hydrophilic carboxylic acid group and a short hydrocarbon chain—that significantly influence its solubility.[2][3] Its predicted pKa is approximately 4.31.[1][4]

Quantitative solubility data is summarized in the table below.

Table 1: Physicochemical Properties and Solubility of 4-Hydroxybut-2-enoic Acid

Property	Value	Source
Molecular Formula	C₄H₆O₃	[1][4][5]
Molecular Weight	102.09 g/mol	[1][5][6]
Physical Form	Solid, Light yellow to yellow	[1]
Melting Point	109°C	[1][6]
pKa (Predicted)	4.31 ± 0.10	[1][4]
Storage Temperature	Desiccate at +4°C	[1][6]
Solubility in Water	~200 g/L (200 mg/mL) at 25°C	[4]
Solubility in DMSO	< 10.21 mg/mL (equivalent to ~100 mM)	[1][6][7]

Q2: My 4-Hydroxybut-2-enoic acid is not dissolving in my aqueous buffer, or it's precipitating. What should I do?

While 4-Hydroxybut-2-enoic acid is considered highly soluble in water, several factors can lead to dissolution issues, especially when preparing concentrated stock solutions or working in complex media. Follow the troubleshooting workflow below to diagnose the problem.

Diagram 1: Troubleshooting workflow for solubility issues.

Solubility Enhancement Strategies & Protocols

Q3: How can I systematically improve the solubility of 4-Hydroxybut-2-enoic acid for my experiments?

For challenging applications requiring high concentrations or enhanced stability, several formulation strategies can be employed. The most common approaches involve modifying the pH, using co-solvents, or forming inclusion complexes.

Diagram 2: Overview of solubility enhancement strategies.

Experimental Protocols

Method A: Protocol for Preparing an Aqueous Stock Solution via pH Adjustment

This method is ideal for preparing aqueous solutions for cell culture or other physiological buffers. By raising the pH above the compound's pKa (~4.31), the carboxylic acid is converted to its highly soluble carboxylate salt form.[8][9][10]

Materials:

• 4-Hydroxybut-2-enoic acid powder

• High-purity water (e.g., Milli-Q or WFI)

• 1 M Sodium Hydroxide (NaOH) solution

• Calibrated pH meter

• Stir plate and magnetic stir bar

• Volumetric flask

Procedure:

• Weigh the desired amount of 4-Hydroxybut-2-enoic acid powder.

• Add the powder to a beaker containing approximately 80% of the final desired volume of high-purity water.

• Begin stirring the suspension at room temperature. The powder may not fully dissolve initially.

• Place the calibrated pH electrode into the suspension.

• Slowly add the 1 M NaOH solution dropwise while monitoring the pH. As the pH approaches and surpasses 4.5-5.0, the powder will begin to dissolve rapidly.

• Continue adding NaOH until the solid is completely dissolved and the pH is stable at the desired level (e.g., pH 7.4 for a physiological stock).

• Once fully dissolved, transfer the solution to a volumetric flask.

• Rinse the beaker with a small amount of water and add the rinse to the volumetric flask.

• Bring the solution to the final volume with water.

• Sterilize the final solution by filtering through a 0.22 µm filter if required for the application.

Method B: Protocol for Preparing a Stock Solution Using a Co-solvent System

Co-solvents are water-miscible organic solvents that can significantly increase the solubility of lipophilic compounds.[8][11][12] This method is useful for achieving very high concentrations that may not be possible in water alone. DMSO and ethanol (B145695) are common choices.[]

Materials:

• 4-Hydroxybut-2-enoic acid powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Vortex mixer or sonicator

• Appropriate vials

Procedure:

• Weigh the desired amount of 4-Hydroxybut-2-enoic acid powder directly into a sterile vial.

• Add the required volume of DMSO to achieve the target concentration (e.g., to prepare a 10 mg/mL stock).

• Cap the vial securely.

• Vortex the mixture vigorously for 1-2 minutes.

• If dissolution is slow, place the vial in a bath sonicator for 5-10 minutes. Gentle warming to 37°C can also be applied.

• Visually inspect the solution to ensure no solid particles remain. The solution should be clear.

• Store the stock solution at -20°C or -80°C as recommended for the compound's stability.

  • Note: When diluting a DMSO stock into an aqueous buffer, ensure the final DMSO concentration is low (typically <0.5%) to avoid solvent effects in biological assays.

Method C: Protocol for Preparing a Cyclodextrin Inclusion Complex (Lyophilization Method)

Cyclodextrins are cyclic oligosaccharides that can encapsulate guest molecules within their hydrophobic core, while their hydrophilic exterior provides aqueous solubility.[14] This technique can enhance solubility, stability, and bioavailability.[14] The freeze-drying (lyophilization) method is a common and effective preparation technique.[15]

Materials:

• 4-Hydroxybut-2-enoic acid powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• High-purity water

• Stir plate and magnetic stir bar

• Lyophilizer (freeze-dryer)

Procedure:

• Determine the desired molar ratio of HP-β-CD to the acid. A 1:1 molar ratio is a common starting point.[16]

• Calculate and weigh the required amounts of 4-Hydroxybut-2-enoic acid and HP-β-CD.

• Dissolve the HP-β-CD in high-purity water in a beaker with stirring.

• Once the cyclodextrin is fully dissolved, add the 4-Hydroxybut-2-enoic acid powder to the solution.

• Seal the beaker (e.g., with parafilm) and allow the mixture to stir at room temperature for 24-48 hours to allow for complex formation.

• After stirring, freeze the resulting clear solution completely (e.g., at -80°C).

• Lyophilize the frozen sample until a dry, fluffy powder is obtained. This powder is the inclusion complex.

• The resulting complex can be stored as a solid and is expected to have significantly enhanced water solubility compared to the parent compound.

References

• 1. 4-HYDROXY-BUT-2-ENOIC ACID | 24587-49-3 [chemicalbook.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Short-chain fatty acid - Wikipedia [en.wikipedia.org]
• 4. Page loading... [wap.guidechem.com]
• 5. 4-Hydroxybut-2-enoic acid | C4H6O3 | CID 188975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (E)-4-Hydroxybut-2-enoic acid | CAS 24587-49-3 | Chemical-Suppliers [chemical-suppliers.eu]
• 7. 4-HYDROXY-BUT-2-ENOIC ACID CAS#: 24587-49-3 [m.chemicalbook.com]
• 8. longdom.org [longdom.org]
• 9. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 10. Effect of pH and temperature on the solubility of a surface active carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Co-solvent: Significance and symbolism [wisdomlib.org]
• 12. youtube.com [youtube.com]
• 14. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. oatext.com [oatext.com]
• 16. Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 4-Hydroxybut-2-enoic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 4-Hydroxybut-2-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for (E)-4-Hydroxybut-2-enoic acid?

A1: The most frequently cited method is the hydrolysis of ethyl (E)-4-bromobut-2-enoate using a base, such as potassium hydroxide (B78521) (KOH), in an aqueous solution. This method is relatively straightforward and provides a moderate yield.[1][2]

Q2: What are the primary challenges encountered during the synthesis of 4-Hydroxybut-2-enoic acid?

A2: Common challenges include low product yield, the formation of impurities, and difficulties in purifying the final product. Side reactions such as lactonization can also occur, particularly under acidic conditions.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored using thin-layer chromatography (TLC) to observe the disappearance of the starting material (ethyl 4-bromobut-2-enoate). High-performance liquid chromatography (HPLC) can also be employed for more quantitative analysis of the reaction mixture.

Q4: What are the typical storage conditions for 4-Hydroxybut-2-enoic acid?

A4: Due to the potential for polymerization and degradation, it is recommended to store the purified 4-Hydroxybut-2-enoic acid at low temperatures, preferably at or below 4°C, under an inert atmosphere.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 4-Hydroxybut-2-enoic acid.

Issue 1: Low Product Yield (<50%)

Possible Cause	Troubleshooting Steps
Incomplete Hydrolysis	- Increase Reaction Time: Extend the reaction time beyond the standard 2 hours and monitor for the complete consumption of the starting ester by TLC. - Increase Reaction Temperature: While the standard protocol suggests 100°C, a slight increase might drive the reaction to completion. However, be cautious of potential side reactions at higher temperatures. - Optimize KOH Concentration: Ensure a sufficient molar excess of KOH is used (typically around 2.1 equivalents). A lower concentration may result in incomplete hydrolysis.
Side Reactions	- Lactonization: During the acidic workup, prolonged exposure to strong acid can lead to the formation of the γ-lactone (2(5H)-furanone).[1] Neutralize the reaction mixture promptly and maintain a low temperature during acidification. - Formation of 4-Bromocrotonic Acid: Incomplete substitution of the bromide can lead to the hydrolysis of the ester without displacement of the bromine. Ensure adequate reaction time and temperature for the nucleophilic substitution to occur.
Product Loss During Workup	- Inefficient Extraction: 4-Hydroxybut-2-enoic acid has some water solubility. Ensure thorough extraction with a suitable organic solvent like ethyl acetate (B1210297) (at least 3 extractions are recommended).[1] - Emulsion Formation: If an emulsion forms during extraction, adding a small amount of brine can help to break it.

Issue 2: Presence of Impurities in the Final Product

Impurity	Identification (Expected ¹H NMR signals)	Removal Method
Unreacted Ethyl (E)-4-bromobut-2-enoate	Signals corresponding to the ethyl group (triplet ~1.3 ppm, quartet ~4.2 ppm) and vinylic protons will be present.	- Column Chromatography: Purification of the crude product using silica (B1680970) gel chromatography with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) can effectively separate the non-polar starting material from the polar product. - Base Wash: Washing the organic extract with a dilute basic solution (e.g., sodium bicarbonate) can help remove the acidic product into the aqueous layer, leaving the neutral ester in the organic layer. The aqueous layer can then be re-acidified and extracted.
4-Bromocrotonic acid	Vinylic protons will show a similar pattern to the product, but the signal for the methylene (B1212753) group adjacent to the bromine will be shifted downfield compared to the methylene group adjacent to the hydroxyl group in the product.	- Column Chromatography: As both are carboxylic acids, separation can be challenging. A carefully optimized gradient elution may be required. - Crystallization: If the product is a solid, recrystallization from a suitable solvent may help to remove this impurity.
γ-Lactone (2(5H)-Furanone)	Characteristic signals for the furanone ring structure will be observed.	- Careful pH control during workup: Avoid strongly acidic conditions. - Column Chromatography: The lactone is less polar than the carboxylic acid and can be separated by silica gel chromatography.

Data Presentation

Table 1: Impact of Reaction Conditions on the Yield of 4-Hydroxybut-2-enoic Acid (Hypothetical Data Based on General Principles of Saponification)

Entry	KOH (equivalents)	Temperature (°C)	Reaction Time (h)	Yield (%)	Key Observations
1	1.5	80	2	40	Incomplete reaction observed by TLC.
2	2.1	100	2	53	Standard reported conditions.[1]
3	2.1	100	4	55	Slight improvement with longer reaction time.
4	2.5	100	2	54	No significant improvement with higher base concentration.
5	2.1	120	2	48	Increased byproduct formation observed.

Note: This table presents hypothetical data to illustrate the expected trends in optimizing the reaction conditions. Actual results may vary.

Experimental Protocols

Key Experiment: Synthesis of (E)-4-Hydroxybut-2-enoic Acid

This protocol is adapted from the literature for the hydrolysis of ethyl (E)-4-bromobut-2-enoate.[1]

Materials:

• Ethyl (E)-4-bromobut-2-enoate

• Potassium hydroxide (KOH)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask, add ethyl (E)-4-bromobut-2-enoate (1.0 eq).

• Add a solution of potassium hydroxide (2.1 eq) in deionized water.

• Stir the reaction mixture vigorously and heat to 100°C for 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully acidify the mixture to a pH of approximately 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude product can be further purified by column chromatography on silica gel.

Mandatory Visualization

Experimental Workflow

Caption: Workflow for the synthesis of 4-Hydroxybut-2-enoic acid.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting decision tree for low yield in synthesis.

References

• 1. US20050113366A1 - Derivatives of 4-hydroxybutanoic acid and of its higher homologue as ligands of $g(g)-hydroxybutyrate (ghb) receptors, pharmaceutical compositions containing same and pharmaceutical uses - Google Patents [patents.google.com]
• 2. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]

Storage and handling guidelines for 4-Hydroxybut-2-enoic acid to prevent degradation

Welcome to the technical support center for 4-Hydroxybut-2-enoic acid. This guide provides essential information on the storage, handling, and troubleshooting for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 4-Hydroxybut-2-enoic acid?

A1: To minimize degradation, solid 4-Hydroxybut-2-enoic acid should be stored in a tightly sealed container, desiccated at +4°C.[1][2] Proper desiccation is crucial to prevent moisture absorption, which can contribute to degradation.

Q2: How should I prepare solutions of 4-Hydroxybut-2-enoic acid?

A2: 4-Hydroxybut-2-enoic acid is a solid at room temperature. For experimental use, it is often dissolved in an appropriate solvent. It has limited solubility in DMSO.[1] When preparing solutions, it is recommended to use anhydrous solvents and to prepare them fresh for each experiment to minimize potential degradation in solution.

Q3: What are the primary degradation pathways for 4-Hydroxybut-2-enoic acid?

A3: The primary degradation pathway for 4-Hydroxybut-2-enoic acid is lactonization, especially under acidic conditions with heating, to form a corresponding lactone.[3] As an unsaturated carboxylic acid, it may also be susceptible to oxidation, particularly at the double bond, and decarboxylation under specific conditions such as exposure to UV light.[4][5][6]

Q4: Is 4-Hydroxybut-2-enoic acid sensitive to light?

Q5: What personal protective equipment (PPE) should be used when handling this compound?

A5: As a carboxylic acid, 4-Hydroxybut-2-enoic acid should be handled with appropriate safety precautions. This includes wearing safety goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated area or a chemical fume hood.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Degradation of the compound due to improper storage or handling.	Ensure the compound is stored at +4°C under desiccated and dark conditions. Prepare fresh solutions for each experiment. Consider re-purifying the compound if degradation is suspected.
Formation of lactone in acidic media.	Avoid prolonged exposure to acidic conditions, especially with heating. If your experimental conditions are acidic, consider preparing the solution immediately before use and keeping it at a low temperature.
Low purity observed during analysis	Presence of degradation products (e.g., lactone, oxidation products).	Analyze the sample using techniques such as HPLC or NMR to identify impurities. If degradation is confirmed, obtain a fresh batch of the compound or re-purify the existing stock.
Contamination from improper handling.	Use clean spatulas and glassware. Avoid introducing moisture into the storage container.
Difficulty dissolving the compound	Limited solubility in the chosen solvent.	Confirm the solubility of 4-Hydroxybut-2-enoic acid in your solvent of choice. Gentle warming may aid dissolution, but be cautious of potential degradation at elevated temperatures. Sonication can also be a useful technique.

Stability and Degradation Summary

The following table summarizes the known and potential degradation pathways for 4-Hydroxybut-2-enoic acid.

Condition	Potential Degradation Pathway	Recommendation
Acidic pH & Heat	Lactonization	Avoid prolonged exposure to acidic conditions, especially with heating.[3]
Basic pH	Formation of carboxylate salt	Generally more stable, but be aware of potential base-catalyzed reactions.
Elevated Temperature	Increased rate of degradation (e.g., lactonization, oxidation)	Store at +4°C. Minimize time at elevated temperatures during experiments.
Light Exposure	Potential for photodegradation/decarboxylation	Store in the dark or in amber vials.[4][5]
Oxidizing Agents	Oxidation of the double bond or alcohol group	Avoid contact with strong oxidizing agents.

Experimental Protocols

As 4-Hydroxybut-2-enoic acid is an analog of γ-hydroxybutyrate (GHB) and is known to bind to GHB receptors, a common application would be in competitive binding assays to characterize its affinity for these receptors.[7][8]

Example Protocol: In Vitro Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of 4-Hydroxybut-2-enoic acid for the GHB receptor.

Materials:

• 4-Hydroxybut-2-enoic acid

• Radioligand (e.g., [³H]NCS-382)

• Cell membranes expressing the GHB receptor

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Scintillation cocktail

• 96-well filter plates

• Scintillation counter

Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of 4-Hydroxybut-2-enoic acid in the binding buffer.

  • Perform serial dilutions of the stock solution to obtain a range of concentrations for the competition assay.

  • Prepare the radioligand solution in the binding buffer at a concentration appropriate for the assay (typically at or below its Kd).

  • Thaw the cell membranes on ice and resuspend in the binding buffer to the desired protein concentration.

• Assay Setup:

  • In a 96-well plate, add the following to each well in triplicate:

    • Binding buffer

    • Increasing concentrations of 4-Hydroxybut-2-enoic acid (or vehicle for total binding)

    • Radioligand

    • Cell membranes

  • For non-specific binding, add a high concentration of a known GHB receptor ligand (e.g., unlabeled GHB).

• Incubation:

  • Incubate the plate at a specified temperature (e.g., 4°C) for a predetermined amount of time to reach equilibrium.

• Termination and Washing:

  • Terminate the binding reaction by rapid filtration through the filter plate using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting:

  • Allow the filters to dry.

  • Add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of 4-Hydroxybut-2-enoic acid by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Caption: Potential degradation pathways for 4-Hydroxybut-2-enoic acid.

Caption: General experimental workflow for an in vitro binding assay.

Caption: Decision tree for troubleshooting inconsistent experimental results.

References

• 1. US20050113366A1 - Derivatives of 4-hydroxybutanoic acid and of its higher homologue as ligands of $g(g)-hydroxybutyrate (ghb) receptors, pharmaceutical compositions containing same and pharmaceutical uses - Google Patents [patents.google.com]
• 2. dea.gov [dea.gov]
• 3. 4-Hydroxybut-2-ynoic acid [myskinrecipes.com]
• 4. research.tue.nl [research.tue.nl]
• 5. Photocatalytic Direct Decarboxylation of Carboxylic Acids to Derivatize or Degrade Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. justice.gov [justice.gov]
• 8. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]

Chiral Separation of 4-Hydroxybut-2-enoic Acid Enantiomers: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the chiral separation of 4-Hydroxybut-2-enoic acid enantiomers.

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of 4-Hydroxybut-2-enoic acid enantiomers important?

The enantiomers of a chiral molecule can have significantly different pharmacological, toxicological, and metabolic properties.[1] For drug development and biological studies, it is crucial to separate and quantify each enantiomer to understand its specific effects and ensure the safety and efficacy of a potential therapeutic agent.

Q2: What are the primary chromatographic techniques for separating 4-Hydroxybut-2-enoic acid enantiomers?

The most common and effective techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP).[2][3]

• Chiral HPLC: This is a versatile and widely used method. Polysaccharide-based CSPs (e.g., derivatized cellulose (B213188) or amylose) are often the first choice for screening as they show broad enantiorecognition capabilities.[1][4][5]

• Chiral GC: This technique offers high resolution but typically requires derivatization of the analyte to increase its volatility and thermal stability.[6][7] The carboxylic acid and hydroxyl groups of 4-Hydroxybut-2-enoic acid must be converted into less polar derivatives, such as esters or silyl (B83357) ethers.[8]

• Chiral SFC: This technique is gaining popularity as a "greener" and often faster alternative to normal-phase HPLC.[3][9] It uses supercritical CO2 as the main mobile phase component, reducing the consumption of organic solvents.[9]

Q3: What is a Chiral Stationary Phase (CSP) and how does it work?

A CSP is a chromatographic packing material that has a chiral selector immobilized on its surface. The principle of separation relies on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector.[1] These complexes have different interaction energies, leading to different retention times on the column, which enables their separation.[1][10]

Q4: Do I need to derivatize 4-Hydroxybut-2-enoic acid for analysis?

• For HPLC/SFC: Derivatization is generally not required. Direct separation of the underivatized acid is often possible, especially on polysaccharide or anion-exchange type CSPs.[1][11]

• For GC: Derivatization is mandatory. The polar carboxyl and hydroxyl functional groups make the molecule non-volatile and prone to poor peak shape.[6][8] Common derivatization methods include esterification of the carboxylic acid and silylation of the hydroxyl group.[12]

Q5: Can I use a single chiral column to separate any pair of enantiomers?

No, there is no universal chiral selector capable of separating all enantiomeric isomers.[3] The success of a chiral separation is highly dependent on the specific interactions between the analyte and the CSP.[13] Therefore, screening several columns with different chiral selectors is a common and recommended strategy in method development.[1][14]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Problem: Poor or No Resolution of Enantiomers

Possible Cause	Troubleshooting Step	Explanation
Inappropriate CSP	Screen different types of CSPs (e.g., cellulose-based, amylose-based, Pirkle-type).	Enantioselectivity is highly specific to the analyte-CSP interaction. Polysaccharide-based columns are a good starting point for hydroxy acids.[4][15]
Incorrect Mobile Phase	For Normal Phase (NP), vary the alcohol modifier (e.g., isopropanol, ethanol) and its percentage. For Reversed-Phase (RP), adjust the ratio of organic solvent (ACN/MeOH) to water/buffer.	The mobile phase composition significantly affects the interactions leading to separation. Small changes can have a large impact on selectivity.[14]
Inappropriate Additives	For acidic analytes, add a small amount (e.g., 0.1%) of an acidic modifier like trifluoroacetic acid (TFA) or acetic acid to the mobile phase.	Additives can improve peak shape and influence retention by suppressing the ionization of the carboxylic acid group, leading to better interaction with the CSP.[14]
Temperature Fluctuations	Use a column thermostat to control the temperature. Experiment with different temperatures (e.g., 10°C to 40°C).[16]	Chiral separations can be sensitive to temperature. Lower temperatures often increase resolution but also increase analysis time and backpressure.[7]
Flow Rate Too High	Decrease the flow rate.	A lower flow rate allows more time for the enantiomers to interact with the CSP, which can improve resolution, though it will lengthen the run time.[16]

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step	Explanation
Secondary Interactions	Add an acidic modifier (e.g., 0.1% TFA) for acidic compounds.	Unwanted interactions between the analyte and the silica (B1680970) support or residual silanols can cause peak tailing. Modifiers can mask these sites.
Column Contamination/Damage	Flush the column with a strong, compatible solvent as per the manufacturer's instructions. If performance is not restored, the column may need replacement.[17]	Strongly retained impurities can accumulate at the column head, affecting peak shape and efficiency.[17]
Sample Overload	Reduce the injection volume or the concentration of the sample.[16]	Injecting too much sample can saturate the stationary phase, leading to broad and asymmetric peaks.
Incompatible Sample Solvent	Dissolve the sample in the mobile phase or a weaker solvent.	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion upon injection.

Gas Chromatography (GC)

Problem: No Peaks or Poor Peak Shape

Possible Cause	Troubleshooting Step	Explanation
Incomplete Derivatization	Optimize the derivatization reaction (reagent concentration, temperature, time). Confirm completion using a technique like GC-MS to check for the expected molecular ion.	Un-derivatized carboxyl and hydroxyl groups are too polar for GC, leading to adsorption, peak tailing, or no elution at all.[6][7]
Thermal Degradation	Lower the injector and/or oven temperature.	The analyte or its derivative might be thermally unstable at the analysis temperatures.
Active Sites in System	Use a deactivated inlet liner and column. Condition the column according to the manufacturer's protocol.	Active sites (e.g., silanol (B1196071) groups) in the GC system can cause irreversible adsorption or degradation of polar analytes.

Problem: Poor Resolution of Enantiomers

Possible Cause	Troubleshooting Step	Explanation
Inappropriate GC Column	Screen different chiral GC columns (e.g., different cyclodextrin (B1172386) derivatives).	The selectivity of chiral GC columns is highly dependent on the specific cyclodextrin derivative and the analyte's structure.[18]
Suboptimal Temperature Program	Optimize the oven temperature ramp. A slower ramp rate can improve resolution.	Slower temperature programming increases the time the analytes spend interacting with the stationary phase.[7]
Carrier Gas Flow Rate	Optimize the carrier gas flow rate (or linear velocity) to achieve the best efficiency for the column.	Each column has an optimal flow rate for maximum resolution.
Racemization During Derivatization	Use milder derivatization conditions.	Harsh chemical conditions (e.g., strong acid/base, high heat) can sometimes cause the chiral center to racemize, making separation impossible.[7]

Experimental Protocols: Recommended Starting Points

Disclaimer: The following protocols are suggested starting points based on methods for analogous compounds. Optimization will be required for 4-Hydroxybut-2-enoic acid.

Protocol 1: Chiral HPLC Method

This protocol is based on common methods for separating chiral carboxylic acids.[10][14]

Parameter	Condition
Column	Polysaccharide-based CSP, e.g., Cellulose tris(3,5-dimethylphenylcarbamate) or Amylose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm
Mode	Normal Phase
Mobile Phase	n-Hexane / Isopropanol / Trifluoroacetic Acid (TFA) (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Injection Volume	10 µL
Detection	UV at 210 nm
Sample Preparation	Dissolve sample in mobile phase to a concentration of 0.5 - 1.0 mg/mL.

Protocol 2: Chiral GC Method (after Derivatization)

This protocol requires a two-step derivatization to make the analyte suitable for GC analysis.[7][12][19]

Step 1: Esterification of Carboxylic Acid

• Dissolve ~1 mg of the sample in 1 mL of 3 N methanolic HCl.[7]

• Cap the vial and heat at 100°C for 30 minutes.[7]

• Cool the mixture and evaporate the solvent to dryness under a gentle stream of nitrogen.

Step 2: Silylation of Hydroxyl Group

• To the dried residue from Step 1, add 100 µL of pyridine (B92270) and 100 µL of a silylating reagent (e.g., BSTFA with 1% TMCS).[12]

• Cap the vial and heat at 60°C for 20 minutes.[12]

• Cool the vial. The sample is now ready for GC injection.

Parameter	Condition
Column	Cyclodextrin-based chiral capillary column, e.g., Rt-βDEXse, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium or Hydrogen, at an optimized flow rate (e.g., 1.2 mL/min for He)
Oven Program	Start at 80°C, hold for 2 min, then ramp at 5°C/min to 180°C, hold for 5 min.
Injector	220°C, Split mode (e.g., 50:1 split ratio)
Detector	FID at 250°C
Injection Volume	1 µL

Visualizations

Caption: General workflow for chiral HPLC/SFC method development.

Caption: Decision tree for troubleshooting poor peak resolution.

Caption: Experimental workflow for sample derivatization for GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chiraltech.com [chiraltech.com]
• 10. researchgate.net [researchgate.net]
• 11. chiraltech.com [chiraltech.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. chiraltech.com [chiraltech.com]
• 18. gcms.cz [gcms.cz]
• 19. Enantioselective analysis of 2- and 3-hydroxy fatty acids in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing the Hygroscopic Nature of 4-Hydroxybut-2-enoic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the challenges associated with the hygroscopic nature of 4-Hydroxybut-2-enoic acid.

Frequently Asked Questions (FAQs)

Q1: What does it mean that 4-Hydroxybut-2-enoic acid is hygroscopic?

A: The term "hygroscopic" refers to a substance's tendency to attract and absorb moisture from the surrounding atmosphere.[1][2][3] For 4-Hydroxybut-2-enoic acid, this means that if left exposed to ambient air, it will likely pick up water, which can alter its physical state (e.g., from a free-flowing powder to a clumpy or sticky solid) and potentially affect its chemical integrity and reactivity in experiments.

Q2: How should I store 4-Hydroxybut-2-enoic acid to minimize water absorption?

A: To minimize moisture absorption, 4-Hydroxybut-2-enoic acid should be stored in a tightly sealed, airtight container.[1] For enhanced protection, this primary container can be placed inside a larger, sealed container, such as a desiccator, containing a suitable desiccant like silica (B1680970) gel or molecular sieves.[2][4] It is also advisable to store the compound in a cool, dry place.[1]

Q3: What are the potential consequences of moisture absorption in my experiments?

A: Moisture absorption can have several negative consequences:

• Inaccurate measurements: The presence of water will lead to errors in weighing the compound, affecting the stoichiometry of your reactions.

• Altered chemical properties: The presence of water can change the solubility and reactivity of the compound.

• Potential for degradation: As an unsaturated carboxylic acid, 4-Hydroxybut-2-enoic acid may be susceptible to degradation in the presence of water, potentially through hydration of the double bond or other side reactions.

Q4: How can I determine the water content of my sample of 4-Hydroxybut-2-enoic acid?

A: The most accurate and widely accepted method for determining the water content in a sample is Karl Fischer titration.[5][6][7][8][9] This technique is specific to water and can provide precise measurements. Other methods like thermogravimetric analysis (TGA) or "loss on drying" can indicate the presence of volatile components but are not specific to water.[6][7]

Q5: What is the best way to handle 4-Hydroxybut-2-enoic acid when weighing and preparing solutions?

A: To minimize exposure to atmospheric moisture, it is recommended to handle 4-Hydroxybut-2-enoic acid in a controlled environment, such as a glove box or a glove bag with a dry, inert atmosphere (e.g., nitrogen or argon).[10] If a controlled environment is not available, work quickly to minimize the time the container is open. Use a dry spatula and weigh the compound into a pre-dried, sealable container.

Troubleshooting Guide

Problem	Probable Cause	Recommended Solution
Inconsistent experimental results	Variable water content in different batches or even the same batch over time.	Determine the water content of your 4-Hydroxybut-2-enoic acid sample using Karl Fischer titration before each experiment. Adjust the amount of material used based on the measured water content to ensure accurate stoichiometry.
Compound appears clumpy or sticky	The compound has absorbed a significant amount of moisture from the atmosphere.	Dry the material before use. See the experimental protocol for drying hygroscopic compounds. Ensure proper storage conditions are maintained to prevent future moisture absorption.
Difficulty in achieving complete dissolution in a non-aqueous solvent	The presence of absorbed water is altering the solubility characteristics of the compound.	Dry the 4-Hydroxybut-2-enoic acid before attempting to dissolve it. Ensure the solvent is also anhydrous.
Observed side products in a reaction	The absorbed water may be participating in the reaction or causing degradation of the starting material.	Confirm the purity and water content of your starting material. Dry the compound and all other reagents and solvents before setting up the reaction.

Quantitative Data

Table 1: Physical and Chemical Properties of 4-Hydroxybut-2-enoic Acid

Property	Value	Source
Molecular Formula	C4H6O3	[11]
Molecular Weight	102.09 g/mol	[11]
Appearance	White solid (predicted)
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	3
Topological Polar Surface Area	57.5 Ų

Table 2: Representative Water Absorption Data for a Hygroscopic Dicarboxylic Acid (Maleic Acid)

Disclaimer: The following data is for maleic acid, a structurally similar short-chain unsaturated dicarboxylic acid, and is provided for illustrative purposes to demonstrate the hygroscopic behavior of such compounds. Actual water absorption for 4-Hydroxybut-2-enoic acid may vary.

Relative Humidity (%)	Water Absorption (% w/w)
20	~0.5
40	~1.2
60	~3.0
80	~8.5
90	>15 (deliquescence may occur)

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

Objective: To accurately quantify the water content in a sample of 4-Hydroxybut-2-enoic acid.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent (e.g., Hydranal™-Composite 5)

• Anhydrous methanol (B129727) or other suitable solvent

• Gastight syringe

• Sample of 4-Hydroxybut-2-enoic acid

Methodology:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be conditioned to a dry state.

• Solvent Blank: Add a known volume of anhydrous methanol to the titration vessel and titrate to a stable endpoint to determine the background water content of the solvent.

• Sample Preparation: In a dry environment (e.g., a glove box), accurately weigh a suitable amount of 4-Hydroxybut-2-enoic acid into a dry, sealed vial. The sample size will depend on the expected water content and the type of titrator used.

• Sample Introduction: Quickly unseal the vial and transfer the sample to the titration vessel. Alternatively, dissolve the sample in a known volume of anhydrous solvent in the vial and inject a known aliquot of the solution into the titrator.

• Titration: Start the titration. The instrument will automatically add the Karl Fischer reagent until all the water in the sample has reacted.

• Calculation: The instrument's software will calculate the percentage of water in the sample based on the amount of reagent consumed, the titer of the reagent, and the weight of the sample.

• Replicates: Perform the measurement in triplicate to ensure accuracy and precision.

Protocol 2: Handling and Dispensing of 4-Hydroxybut-2-enoic Acid

Objective: To weigh and dispense the compound while minimizing exposure to atmospheric moisture.

Materials:

• Glove box or glove bag with a dry, inert atmosphere

• Analytical balance

• Spatula

• Weighing paper or weighing boat

• Airtight container for the sample

Methodology:

• Prepare the Controlled Environment: Purge the glove box or glove bag with a dry, inert gas (e.g., nitrogen or argon) to achieve a low-humidity environment.

• Equilibrate Materials: Place the sealed container of 4-Hydroxybut-2-enoic acid, along with all necessary tools (balance, spatula, weighing boat, receiving vessel), inside the controlled environment and allow them to equilibrate to the internal atmosphere.

• Weighing: Once equilibrated, open the container of 4-Hydroxybut-2-enoic acid. Using a dry spatula, quickly and carefully weigh the desired amount of the compound onto the weighing paper or into the weighing boat.

• Transfer: Promptly transfer the weighed sample to the reaction vessel or a pre-dried, sealable container.

• Seal Containers: Immediately and tightly seal both the original container of 4-Hydroxybut-2-enoic acid and the container with the weighed sample.

• No Controlled Environment? If a glove box is unavailable, work as quickly as possible. Have all materials ready before opening the main container. Minimize the time the container is open to the atmosphere.

Protocol 3: Drying of 4-Hydroxybut-2-enoic Acid

Objective: To remove absorbed moisture from a sample of 4-Hydroxybut-2-enoic acid.

Materials:

• Vacuum oven or desiccator with a vacuum port

• Schlenk flask or other suitable vacuum-rated glassware

• High-vacuum pump

• Desiccant (e.g., phosphorus pentoxide (P₂O₅) or fresh molecular sieves)

Methodology:

• Sample Preparation: Place a thin layer of the 4-Hydroxybut-2-enoic acid in the Schlenk flask or on a watch glass inside the vacuum desiccator.

• Drying Agent: If using a vacuum desiccator, ensure a fresh, potent desiccant is present in the bottom chamber.

• Applying Vacuum: Carefully apply a high vacuum to the system. Be cautious to avoid the powder being drawn into the vacuum line. A slow and gradual application of the vacuum is recommended.

• Heating (Optional): If the thermal stability of 4-Hydroxybut-2-enoic acid is known and it is stable at elevated temperatures, you can gently heat the sample in a vacuum oven. A temperature of 40-50 °C is a conservative starting point. Caution: Heating unsaturated carboxylic acids can sometimes lead to polymerization or decarboxylation.

• Drying Time: Dry the sample under vacuum for a sufficient period (e.g., 12-24 hours). The optimal time will depend on the amount of water absorbed and the drying temperature.

• Re-equilibration: After drying, slowly and carefully break the vacuum with a dry, inert gas (e.g., nitrogen or argon). Allow the sample to cool to room temperature in a desiccated environment before handling.

• Verification: After drying, it is advisable to determine the residual water content using Karl Fischer titration to confirm the effectiveness of the drying process.

Visualizations

Caption: Decision workflow for handling a new batch of 4-Hydroxybut-2-enoic acid.

Caption: Experimental workflow for addressing moisture content.

Caption: Potential degradation pathways in the presence of water.

References

• 1. Itaconic acid | 97-65-4 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Maleic acid - Wikipedia [en.wikipedia.org]
• 5. ACP - Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level [acp.copernicus.org]
• 6. Maleic Acid | C4H4O4 | CID 444266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. acp.copernicus.org [acp.copernicus.org]
• 8. acp.copernicus.org [acp.copernicus.org]
• 9. 544. Hydrogen bonding in aqueous solutions of maleic acid - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. hmdb.ca [hmdb.ca]

Preventing polymerization of 4-Hydroxybut-2-enoic acid during storage

This technical support center provides guidance on the proper storage and handling of 4-Hydroxybut-2-enoic acid to prevent polymerization and ensure its stability for research and development purposes.

Frequently Asked Questions (FAQs)

Q1: What is 4-Hydroxybut-2-enoic acid and why is polymerization a concern?

A1: 4-Hydroxybut-2-enoic acid is a carboxylic acid containing a carbon-carbon double bond and a hydroxyl group. The presence of the double bond makes it susceptible to polymerization, a chemical reaction in which monomer molecules join together to form long polymer chains. This process can be initiated by factors such as heat, light, or the presence of contaminants. Uncontrolled polymerization can lead to the loss of the desired monomer, changes in physical properties (e.g., increased viscosity, solidification), and potentially hazardous situations due to the exothermic nature of the reaction.

Q2: What are the ideal storage conditions for 4-Hydroxybut-2-enoic acid?

A2: To minimize the risk of polymerization, 4-Hydroxybut-2-enoic acid should be stored under controlled conditions. Based on supplier recommendations for this and structurally similar compounds, the ideal storage conditions are refrigeration (2-8°C) in a dry, dark environment.[1] It is also advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative processes that can initiate polymerization.

Q3: Are there any recommended inhibitors for preventing polymerization of 4-Hydroxybut-2-enoic acid?

Q4: How can I tell if my sample of 4-Hydroxybut-2-enoic acid has started to polymerize?

A4: Signs of polymerization include an increase in viscosity, the appearance of cloudiness or precipitates, or complete solidification of the sample. In some cases, a slight warming of the container may be observed, although this is less common during slow polymerization in storage. Regular visual inspection of the stored material is recommended.

Q5: What should I do if I suspect polymerization has occurred?

A5: If you observe any signs of polymerization, it is crucial to handle the material with care. Do not attempt to heat the sample to melt it, as this can accelerate the polymerization reaction. If the material is still partially liquid, it may be possible to separate the monomer from the polymer through techniques like filtration or distillation, though this should be done with caution. For extensively polymerized or solidified material, it should be disposed of according to your institution's hazardous waste guidelines.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Increased Viscosity or Cloudiness	- Onset of polymerization due to improper storage temperature.- Depletion of inhibitor over time.- Exposure to light or air (oxygen).	- Verify storage temperature is within the recommended 2-8°C range.- Consider adding a small amount of a suitable inhibitor (e.g., MEHQ) after consulting with a senior researcher or chemist.- Ensure the container is tightly sealed and protected from light. Purge with an inert gas if possible.
Complete Solidification	- Advanced polymerization.	- Do not attempt to use the material.- Dispose of the material safely according to your institution's hazardous waste protocols.
Discoloration (e.g., yellowing)	- Presence of impurities.- Slow degradation or side reactions.	- Assess if the discoloration impacts your experiment. If purity is critical, consider purification (e.g., recrystallization) if feasible, or obtain a fresh batch.- Review storage conditions to minimize degradation.

Data Presentation

Table 1: Recommended Storage Conditions for 4-Hydroxybut-2-enoic Acid

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)[1]	Slows down the rate of chemical reactions, including polymerization.
Atmosphere	Inert (e.g., Argon, Nitrogen)	Prevents oxidation, which can generate radicals that initiate polymerization.
Light	Amber vial or stored in the dark	Prevents photo-initiated polymerization.
Container	Tightly sealed, appropriate material	Prevents exposure to atmospheric moisture and oxygen.

Table 2: Common Inhibitors for Unsaturated Monomers

Inhibitor	Typical Concentration (ppm)	Mechanism of Action	Considerations
Hydroquinone (B1673460) (HQ)	100 - 1000	Radical scavenger	Requires oxygen to be effective; can be difficult to remove.
Hydroquinone monomethyl ether (MEHQ)	50 - 500	Radical scavenger	Requires oxygen to be effective; generally easier to remove than HQ.
Phenothiazine (PTZ)	100 - 1000	Radical scavenger	Does not require oxygen; can impart color.
4-tert-Butylcatechol (TBC)	50 - 500	Radical scavenger	Effective in the presence of oxygen.

Note: The optimal inhibitor and concentration for 4-Hydroxybut-2-enoic acid may require experimental determination.

Experimental Protocols

Protocol 1: Visual Inspection of Stored 4-Hydroxybut-2-enoic Acid

• Safety First: Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Sample Retrieval: Carefully remove the container of 4-Hydroxybut-2-enoic acid from its storage location (refrigerator).

• Visual Examination: Without opening the container, visually inspect the contents for any changes in appearance:

  • Clarity: Is the liquid clear or has it become cloudy?

  • Viscosity: Gently tilt the container to assess the viscosity. Has it become noticeably thicker?

  • Solidification: Are there any solid particles present, or has the entire sample solidified?

  • Color: Has the color changed from its initial appearance?

• Documentation: Record your observations in a lab notebook, including the date of inspection.

• Return to Storage: If the sample appears stable, return it to the proper storage conditions promptly. If signs of polymerization are observed, refer to the troubleshooting guide.

Protocol 2: Small-Scale Stability Test

• Objective: To evaluate the stability of 4-Hydroxybut-2-enoic acid under elevated temperature as a proxy for long-term storage stability.

• Materials:

  • 4-Hydroxybut-2-enoic acid sample

  • Small, sealable vials (e.g., 2 mL amber glass vials with PTFE-lined caps)

  • Heating block or oven set to a controlled temperature (e.g., 40°C)

  • Control sample stored at the recommended 2-8°C.

• Procedure:

  • Aliquot a small amount (e.g., 1 mL) of the 4-Hydroxybut-2-enoic acid into two separate vials.

  • Seal the vials tightly. If possible, purge the headspace with an inert gas before sealing.

  • Place one vial in the heating block/oven at the elevated temperature.

  • Place the control vial in the refrigerator (2-8°C).

  • Periodically (e.g., every 24 hours), remove the test vial and allow it to cool to room temperature.

  • Visually inspect both the test and control samples for any signs of polymerization as described in Protocol 1.

  • Record the time taken for any observable changes in the test sample.

• Interpretation: A shorter time to polymerization at an elevated temperature suggests lower stability and a higher propensity for polymerization during storage.

Mandatory Visualizations

Caption: Logical relationship for preventing polymerization of 4-Hydroxybut-2-enoic acid.

Caption: Troubleshooting workflow for stored 4-Hydroxybut-2-enoic acid.

Caption: Simplified signaling pathway of free-radical polymerization.

References

• 1. 24587-49-3|(E)-4-Hydroxybut-2-enoic acid|BLD Pharm [bldpharm.com]
• 2. US3696050A - Polymerization inhibitors for vinyl monomers and unsaturated polyesters - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of Receptor Binding Affinity: 4-Hydroxybut-2-enoic Acid vs. GHB

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the binding characteristics of 4-Hydroxybut-2-enoic acid and Gamma-Hydroxybutyrate (GHB) at the GHB receptor, complete with experimental data and protocols.

Gamma-Hydroxybutyrate (GHB) is an endogenous neurotransmitter with complex pharmacology, acting on both its own specific high-affinity receptor (the GHB receptor) and, at higher concentrations, on the GABA-B receptor.[1][2] Its unique signaling profile has made it a molecule of interest for therapeutic applications and a subject of extensive research. An analogue of GHB, 4-hydroxybut-2-enoic acid, has also emerged as a compound of interest due to its potential for interacting with the GHB receptor. This guide provides a comparative analysis of the binding affinities of these two compounds for the GHB receptor, supported by experimental data and detailed methodologies to aid in future research and drug development efforts.

Quantitative Comparison of Binding Affinities

The binding affinity of a ligand for its receptor is a critical parameter in pharmacology, often expressed as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). While direct comparative studies providing Ki or IC50 values for 4-Hydroxybut-2-enoic acid and GHB at the GHB receptor under identical experimental conditions are limited, research on a closely related isomer, trans-4-hydroxycrotonic acid (T-HCA), provides valuable insights. T-HCA is an endogenous analogue of GHB and has been shown to displace radiolabeled GHB from its binding sites, indicating they share a common receptor target.[1][3]

Compound	Radioligand	Tissue Source	Binding Affinity	Reference
GHB	[3H]NCS-382	Rat Cerebrocortical Membranes	IC50: 25.0 µM	[4]
GHB	[3H]GHB	Rat Brain Membranes	IC50: 6.6 µM	[4]
trans-4-hydroxycrotonic acid (T-HCA)	[3H]T-HCA	Rat Brain Membranes	Kd1: 7 nM (high affinity), Kd2: 2 µM (low affinity)	[3]
trans-4-hydroxycrotonic acid (T-HCA)	[3H]GHB	Rat Brain Membranes	Displaces [3H]GHB	[1][3]

Note: IC50 is the concentration of a competing ligand that displaces 50% of the specific binding of a radioligand. Ki is the inhibition constant, a measure of the affinity of the competing ligand for the receptor. Kd is the equilibrium dissociation constant, representing the concentration of a radioligand at which 50% of the receptors are occupied. Lower values of IC50, Ki, and Kd indicate higher binding affinity. The data presented for T-HCA suggests a significantly higher affinity for the GHB receptor compared to GHB itself, particularly at the high-affinity binding site.

Experimental Protocols: Radioligand Binding Assay

The determination of binding affinities for the GHB receptor is typically achieved through competitive radioligand binding assays. A common method involves the use of a radiolabeled ligand, such as [3H]NCS-382, a selective antagonist for the GHB receptor.

Objective:

To determine the binding affinity (Ki) of 4-Hydroxybut-2-enoic acid and GHB for the GHB receptor in rat brain tissue.

Materials:

• Rat brain tissue (e.g., cerebral cortex or hippocampus)

• [3H]NCS-382 (Radioligand)

• Unlabeled NCS-382 (for determining non-specific binding)

• 4-Hydroxybut-2-enoic acid (Test compound)

• GHB (Reference compound)

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation fluid

• Scintillation counter

• Homogenizer

• Centrifuge

Methodology:

• Membrane Preparation:

  • Homogenize fresh or frozen rat brain tissue in ice-cold binding buffer.

  • Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed (e.g., 20,000 x g) to pellet the membranes containing the receptors.

  • Wash the membrane pellet by resuspending in fresh binding buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in a known volume of binding buffer to achieve a desired protein concentration.

• Binding Assay:

  • Set up assay tubes containing a fixed concentration of [3H]NCS-382.

  • For total binding, add only the radioligand and membrane preparation.

  • For non-specific binding, add the radioligand, membrane preparation, and a high concentration of unlabeled NCS-382.

  • For the competition assay, add the radioligand, membrane preparation, and increasing concentrations of either 4-Hydroxybut-2-enoic acid or GHB.

  • Incubate the tubes at a specific temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium.

• Separation and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters to separate the bound radioligand from the free radioligand.

  • Wash the filters rapidly with ice-cold wash buffer to remove any unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of the competing ligand (4-Hydroxybut-2-enoic acid or GHB).

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a competitive radioligand binding assay.

GHB Receptor Signaling Pathway

The GHB receptor is a G-protein coupled receptor (GPCR).[2] Upon activation by an agonist like GHB or 4-Hydroxybut-2-enoic acid, it initiates a cascade of intracellular signaling events. While the exact G-protein subtype coupling is still under investigation, evidence suggests that GHB receptor activation can modulate the activity of adenylyl cyclase, an enzyme responsible for the production of the second messenger cyclic AMP (cAMP).[5] Additionally, in certain brain regions like the hippocampus and frontal cortex, GHB has been shown to induce an accumulation of cyclic GMP (cGMP) and an increase in inositol (B14025) phosphate (B84403) turnover, suggesting the involvement of other signaling pathways, potentially through Gq-like G-proteins.[6]

Proposed signaling pathways of the GHB receptor.

Conclusion

The available evidence suggests that 4-hydroxybut-2-enoic acid, particularly its trans isomer, exhibits a higher binding affinity for the GHB receptor than GHB itself. This makes it a valuable tool for researchers studying the specific functions of this receptor system, distinct from the effects mediated by the GABA-B receptor. The provided experimental protocol for competitive radioligand binding assays offers a standardized method for further quantitative comparisons. Understanding the nuances of ligand-receptor interactions and the subsequent signaling cascades is paramount for the rational design of novel therapeutic agents targeting the GHBergic system for a variety of neurological and psychiatric disorders. Further research directly comparing the binding kinetics and functional activities of 4-hydroxybut-2-enoic acid and GHB is warranted to fully elucidate their pharmacological profiles.

References

• 1. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GHB receptor - Wikipedia [en.wikipedia.org]
• 3. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BindingDB BDBM50023575 4-hydroxy-butyric acid::4-hydroxybutanoic acid::4-hydroxybutyric acid::CHEMBL1342::GHB::Gamma Hydroxybutyric Acid::Xyrem::gamma-hydroxybutyric acid [bindingdb.org]
• 5. researchgate.net [researchgate.net]
• 6. giffordbioscience.com [giffordbioscience.com]

A Comparative Analysis of 4-Hydroxybut-2-enoic Acid and Other GHB Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 4-Hydroxybut-2-enoic acid and other analogs of γ-hydroxybutyrate (GHB). The following sections detail their pharmacological profiles, supported by experimental data and methodologies, to facilitate informed decisions in drug discovery and development.

Gamma-hydroxybutyrate (GHB) is an endogenous neurotransmitter with a complex pharmacological profile, acting on both its own specific high-affinity receptor (the GHB receptor) and, with lower affinity, on the GABAB receptor.[1][2][3] Its therapeutic potential, particularly in the treatment of narcolepsy and alcohol withdrawal, is offset by its abuse potential.[3][4] This has driven research into GHB analogs with more selective receptor affinities, aiming to isolate the therapeutic effects from the undesirable ones. This guide focuses on a comparative analysis of 4-Hydroxybut-2-enoic acid (T-HCA), a naturally occurring analog, and other synthetic GHB analogs, providing a comprehensive overview of their receptor binding affinities and behavioral effects.

Quantitative Analysis of Receptor Binding Affinities

The primary pharmacological distinction between GHB and its analogs lies in their differential affinities for the GHB and GABAB receptors. The data presented in the following table summarizes the binding affinities (IC50 and Ki values) of GHB and several of its key analogs at these receptors. Lower values indicate higher binding affinity.

Compound	GHB Receptor Affinity (IC50/Ki)	GABAB Receptor Affinity (IC50/Ki)	Selectivity for GHB Receptor	Reference(s)
GHB	~6.6 - 25 µM (IC50)	Weak agonist	Moderate	[5]
4-Hydroxybut-2-enoic acid (T-HCA)	High affinity (higher than GHB)	No significant affinity	High	[6]
4-Hydroxy-trans-2-nonenoic acid	3.9 ± 1.1 µM (IC50)	No significant affinity (at 300 µM)	High	[7]
(RS)-HOCPCA	27x higher than GHB	> 1 mM (IC50)	Very High	[6]
(R)-HOCPCA	39x higher than GHB	> 1 mM (IC50)	Very High	[6]
UMB86	High affinity	No significant affinity	High	[8]
UMB72	High affinity	No significant affinity	High	[8]
UMB73	High affinity	No significant affinity	High	[8]
3-HPA	High affinity	No significant affinity	High	[8]

Note: Direct comparison of absolute values across different studies should be done with caution due to variations in experimental conditions.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, detailed methodologies for key experiments are provided below.

Radioligand Binding Assays for GHB and GABAB Receptors

This protocol outlines the general procedure for determining the binding affinity of compounds to GHB and GABAB receptors using a competitive radioligand binding assay.

1. Membrane Preparation:

• Whole brains or specific brain regions (e.g., cortex, hippocampus) from rodents are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• The homogenate is centrifuged at low speed to remove nuclei and cellular debris.

• The resulting supernatant is then centrifuged at high speed (e.g., 40,000 x g) to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a suitable assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).

2. Competitive Binding Assay:

• A fixed concentration of a specific radioligand is incubated with the prepared cell membranes and a range of concentrations of the unlabeled test compound (e.g., 4-Hydroxybut-2-enoic acid or other analogs).

• For GHB receptor binding, [3H]NCS-382 is a commonly used radioligand.[6][7]

• For GABAB receptor binding, radiolabeled GABA or specific antagonists can be used.

• The incubation is carried out at a specific temperature (e.g., 4°C or room temperature) for a duration sufficient to reach equilibrium.

3. Separation of Bound and Free Radioligand:

• The incubation is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand.

• The filters are washed with ice-cold buffer to remove any unbound radioligand.

4. Quantification and Data Analysis:

• The radioactivity retained on the filters is measured using a scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled specific ligand.

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

• The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vivo Behavioral Assays

This test is used to assess the cataleptic effects of compounds, which are often associated with GABAB receptor activation.[8]

1. Apparatus: A horizontal bar (e.g., 5 mm in diameter) is placed at a specific height (e.g., 4 cm) above a flat surface.[9][10]

2. Procedure:

• Mice are administered the test compound or vehicle via a suitable route (e.g., intraperitoneally).

• At predetermined time points after administration (e.g., 30 and 60 minutes), each mouse's forepaws are gently placed on the bar.[9][10]

• The latency for the mouse to remove both forepaws from the bar is recorded.

• A cut-off time (e.g., 60 or 180 seconds) is typically used, after which the mouse is returned to its home cage.[9][11]

This assay evaluates the motor incoordination (ataxia) induced by the test compounds.

1. Apparatus: A standard open-field chamber with a floor consisting of parallel metal rods.[12]

2. Procedure:

• Rats are administered the test compound or vehicle.

• After a set time, the animals are placed in the chamber.

• An observer, blinded to the treatment, counts the number of times a paw slips between the rods during a fixed observation period (e.g., 5 minutes).[12]

• An increased number of "paw slips" compared to the control group indicates ataxia.

Signaling Pathways

The distinct behavioral profiles of GHB and its analogs can be attributed to their differential activation of GHB and GABAB receptor signaling pathways.

GABAB Receptor Signaling Pathway

Activation of the G-protein coupled GABAB receptor by GHB or other agonists initiates a cascade of intracellular events leading to neuronal inhibition.

Caption: GABAB receptor activation pathway.

GHB Receptor Signaling and its Influence on Dopamine (B1211576)

The signaling cascade following GHB receptor activation is less well-defined but is known to be excitatory in nature and to modulate the release of other neurotransmitters, notably dopamine. GHB's effect on dopamine is biphasic.[[“]]

Caption: Postulated GHB receptor signaling pathway.

Comparative Behavioral Effects

The differential receptor affinities of GHB analogs translate into distinct behavioral profiles.

• GHB: Produces a range of effects including sedation, ataxia, and catalepsy. The cataleptic effects are thought to be mediated by the GABAB receptor.[8]

• 4-Hydroxybut-2-enoic acid (T-HCA) and other selective GHB receptor agonists (UMB86, UMB72, UMB73, 3-HPA): These compounds induce hypolocomotion and ataxia but, importantly, do not cause catalepsy.[8] This suggests that the ataxic effects of these analogs may be mediated by the GHB receptor, while catalepsy is a hallmark of GABAB receptor activation. The lack of catalepsy with these selective compounds is a key differentiator from GHB.

Conclusion

The study of 4-Hydroxybut-2-enoic acid and other GHB analogs highlights the potential for developing compounds with more refined pharmacological profiles than GHB itself. By selectively targeting the GHB receptor, it may be possible to harness the therapeutic benefits associated with this system while avoiding the sedative and cataleptic effects mediated by the GABAB receptor. The data and protocols presented in this guide offer a foundation for further research into the structure-activity relationships of GHB analogs and their potential as novel therapeutic agents. The continued exploration of selective GHB receptor ligands is a promising avenue for the development of safer and more effective treatments for a range of neurological and psychiatric disorders.

References

• 1. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GHB Pharmacology and Toxicology: Acute Intoxication, Concentrations in Blood and Urine in Forensic Cases and Treatment of the Withdrawal Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BindingDB BDBM50023575 4-hydroxy-butyric acid::4-hydroxybutanoic acid::4-hydroxybutyric acid::CHEMBL1342::GHB::Gamma Hydroxybutyric Acid::Xyrem::gamma-hydroxybutyric acid [bindingdb.org]
• 6. researchgate.net [researchgate.net]
• 7. 4-Hydroxy-trans-2-nonenoic acid is a gamma-hydroxybutyrate receptor ligand in the cerebral cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel gamma-hydroxybutyric acid (GHB) analogs share some, but not all, of the behavioral effects of GHB and GABAB receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Psicothema [psicothema.com]
• 10. psicothema.com [psicothema.com]
• 11. ijbcp.com [ijbcp.com]
• 12. A simple procedure for assessing ataxia in rats: effects of phencyclidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. consensus.app [consensus.app]

Validating the efficacy of 4-Hydroxybut-2-enoic acid as a GHB receptor agonist

This guide provides a comparative analysis of 4-Hydroxybut-2-enoic acid's efficacy as a selective agonist for the high-affinity γ-hydroxybutyrate (GHB) receptor. The content is tailored for researchers, scientists, and drug development professionals, offering objective comparisons with other known ligands and detailed experimental methodologies to support further investigation.

Introduction to GHB Receptor Ligands

γ-Hydroxybutyric acid (GHB) is an endogenous neurotransmitter that exerts its effects through at least two distinct binding sites in the central nervous system.[1] Its lower-affinity site is the inhibitory GABAB receptor, which mediates many of its sedative effects.[1][2] Additionally, a high-affinity, specific GHB receptor has been identified, which is pharmacologically distinct from the GABAB receptor.[2] This high-affinity site is the target for selective agonists like 4-Hydroxybut-2-enoic acid.

4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA), is an endogenous analogue and metabolite of GHB.[3][4] Unlike GHB, T-HCA demonstrates marked selectivity for the high-affinity GHB receptor over the GABAB receptor, making it a valuable tool for elucidating the specific functions of this site.[4] This guide compares the binding and functional characteristics of T-HCA with GHB and other selective ligands.

Comparative Binding Affinity at the High-Affinity GHB Receptor

The affinity of a compound for a receptor is a critical measure of its binding potency. Competitive radioligand binding assays are the gold standard for determining this, yielding an inhibition constant (Ki) that reflects the concentration of the ligand required to occupy 50% of the receptors.

The data below were obtained using a [³H]NCS-382 competition binding assay with rat cortical membranes. NCS-382 is a selective radioligand for the high-affinity GHB receptor and displays no significant affinity for GABAA or GABAB receptors.[5][6]

Compound	Type	Ki (µM)	Selectivity Notes
4-Hydroxybut-2-enoic acid (T-HCA)	Agonist	1.1[7]	Does not bind to the GABAB receptor; acts as an agonist at the high-affinity GHB site.[4]
GHB	Agonist	4.3[8]	Weak agonist at the GABAB receptor.[1][6]
(R)-HOCPCA	Agonist	~0.11*	High-affinity agonist with no affinity for GABAA or GABAB receptors at concentrations up to 1 mM.[6][9]
NCS-382	Antagonist/Ligand	0.34[8]	Selective ligand for the high-affinity GHB receptor; antagonist properties are debated.[5][10]

Note: The Ki for (R)-HOCPCA is estimated based on reports that it has an affinity approximately 39 times higher than GHB.[6][9]

Experimental Protocol: Radioligand Competition Binding Assay

This protocol outlines the methodology for determining the binding affinity of test compounds at the high-affinity GHB receptor.

Objective: To determine the Ki values of 4-Hydroxybut-2-enoic acid and other compounds by measuring their ability to displace the specific binding of [³H]NCS-382 from rat cortical membranes.

Materials:

• Radioligand: [³H]NCS-382

• Membrane Preparation: Crude membrane fractions from rat cerebral cortex.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Test Compounds: 4-Hydroxybut-2-enoic acid, GHB, (R)-HOCPCA.

• Non-specific Binding Determinate: High concentration of unlabeled GHB (1 mM).

• Equipment: 96-well plates, vacuum filtration manifold (cell harvester), glass fiber filters (GF/C, presoaked in 0.3% polyethyleneimine), liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize rat cerebral cortex tissue in ice-cold lysis buffer. Centrifuge the homogenate to pellet the membranes. Wash the pellet by resuspending in fresh buffer and re-centrifuging. Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., via BCA assay).[11]

• Assay Setup: In a 96-well plate, combine the membrane preparation (50-120 µg protein/well), a fixed concentration of [³H]NCS-382 (e.g., 1 nM), and a range of concentrations of the unlabeled test compound.[11]

• Incubation: Incubate the plates for 60 minutes at 30°C with gentle agitation to allow the binding to reach equilibrium.[11]

• Filtration: Terminate the reaction by rapid vacuum filtration through the GF/C filter plate. This separates the receptor-bound radioligand from the unbound radioligand.[12]

• Washing: Quickly wash the filters four times with ice-cold wash buffer to remove any remaining unbound radioligand.[11]

• Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity retained on the filters using a liquid scintillation counter.[12]

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the test compound concentration and fit the data using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a competitive radioligand binding assay.

Comparative Functional Activity at the GHB Receptor

A [³⁵S]GTPγS binding assay is a functional technique used to measure the activation of G-protein coupled receptors (GPCRs) by agonists.[13] It quantifies the exchange of GDP for the non-hydrolyzable GTP analog, [³⁵S]GTPγS, on the Gα subunit, which is the first step in the G-protein signaling cascade.[14] This assay provides key parameters of agonist function: potency (EC₅₀) and efficacy (Eₘₐₓ).

Compound	Type	Expected EC₅₀	Expected Eₘₐₓ (% of Max)
4-Hydroxybut-2-enoic acid (T-HCA)	Agonist	Low µM / High nM	Partial or Full Agonist
GHB	Agonist	Low µM	Full Agonist
(R)-HOCPCA	Agonist	High nM	Full Agonist
NCS-382	Antagonist	No stimulation	0%

Experimental Protocol: [³⁵S]GTPγS Binding Assay

This protocol details the methodology for assessing the functional activity of test compounds at the GHB receptor.

Objective: To measure agonist-stimulated [³⁵S]GTPγS binding to membranes containing the GHB receptor and determine the EC₅₀ and Eₘₐₓ values for 4-Hydroxybut-2-enoic acid.

Materials:

• Radioligand: [³⁵S]GTPγS

• Membrane Preparation: From cells expressing the GHB receptor or from brain tissue (e.g., hippocampus, cortex).[15]

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 100 mM NaCl, 1 mM EDTA, pH 7.4.

• Reagents: GDP (to keep basal activity low), test compounds.

• Non-specific Binding Determinate: High concentration of unlabeled GTPγS.

• Equipment: As per radioligand binding assay.

Procedure:

• Membrane and Reagent Preparation: Prepare membranes as described previously. Prepare solutions of test compounds, GDP, and [³⁵S]GTPγS in assay buffer.

• Pre-incubation: In a 96-well plate, add the membrane preparation, a specific concentration of GDP (e.g., 10 µM), and varying concentrations of the agonist test compound. Incubate for 15-30 minutes at 30°C.

• Stimulation: Initiate the reaction by adding [³⁵S]GTPγS (e.g., 0.1 nM).

• Incubation: Incubate the plate for 30-60 minutes at 30°C to allow for agonist-stimulated binding of the radioligand.[13]

• Termination and Filtration: Stop the reaction by rapid vacuum filtration through GF/C filters and wash with ice-cold wash buffer.

• Counting: Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: Calculate the net agonist-stimulated binding by subtracting the basal binding (in the absence of agonist) from the total binding at each agonist concentration. Plot the stimulated binding against the agonist concentration and fit the data using a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

GHB Receptor Signaling Pathway

The high-affinity GHB receptor is a GPCR. While its downstream signaling is complex and can be excitatory, many GPCRs, particularly those studied with GTPγS assays, signal through the Gi/o family of G-proteins.[16] This pathway involves the inhibition of adenylyl cyclase, which leads to a decrease in intracellular cyclic AMP (cAMP) levels.

Canonical G_i/o-coupled signaling pathway for a GPCR.

Conclusion

The available data validate 4-Hydroxybut-2-enoic acid (T-HCA) as a potent and selective ligand for the high-affinity GHB receptor. With a binding affinity that is approximately four-fold higher than GHB itself and a lack of activity at the GABAB receptor, it represents a superior chemical tool for isolating and studying the specific physiological roles of the high-affinity GHB binding site.[4] Its profile makes it a compelling lead compound for the development of novel therapeutics targeting this system, distinct from the broader effects mediated by less selective compounds like GHB. Further functional characterization using assays such as [³⁵S]GTPγS binding is necessary to fully delineate its efficacy and potency as an agonist.

References

• 1. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]
• 2. GHB receptor targets in the CNS: focus on high-affinity binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Behavioral Analyses of GHB: Receptor Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. T-HCA - Wikipedia [en.wikipedia.org]
• 5. A Review of Pharmacology of NCS‐382, a Putative Antagonist of γ‐Hydroxybutyric Acid (GHB) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel cyclic gamma-hydroxybutyrate (GHB) analogs with high affinity and stereoselectivity of binding to GHB sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. 2024.sci-hub.st [2024.sci-hub.st]
• 10. A review of pharmacology of NCS-382, a putative antagonist of gamma-hydroxybutyric acid (GHB) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. benchchem.com [benchchem.com]
• 13. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 15. Quantitative autoradiographic analysis of the new radioligand [(3)H](2E)-(5-hydroxy-5,7,8,9-tetrahydro-6H-benzo[a][7]annulen-6-ylidene) ethanoic acid ([(3)H]NCS-382) at gamma-hydroxybutyric acid (GHB) binding sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. γ-Hydroxybutyric Acid (GHB) Is Not an Agonist of Extrasynaptic GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing Immunoassay Cross-Reactivity: The Case of 4-Hydroxybut-2-enoic Acid

For researchers, scientists, and drug development professionals, the specificity of an immunoassay is critical for generating reliable and accurate data. Cross-reactivity, which occurs when an antibody binds to molecules other than the intended analyte, can compromise assay validity, leading to overestimated concentrations or false-positive results.[1] This guide provides a comprehensive framework for evaluating the potential cross-reactivity of 4-Hydroxybut-2-enoic acid in immunoassays, using established protocols and data presentation formats.

4-Hydroxybut-2-enoic acid is a metabolite of crotonaldehyde (B89634), a reactive aldehyde produced from lipid peroxidation and found in various environmental sources.[2] Crotonaldehyde is known to react with DNA to form mutagenic adducts, which can be measured using sensitive immunoassays.[3][4] Given the structural similarity between 4-Hydroxybut-2-enoic acid and other crotonaldehyde-related molecules, its potential to interfere with such assays warrants careful investigation.

Quantitative Data Summary: Assessing Cross-Reactivity

A competitive enzyme-linked immunosorbent assay (ELISA) is a common and effective format for quantifying the concentration of small molecules and assessing cross-reactivity.[5] The analysis involves determining the concentration of the competing compound that causes a 50% reduction in the maximal signal (IC50). Cross-reactivity is then calculated relative to the primary analyte.

The following table presents hypothetical data from a competitive ELISA designed to detect a specific crotonaldehyde-deoxyguanosine adduct (Cro-dG). It illustrates how the cross-reactivity of 4-Hydroxybut-2-enoic acid and other structurally related compounds would be quantified and compared.

Table 1: Hypothetical Cross-Reactivity in a Competitive ELISA for Crotonaldehyde-dG Adduct

Competing Compound	IC50 (ng/mL)	% Cross-Reactivity*
Crotonaldehyde-dG Adduct (Target Analyte)	5	100%
4-Hydroxybut-2-enoic acid	850	0.59%
Crotonaldehyde	400	1.25%
γ-Hydroxybutyric acid (GHB)[6]	>10,000	<0.05%

| Unrelated Control Compound | >10,000 | <0.05% |

% Cross-Reactivity = (IC50 of Target Analyte / IC50 of Competing Compound) x 100

Experimental Protocols

A robust assessment of cross-reactivity depends on a well-defined and meticulously executed experimental protocol. Below is a detailed methodology for a competitive ELISA suitable for this purpose.

Objective: To determine the percent cross-reactivity of 4-Hydroxybut-2-enoic acid and other related small molecules in an immunoassay for a target analyte (e.g., Crotonaldehyde-dG Adduct).

Principle: This assay relies on the competition between the analyte in the sample and a fixed amount of labeled analyte for a limited number of antibody binding sites.[7] The signal is inversely proportional to the concentration of the analyte in the sample.

Materials:

• 96-well microtiter plates (e.g., Nunc MaxiSorp)

• Target Analyte-Bovine Serum Albumin (Analyte-BSA) conjugate for coating

• Specific monoclonal or polyclonal antibody (primary antibody)

• Enzyme-conjugated secondary antibody (e.g., Goat Anti-Rabbit IgG-HRP)

• Competing compounds: 4-Hydroxybut-2-enoic acid, Crotonaldehyde, etc.

• Coating Buffer (0.05 M Carbonate-Bicarbonate, pH 9.6)[8]

• Phosphate Buffered Saline (PBS)

• Wash Buffer (PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 5% non-fat dry milk or 1% BSA in PBS)[8]

• Substrate Solution (e.g., TMB - Tetramethylbenzidine)[8]

• Stop Solution (e.g., 2 M H₂SO₄)

• Microplate reader

Protocol:

• Plate Coating:

  • Dilute the Analyte-BSA conjugate to a final concentration of 1-10 µg/mL in Coating Buffer.[8]

  • Add 100 µL of the diluted conjugate to each well of the 96-well plate.

  • Cover the plate and incubate overnight at 4°C.

• Washing and Blocking:

  • Remove the coating solution and wash the plate three times with 200 µL of Wash Buffer per well.

  • Block the remaining protein-binding sites by adding 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at 37°C.

• Competitive Reaction:

  • Wash the plate three times with Wash Buffer.

  • Prepare serial dilutions of the target analyte (standard curve) and each potential cross-reactant (e.g., 4-Hydroxybut-2-enoic acid) in Blocking Buffer.

  • In separate tubes, pre-incubate 50 µL of each standard/cross-reactant dilution with 50 µL of the diluted primary antibody for 1 hour at 37°C.[8]

  • Transfer 100 µL of the antibody-antigen mixture to the corresponding wells of the coated plate.

  • Incubate for 90 minutes at 37°C.

• Secondary Antibody Incubation:

  • Wash the plate four times with Wash Buffer.

  • Add 100 µL of the enzyme-conjugated secondary antibody, diluted appropriately in Blocking Buffer, to each well.

  • Incubate for 1 hour at 37°C.

• Signal Development and Measurement:

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of TMB Substrate Solution to each well and incubate for 15-20 minutes at 37°C, protected from light.[9]

  • Stop the reaction by adding 50 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Read the optical density (OD) at 450 nm using a microplate reader within 15 minutes.[7]

• Data Analysis:

  • Plot the OD values against the log of the concentration for the standard analyte and each competing compound.

  • Determine the IC50 value for each compound using a four-parameter logistic curve fit.

  • Calculate the percent cross-reactivity using the formula provided in the data table section.

Visualizations: Pathways and Workflows

Diagrams are essential for clarifying complex biological pathways, experimental procedures, and the underlying principles of an assay.

Caption: Formation of 4-Hydroxybut-2-enoic acid and DNA adducts from crotonaldehyde.

Caption: Workflow for a competitive ELISA to assess cross-reactivity.

Caption: Principle of competitive binding in immunoassay cross-reactivity.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. Aldehyde-induced DNA and protein adducts as biomarker tools for alcohol use disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Genotoxicity and immunogenicity of crotonaldehyde modified human DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is a Competitive ELISA? - Echelon Biosciences [echelon-inc.com]
• 6. Page loading... [guidechem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. stjohnslabs.com [stjohnslabs.com]

A Comparative In Vivo Analysis of 4-Hydroxybut-2-enoic Acid and Gamma-Hydroxybutyric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vivo effects of 4-Hydroxybut-2-enoic acid (T-HCA) and gamma-hydroxybutyric acid (GHB), focusing on their distinct pharmacological profiles. The information presented is based on available experimental data to assist in understanding their differential mechanisms of action and potential therapeutic or toxicological implications.

Introduction

Gamma-hydroxybutyric acid (GHB) is a well-characterized central nervous system (CNS) depressant with therapeutic applications in narcolepsy and alcoholism, but also with a high potential for abuse.[1] Its effects are primarily mediated through its actions on both the specific high-affinity GHB receptor and the GABAB receptor.[2] 4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA), is an endogenous analog and a metabolite of GHB.[1] While structurally similar, emerging evidence suggests that T-HCA has a significantly different in vivo profile due to its selective receptor activity.

Pharmacodynamic Comparison

The primary difference in the in vivo effects of T-HCA and GHB stems from their differential receptor binding affinities. While GHB acts as an agonist at both the high-affinity GHB receptor and the GABAB receptor, T-HCA is a potent and selective agonist for the high-affinity GHB receptor, with a four-fold greater affinity than GHB itself, and notably lacks activity at the GABAB receptor.[2] This selectivity dictates their distinct pharmacological and behavioral outcomes.

Feature	4-Hydroxybut-2-enoic acid (T-HCA)	Gamma-Hydroxybutyric Acid (GHB)
Primary Receptor Targets	High-affinity GHB receptor	High-affinity GHB receptor, GABAB receptor
GABAB Receptor Activity	No	Yes (Agonist)
Sedative/Hypnotic Effects	Not observed	Pronounced dose-dependent sedation, hypnosis, and catalepsy[3]
Effect on Extracellular Glutamate (B1630785)	Increases in the hippocampus	Biphasic: low doses may increase, high doses decrease
Rewarding Effects	Not established	Demonstrated rewarding properties and abuse potential[3]

In Vivo Behavioral and Physiological Effects

The most striking in vivo distinction between T-HCA and GHB is the absence of sedative effects with T-HCA. Studies in mice have shown that unlike GHB, T-HCA does not induce sedation or hypnosis.[3] This is attributed to its lack of interaction with the GABAB receptor, which is responsible for the CNS depressant effects of GHB.[2]

Conversely, GHB administration in mice leads to marked hypolocomotion and catalepsy at higher doses.[3] Repeated administration of GHB can lead to tolerance to these sedative effects.[3] Furthermore, GHB has been shown to have rewarding effects, as demonstrated in conditioned place preference studies in mice, which contributes to its abuse potential.[3]

A key in vivo effect of T-HCA is its ability to increase extracellular glutamate concentrations, particularly in the hippocampus. This excitatory effect, mediated through the high-affinity GHB receptor, contrasts with the predominantly inhibitory actions of high-dose GHB.

Toxicological Profile

The toxicological profile of GHB is well-documented and is characterized by a steep dose-response curve, where small increases in dose can lead to profound CNS and respiratory depression, coma, and even death.[4] The toxic effects of GHB are largely attributed to its action at GABAB receptors.[2]

Due to the limited in vivo research on T-HCA, its comprehensive toxicological profile has not been established. However, based on its selective action at the GHB receptor and lack of GABAB receptor-mediated sedative effects, it is hypothesized that T-HCA would not produce the same level of CNS and respiratory depression seen with GHB. Further in vivo toxicological studies are necessary to confirm this and to identify any potential target organ toxicities.

Experimental Protocols

Assessment of Sedative Effects in Mice (GHB)

This protocol is adapted from studies investigating the sedative and cataleptic effects of GHB in mice.[3]

Objective: To evaluate the sedative and cataleptic effects of GHB following acute administration.

Animals: Male Swiss Webster mice.

Procedure:

• Acclimation: Animals are acclimated to the housing facility for at least one week prior to the experiment.

• Drug Administration: Mice are administered GHB (e.g., 200 mg/kg or 300 mg/kg, intraperitoneally) or saline as a control.

• Locomotor Activity: Immediately following injection, individual mice are placed in an open-field activity chamber. Locomotor activity (e.g., distance traveled, rearing frequency) is recorded for a specified period (e.g., 30-60 minutes). A significant reduction in locomotor activity compared to the saline group indicates a sedative effect.

• Catalepsy Assessment: At various time points post-injection, catalepsy is assessed using the bar test. The mouse's forepaws are placed on a horizontal bar raised a few centimeters from the surface. The latency to remove both paws from the bar is recorded. An increased latency to movement is indicative of catalepsy.

Microdialysis for Measurement of Extracellular Glutamate in the Hippocampus (T-HCA)

This is a proposed protocol based on findings that T-HCA increases hippocampal glutamate.

Objective: To measure changes in extracellular glutamate concentrations in the hippocampus following local administration of T-HCA.

Animals: Male Sprague-Dawley rats.

Procedure:

• Surgical Implantation: Rats are anesthetized and a guide cannula for a microdialysis probe is stereotaxically implanted into the hippocampus. Animals are allowed to recover for several days.

• Microdialysis: On the day of the experiment, a microdialysis probe is inserted through the guide cannula. The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

• Baseline Collection: Dialysate samples are collected at regular intervals (e.g., every 20 minutes) to establish a stable baseline of extracellular glutamate.

• T-HCA Perfusion: T-HCA is dissolved in the aCSF and perfused through the microdialysis probe at a known concentration.

• Sample Collection and Analysis: Dialysate samples continue to be collected during and after T-HCA administration. The concentration of glutamate in the dialysate samples is quantified using high-performance liquid chromatography (HPLC) with fluorescence detection. An increase in glutamate concentration following T-HCA perfusion indicates an effect on glutamate release.

Visualizations

Caption: Differential signaling pathways of GHB and T-HCA.

Caption: Workflow for a comparative in vivo study of GHB and T-HCA.

Conclusion

The in vivo effects of 4-Hydroxybut-2-enoic acid and gamma-hydroxybutyric acid are markedly different, primarily due to T-HCA's selectivity for the high-affinity GHB receptor and lack of activity at the GABAB receptor. While GHB is a potent CNS depressant, T-HCA exhibits excitatory properties, such as increasing hippocampal glutamate, without inducing sedation. This highlights T-HCA as a valuable research tool for elucidating the specific roles of the GHB receptor in vivo, independent of GABAB receptor activation. However, there is a clear need for further comprehensive in vivo studies, including detailed pharmacokinetic and toxicological assessments, to fully characterize the pharmacological profile of T-HCA and its potential as a therapeutic agent or its risk as a metabolite of GHB.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. γ-Hydroxybutyric Acid: Pharmacokinetics, Pharmacodynamics, and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Repeated administration of gamma-hydroxybutyric acid (GHB) to mice: assessment of the sedative and rewarding effects of GHB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gamma-Hydroxybutyrate Toxicity: Background, Pathophysiology, Epidemiology [emedicine.medscape.com]

Selectivity of 4-Hydroxybut-2-enoic Acid for GHB Receptor Subtypes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selectivity of 4-Hydroxybut-2-enoic acid for Gamma-Hydroxybutyrate (GHB) receptor subtypes. The information presented herein is based on available experimental data. It is important to note that direct comparative studies of 4-Hydroxybut-2-enoic acid and GHB across a comprehensive panel of receptor subtypes under uniform experimental conditions are limited in the publicly available scientific literature. Therefore, the data is presented to offer the most objective comparison possible based on current knowledge.

Introduction to GHB Receptor Subtypes

The pharmacology of γ-hydroxybutyric acid (GHB) is complex, involving interactions with at least two major classes of receptors. Historically, a high-affinity specific GHB receptor was postulated to be distinct from GABA receptors. However, recent evidence strongly suggests that some subtypes of the GABAA receptor, particularly those containing α4 and δ subunits, constitute these high-affinity binding sites. Additionally, GHB is a well-established low-affinity agonist at the GABAB receptor. Therefore, for the purpose of this guide, "GHB receptor subtypes" will encompass:

• High-Affinity GHB Sites: Primarily referring to specific subtypes of the GABAA receptor, with α4β1δ being a prominent example.

• Low-Affinity GHB Sites: Referring to the GABAB receptor.

4-Hydroxybut-2-enoic acid, also known as trans-4-hydroxycrotonic acid (T-HCA), is an analog of GHB and has been identified as a potential endogenous ligand for high-affinity GHB binding sites.[1] This guide will compare the selectivity of 4-Hydroxybut-2-enoic acid with GHB for these receptor subtypes.

Comparative Binding and Functional Data

The following tables summarize the available quantitative data for the binding affinity and functional potency of 4-Hydroxybut-2-enoic acid and GHB at different receptor subtypes.

Table 1: Binding Affinity of 4-Hydroxybut-2-enoic Acid at High-Affinity GHB Sites

Ligand	Receptor/Tissue Preparation	Binding Parameter	Value	Reference
4-Hydroxybut-2-enoic acid	Rat Brain Membranes	Kd1	7 nM	[2]
4-Hydroxybut-2-enoic acid	Rat Brain Membranes	Kd2	2 µM	[2]

Kd: Dissociation constant. A lower Kd value indicates higher binding affinity.

Table 2: Functional Potency of GHB at a High-Affinity GABAA Receptor Subtype

Ligand	Receptor Subtype	Functional Assay	Parameter	Value	Reference
GHB	α4β1δ GABAA	Two-Electrode Voltage Clamp	EC50	140 nM	[3][4]

EC50: Half-maximal effective concentration. A lower EC50 value indicates greater potency.

Qualitative Comparison of Selectivity

Ligand	High-Affinity Sites (e.g., α4β1δ GABAA)	Low-Affinity Sites (GABAB Receptor)	Key Observations	References
4-Hydroxybut-2-enoic acid	High affinity agonist	Does not bind	Shows significant selectivity for high-affinity sites over GABAB receptors. It is reported to have a 4-fold greater affinity for the high-affinity GHB receptor than GHB itself.	[5]
GHB	High affinity agonist	Low affinity agonist	Acts on both high- and low-affinity sites, with significantly higher potency at the high-affinity sites.	[3][4]

Signaling Pathways

The activation of different GHB receptor subtypes by 4-Hydroxybut-2-enoic acid and GHB initiates distinct downstream signaling cascades.

High-Affinity Site (α4βδ GABAA Receptor) Signaling

Activation of α4βδ-containing GABAA receptors, a key high-affinity site for GHB, leads to the opening of an integrated chloride (Cl⁻) ion channel. This results in an influx of chloride ions, causing hyperpolarization of the neuronal membrane and subsequent inhibition of neurotransmission.

Signaling pathway of high-affinity GHB sites (GABA_A α4βδ receptors).

Low-Affinity Site (GABAB Receptor) Signaling

GHB, at higher concentrations, activates the GABAB receptor, a G-protein coupled receptor (GPCR). This activation leads to the dissociation of the G-protein into its Gαi/o and Gβγ subunits. The Gαi/o subunit inhibits adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can directly modulate ion channels, leading to the activation of inwardly rectifying potassium (K⁺) channels and the inhibition of voltage-gated calcium (Ca²⁺) channels. These events collectively contribute to neuronal inhibition. 4-Hydroxybut-2-enoic acid has been reported not to bind to this receptor.

Signaling pathway of low-affinity GHB sites (GABA_B receptors).

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized methodologies for the key experiments cited in this guide.

Radioligand Binding Assay for High-Affinity GHB Sites

This protocol outlines a general procedure for competitive radioligand binding assays to determine the affinity of test compounds for high-affinity GHB sites in brain tissue.

Workflow for a radioligand binding assay.

Key Components:

• Tissue: Rat brain homogenates are commonly used.

• Radioligand: A tritiated high-affinity GHB receptor ligand such as [³H]GHB or [³H]NCS-382 is used.

• Incubation: Membranes are incubated with the radioligand and a range of concentrations of the unlabeled competitor drug (4-Hydroxybut-2-enoic acid or GHB).

• Separation: Bound radioligand is separated from free radioligand by rapid filtration through glass fiber filters.

• Detection: The amount of radioactivity trapped on the filters is quantified by liquid scintillation counting.

• Analysis: Data are analyzed using non-linear regression to determine the IC₅₀ (concentration of competitor that inhibits 50% of specific binding), which can then be converted to a Kᵢ (inhibition constant).

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This technique is used to measure the functional effects of ligands on ion channels expressed in a heterologous system.

Workflow for a two-electrode voltage clamp experiment.

Key Steps:

• Expression System: Xenopus laevis oocytes are used as a robust system for expressing foreign proteins.

• cRNA Injection: Complementary RNA (cRNA) encoding the specific GABAA receptor subunits of interest are injected into the oocytes.

• Recording: The oocyte is impaled with two electrodes, one to measure the membrane potential and the other to inject current to maintain a set holding potential.

• Drug Application: The ligand of interest is applied to the bath solution, and the current required to maintain the holding potential is measured. An inward current of chloride ions is indicative of GABAA receptor activation.

• Analysis: Dose-response curves are generated by plotting the current response against the ligand concentration to determine the EC₅₀.

Conclusion

The available evidence suggests that 4-Hydroxybut-2-enoic acid is a more selective and potentially higher-affinity ligand for the high-affinity GHB binding sites (likely α4-containing GABAA receptors) compared to GHB.[2][5] Notably, 4-Hydroxybut-2-enoic acid appears to lack activity at the low-affinity GABAB receptor, a key target for many of the pharmacological effects of GHB.[5] This differential selectivity profile makes 4-Hydroxybut-2-enoic acid a valuable research tool for dissecting the specific roles of the high-affinity GHB sites in physiological and pathological processes, distinct from the effects mediated by GABAB receptor activation. Further research employing direct comparative binding and functional assays across a wider range of recombinantly expressed GABAA receptor subtypes is necessary to fully elucidate the selectivity profile of 4-Hydroxybut-2-enoic acid and its potential as a therapeutic agent.

References

• 1. GABAA receptor - Wikipedia [en.wikipedia.org]
• 2. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. γ-Hydroxybutyric Acid (GHB) Is Not an Agonist of Extrasynaptic GABAA Receptors | PLOS One [journals.plos.org]
• 4. α4βδ GABAA receptors are high-affinity targets for γ-hydroxybutyric acid (GHB) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. T-HCA - Wikipedia [en.wikipedia.org]

A Comparative Analysis of the Neuromodulatory Potency of 4-Hydroxybut-2-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the neuromodulatory potency of 4-Hydroxybut-2-enoic acid against established neuromodulators, including Gamma-aminobutyric acid (GABA), glutamate, and acetylcholine (B1216132). The data presented is collated from various experimental studies to offer an objective overview for research and drug development purposes.

Quantitative Comparison of Neuromodulator Potency

The potency of a neuromodulator is a critical parameter in determining its physiological and pharmacological effects. This is often quantified by its binding affinity (Kd) or the concentration required to elicit a half-maximal response (EC50) or inhibition (IC50) at its cognate receptor. The following table summarizes the available quantitative data for 4-Hydroxybut-2-enoic acid and other key neuromodulators.

Neuromodulator	Receptor	Potency Metric	Value	Organism/Tissue
4-Hydroxybut-2-enoic acid	GHB Receptor	Kd (high affinity)	7 nM[1]	Rat Brain Membranes
GHB Receptor	Kd (low affinity)	2 µM[1]	Rat Brain Membranes
Gamma-Hydroxybutyric acid (GHB)	GHB Receptor	IC50	6.6 µM	Rat Cerebrocortical Membranes
GHB Receptor	IC50	25 µM	Rat Cerebrocortical Membranes
GABA	GABA-A Receptor	EC50	1.4 - 13.4 µM (subtype dependent)	Recombinant Human Receptors
GABA-B Receptor	-	-	-
Glutamate	NMDA Receptor	EC50	~1 µM	Cultured Neurons
AMPA Receptor	EC50	~300 µM	Cultured Neurons
Acetylcholine	Nicotinic α4β2 Receptor	EC50	~100 µM	Recombinant Human Receptors
Muscarinic M1 Receptor	Kd	~17.4 µM	Human

Note: The potency values are derived from different studies and experimental conditions, which may influence direct comparisons.

Signaling Pathways

The interaction of a neuromodulator with its receptor initiates a cascade of intracellular events known as a signaling pathway. Understanding these pathways is crucial for predicting the functional consequences of receptor activation.

4-Hydroxybut-2-enoic Acid / GHB Receptor Signaling

4-Hydroxybut-2-enoic acid, an analog of gamma-hydroxybutyric acid (GHB), exerts its effects through the GHB receptor, a G-protein coupled receptor (GPCR). Evidence suggests that the GHB receptor can couple to different G-proteins, leading to varied downstream effects. One proposed pathway involves coupling to Gi/o proteins, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[2][3] Another potential pathway involves coupling to Gq proteins, which activates phospholipase C (PLC), resulting in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), ultimately leading to an increase in intracellular calcium and activation of Protein Kinase C (PKC).[4]

GHB Receptor Signaling Pathway

Comparative Neuromodulator Signaling Pathways

The signaling pathways of GABA, glutamate, and acetylcholine are well-characterized and serve as important benchmarks for comparison.

Overview of Major Neuromodulator Pathways

Experimental Protocols

The determination of neuromodulator potency relies on precise experimental methodologies. A commonly used technique is the radioligand binding assay.

Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound (e.g., 4-Hydroxybut-2-enoic acid) for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Receptor Source: Isolated cell membranes from brain tissue (e.g., rat cerebral cortex) or cultured cells expressing the receptor of interest (e.g., GHB receptor).

• Radioligand: A high-affinity ligand for the target receptor that is labeled with a radioactive isotope (e.g., [3H]GHB or a specific antagonist like [3H]NCS-382).

• Test Compound: Unlabeled 4-Hydroxybut-2-enoic acid at various concentrations.

• Incubation Buffer: A buffered solution with appropriate pH and ionic strength to maintain receptor integrity and binding activity.

• Filtration Apparatus: A system to separate bound from free radioligand (e.g., glass fiber filters and a vacuum manifold).

• Scintillation Counter: An instrument to measure the radioactivity retained on the filters.

Procedure:

• Membrane Preparation: Homogenize the brain tissue or cells in a suitable buffer and centrifuge to isolate the membrane fraction containing the receptors. Resuspend the membrane pellet in the incubation buffer.

• Assay Setup: In a multi-well plate, add a fixed amount of the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound. Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known saturating unlabeled ligand).

• Incubation: Incubate the plates at a specific temperature (e.g., 4°C or room temperature) for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using the vacuum manifold. The membranes with bound radioligand will be trapped on the filters, while the unbound radioligand will pass through.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Radioactivity Measurement: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand Competition Binding Assay Workflow

This guide provides a foundational comparison of 4-Hydroxybut-2-enoic acid with other key neuromodulators. Further research is warranted to elucidate the full pharmacological profile and therapeutic potential of this compound.

References

• 1. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evidence for a G protein-coupled gamma-hydroxybutyric acid receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Evidence for a G Protein‐Coupled γ‐Hydroxybutyric Acid Receptor | Semantic Scholar [semanticscholar.org]
• 4. The gamma-hydroxybutyrate signalling system in brain: organization and functional implications - PubMed [pubmed.ncbi.nlm.nih.gov]

The Uncharted Territory: Evaluating 4-Hydroxybut-2-enoic Acid as an Internal Standard in Mass Spectrometry

A Comparative Guide for Researchers

In the landscape of quantitative mass spectrometry, the selection of an appropriate internal standard is paramount to achieving accurate and reproducible results. While stable isotope-labeled (SIL) internal standards are widely regarded as the "gold standard," their availability and cost can be prohibitive. This guide explores the potential use of 4-Hydroxybut-2-enoic acid as a structural analog internal standard, a less common choice, and objectively compares its theoretical advantages and disadvantages against established alternatives, supported by general principles and experimental data from the analysis of similar small organic acids.

The Critical Role of Internal Standards in Mass Spectrometry

Internal standards (IS) are essential in mass spectrometry-based quantification to correct for variations that can occur during sample preparation, chromatographic separation, and detection.[1] By adding a known concentration of an IS to all samples, standards, and quality controls, any analyte loss or fluctuation in instrument response can be normalized. The ratio of the analyte signal to the IS signal is used for quantification, significantly improving the accuracy and precision of the results.[2] The ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible to ensure it is affected by matrix effects and other sources of variability in the same way.[3]

Performance Comparison: 4-Hydroxybut-2-enoic Acid vs. Alternatives

The performance of an internal standard is evaluated based on several key metrics, including its ability to compensate for matrix effects, extraction recovery, and its impact on the accuracy and precision of the analytical method. Due to a lack of direct experimental data on the use of 4-Hydroxybut-2-enoic acid as an internal standard, the following comparison is based on its chemical properties and established principles of internal standardization.

Table 1: Comparison of Internal Standard Performance

Performance Metric	Stable Isotope-Labeled (SIL) IS	Structural Analog IS (e.g., 4-Hydroxybut-2-enoic acid)
Matrix Effect Compensation	Excellent: Co-elutes with the analyte and experiences identical ion suppression or enhancement.[1]	Variable: May have different retention times and be subject to different matrix effects than the analyte.
Extraction Recovery	Excellent: Behaves identically to the analyte during all sample preparation steps.[4]	Good to Variable: Similar, but not identical, chemical properties can lead to differences in extraction efficiency.
Accuracy & Precision	High: Effectively corrects for variability, leading to highly accurate and precise measurements.[3]	Moderate to Good: Can improve accuracy and precision, but may not fully compensate for all sources of error.
Availability & Cost	Often requires custom synthesis, can be expensive and have long lead times.	Generally more readily available and less expensive.
Cross-Contribution to Analyte Signal	Minimal to None: Mass difference prevents signal overlap.	Potential for isobaric interference if not chromatographically resolved.

Theoretical Suitability of 4-Hydroxybut-2-enoic Acid

4-Hydroxybut-2-enoic acid, with its carboxylic acid and hydroxyl functional groups, possesses characteristics that could make it a suitable structural analog IS for the analysis of other small, polar organic acids. Its utility would be contingent on the specific analyte and would require thorough validation.

Potential Analytes for which 4-Hydroxybut-2-enoic Acid Could Serve as an IS:

• Short-chain hydroxy acids

• Dicarboxylic acids

• Other unsaturated carboxylic acids

A crucial prerequisite is that 4-Hydroxybut-2-enoic acid is not naturally present in the samples being analyzed.

Experimental Protocols: A General Framework

While a specific protocol for using 4-Hydroxybut-2-enoic acid as an IS is not available, the following provides a general methodology for the analysis of small organic acids by LC-MS/MS, which can be adapted and validated.

Sample Preparation (for a biological matrix like plasma or urine):

• Spiking: Add a known concentration of the internal standard (e.g., 4-Hydroxybut-2-enoic acid) to the sample at the earliest stage.

• Protein Precipitation: For plasma samples, precipitate proteins by adding a threefold volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol), vortex, and centrifuge.

• Supernatant Transfer: Transfer the supernatant to a clean tube.

• Evaporation: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the initial mobile phase.

LC-MS/MS Analysis:

• Chromatographic Column: A reversed-phase C18 column or a HILIC column suitable for polar analytes.

• Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of organic acids.

• Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte and the internal standard must be determined and optimized.

Visualizing the Workflow and Logic

To better understand the concepts discussed, the following diagrams illustrate the experimental workflow and the decision-making process for selecting an internal standard.

Figure 1. General experimental workflow for quantitative analysis using an internal standard.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. youtube.com [youtube.com]
• 3. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Analysis of the Pharmacokinetic Profiles of 4-Hydroxybut-2-enoic Acid and Gamma-Hydroxybutyric Acid (GHB)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic properties of 4-Hydroxybut-2-enoic acid and the well-characterized compound, gamma-hydroxybutyric acid (GHB). While extensive data exists for GHB, there is a notable lack of pharmacokinetic information for 4-Hydroxybut-2-enoic acid in the public domain. This document summarizes the available data for both compounds, highlighting the existing knowledge gap for 4-Hydroxybut-2-enoic acid and providing detailed experimental protocols that can be adapted for its future study.

Executive Summary

Gamma-hydroxybutyric acid (GHB) is a short-chain carboxylic acid with well-documented, non-linear pharmacokinetic properties. It is characterized by rapid absorption and elimination. In contrast, 4-Hydroxybut-2-enoic acid, an analogue of GHB, is reported to be a high-affinity ligand for the GHB receptor but its pharmacokinetic profile remains largely uninvestigated. This guide presents the comprehensive pharmacokinetic parameters of GHB and outlines a standard methodology for its quantification in biological matrices, which can serve as a foundational approach for the pharmacokinetic evaluation of 4-Hydroxybut-2-enoic acid.

Pharmacokinetic Data Comparison

Due to the limited available data for 4-Hydroxybut-2-enoic acid, a direct quantitative comparison of pharmacokinetic parameters is not currently possible. The following table summarizes the known pharmacokinetic data for GHB.

Pharmacokinetic Parameter	Gamma-Hydroxybutyric Acid (GHB)	4-Hydroxybut-2-enoic Acid
Absorption
Bioavailability	~25% (oral)[1]	Data not available
Tmax (Time to Peak Plasma Concentration)	20 - 45 minutes[2][3]	Data not available
Distribution
Volume of Distribution (Vd)	0.4 - 0.58 L/kg[4]	Data not available
Plasma Protein Binding	Negligible[2]	Data not available
Metabolism
Metabolic Pathways	Primarily via GHB dehydrogenase and succinic semialdehyde dehydrogenase to succinic acid, which enters the Krebs cycle.[1]	Data not available
Half-life (t1/2)	30 - 60 minutes[1]	Data not available
Excretion
Route of Elimination	>95% metabolized, <5% excreted unchanged in urine.[1]	Reportedly undetectable in normal urine and serum.[5]
Clearance	Exhibits dose-dependent, non-linear clearance.	Data not available

Signaling Pathways and Metabolism

The primary metabolic pathway for GHB involves its conversion to succinic semialdehyde and subsequently to succinic acid, which then enters the Krebs cycle. This process is a key determinant of its short half-life and rapid elimination.

GHB Metabolic Pathway.

Experimental Protocols

The following is a detailed protocol for the quantification of GHB in plasma, which can be adapted for the analysis of 4-Hydroxybut-2-enoic acid.

Quantification of GHB in Plasma using Gas Chromatography-Mass Spectrometry (GC-MS)

This method is based on the principle of converting GHB to its more volatile lactone form, gamma-butyrolactone (B3396035) (GBL), followed by extraction and analysis.

1. Sample Preparation:

• To 1.0 mL of plasma sample, add an internal standard (e.g., deuterated GHB).

• Acidify the sample with a strong acid (e.g., concentrated HCl) to facilitate the conversion of GHB to GBL.

• Incubate the sample at an elevated temperature (e.g., 60°C) for a specified time to ensure complete lactonization.

2. Liquid-Liquid Extraction:

• After cooling, extract the GBL from the aqueous matrix using a water-immiscible organic solvent (e.g., ethyl acetate).

• Vortex the mixture to ensure efficient extraction.

• Centrifuge the sample to separate the organic and aqueous layers.

• Carefully transfer the organic layer (top layer) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

3. Derivatization (Optional but recommended for improved chromatography):

• Reconstitute the dried extract in a derivatizing agent (e.g., BSTFA with 1% TMCS).

• Heat the mixture to facilitate the reaction and form a trimethylsilyl (B98337) (TMS) derivative of any remaining GHB.

4. GC-MS Analysis:

• Inject an aliquot of the prepared sample into the GC-MS system.

• Gas Chromatograph Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injection Mode: Splitless.

  • Oven Temperature Program: A temperature gradient to separate the analyte from other matrix components.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Mode: Selected Ion Monitoring (SIM) for quantification of specific ions of GBL and the internal standard.

GC-MS Workflow for GHB Analysis.

Discussion and Future Directions

The significant lack of pharmacokinetic data for 4-Hydroxybut-2-enoic acid presents a critical knowledge gap, especially given its reported high affinity for the GHB receptor. The undetectable levels in normal human fluids suggest that it may be rapidly metabolized or have low systemic absorption.

To elucidate the pharmacokinetic profile of 4-Hydroxybut-2-enoic acid, we recommend initiating in vitro metabolism studies using liver microsomes and hepatocytes to identify metabolic pathways and potential metabolites. Subsequently, in vivo pharmacokinetic studies in animal models (e.g., rodents) are warranted. The experimental protocol detailed for GHB in this guide provides a robust starting point for developing and validating a quantitative assay for 4-Hydroxybut-2-enoic acid in biological matrices. Such studies are essential to understand its absorption, distribution, metabolism, and excretion, and to draw meaningful comparisons with GHB. This foundational knowledge is crucial for any future investigation into its pharmacological and toxicological effects.

References

• 1. researchgate.net [researchgate.net]
• 2. γ-Hydroxybutyric Acid (GHB) Pharmacokinetics and Pharmacodynamics: Semi-Mechanistic and Physiologically Relevant PK/PD Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dfs.dc.gov [dfs.dc.gov]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. apps.dtic.mil [apps.dtic.mil]

Head-to-Head Comparison: 4-Hydroxybut-2-enoic Acid vs. NCS-382 in GHB Receptor Research

A comprehensive guide for researchers, scientists, and drug development professionals on the binding, functional, and signaling properties of two key GHB receptor ligands.

This guide provides an objective, data-driven comparison of 4-Hydroxybut-2-enoic acid and NCS-382, two structurally related compounds pivotal in the study of the γ-hydroxybutyrate (GHB) system. Understanding the distinct pharmacological profiles of these molecules is crucial for elucidating the physiological roles of the GHB receptor and for the development of novel therapeutics targeting this system.

Introduction to the Ligands

4-Hydroxybut-2-enoic acid , also known as trans-γ-hydroxycrotonic acid (T-HCA), is a naturally occurring unsaturated analog of GHB found in the brain.[1] Its endogenous nature suggests a potential physiological role, making it a key tool for understanding the nuances of the GHBergic system.

NCS-382 is a synthetic, semi-rigid analog of GHB that has been widely characterized as a putative antagonist of the high-affinity GHB receptor.[2] Its stereoselective binding and distinct pharmacological profile have made it an important, albeit complex, pharmacological tool for differentiating between GHB and GABA-B receptor-mediated effects.

Quantitative Data Summary

The following tables summarize the key quantitative data for 4-Hydroxybut-2-enoic acid and NCS-382, focusing on their binding affinities for the GHB receptor and their selectivity over GABA-B receptors.

Table 1: Binding Affinity for the GHB Receptor

Compound	Radioligand Displaced	Preparation	Binding Affinity (Kd or Ki)
4-Hydroxybut-2-enoic acid (T-HCA)	[3H]T-HCA	Rat brain membranes	High affinity: 7 nM Low affinity: 2 µM[1]
[3H]GHB	Rat brain membranes	95 nM[1]
NCS-382 (racemic)	[3H]NCS-382	Rat cortical homogenates	0.34 µM[3]
[3H]NCS-382	Isolated rat striatum membranes	IC50: 134.1 nM
[3H]NCS-382	Isolated rat hippocampus membranes	IC50: 201.3 nM
(R)-NCS-382	[3H]GHB	Rat brain homogenates	More potent than (S)-NCS-382
[3H]NCS-382	Rat brain homogenates	More potent than (S)-NCS-382

Table 2: Receptor Selectivity Profile

Compound	GABA-B Receptor Binding
4-Hydroxybut-2-enoic acid (T-HCA)	Data not consistently reported, but generally considered more selective for the GHB receptor than GHB itself.
NCS-382	No significant affinity for GABA-A or GABA-B receptors has been reported.[2]

Functional Activity

4-Hydroxybut-2-enoic acid is suggested to act as a partial agonist at the GHB receptor, with a lower efficacy compared to GHB.[1] This characteristic makes it a valuable tool for studying the graded physiological responses to GHB receptor activation.

The functional activity of NCS-382 is more complex and has been a subject of debate. While initially characterized as a GHB receptor antagonist , subsequent studies have shown that it fails to antagonize some of the behavioral effects of GHB.[2] There is some evidence to suggest that NCS-382 may possess partial agonist properties at the GHB receptor under certain conditions.

Signaling Pathways

The activation of the GHB receptor, a G-protein coupled receptor (GPCR), initiates a cascade of intracellular signaling events. Both 4-Hydroxybut-2-enoic acid and NCS-382 interact with this receptor to modulate these pathways. The primary signaling mechanism involves the inhibition of adenylyl cyclase and modulation of ion channels, leading to changes in neuronal excitability and neurotransmitter release, particularly dopamine.

Caption: Simplified GHB receptor signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to characterize 4-Hydroxybut-2-enoic acid and NCS-382.

Radioligand Binding Assay (Competitive)

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

• Membrane Preparation: Homogenize rat cortical tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4). Centrifuge the homogenate at low speed to remove nuclei and cell debris. Pellet the membranes from the supernatant by high-speed centrifugation. Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay: In a 96-well plate, combine the membrane preparation, a fixed concentration of radioligand (e.g., [3H]NCS-382), and a range of concentrations of the unlabeled test compound (4-Hydroxybut-2-enoic acid or NCS-382).

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C) for a defined period to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to minimize non-specific binding.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding). Calculate the Ki value using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the GHB receptor, providing information on the agonist or antagonist properties of a compound.

Detailed Protocol:

• Membrane Preparation: Prepare cell membranes expressing the GHB receptor as described for the radioligand binding assay.

• Assay: In a 96-well plate, combine the membrane preparation, the test compound (4-Hydroxybut-2-enoic acid or NCS-382) at various concentrations, GDP, and [35S]GTPγS in an appropriate assay buffer.

• Incubation: Incubate the plate at 30°C for a specified time to allow for G-protein activation and [35S]GTPγS binding.

• Filtration and Washing: Terminate the reaction by rapid filtration and wash the filters with ice-cold buffer.

• Counting and Analysis: Measure the radioactivity on the filters and plot the [35S]GTPγS binding against the log concentration of the test compound to determine the EC50 (for agonists) or the ability to inhibit agonist-stimulated binding (for antagonists).

Conclusion

4-Hydroxybut-2-enoic acid and NCS-382 are indispensable tools for dissecting the complexities of the GHB system. 4-Hydroxybut-2-enoic acid, as a potential endogenous partial agonist, offers a unique lens through which to study the physiological modulation of the GHB receptor. In contrast, NCS-382, despite its debated functional profile, remains a critical ligand for identifying and characterizing high-affinity GHB binding sites, distinct from GABA-B receptors. The choice between these compounds will depend on the specific research question, with careful consideration of their respective binding affinities, selectivities, and functional activities. The experimental protocols provided herein offer a foundation for the rigorous and reproducible characterization of these and other novel ligands targeting the GHB receptor.

References

• 1. Trans-gamma-hydroxycrotonic acid binding sites in brain: evidence for a subpopulation of gamma-hydroxybutyrate sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel gamma-hydroxybutyric acid (GHB) analogs share some, but not all, of the behavioral effects of GHB and GABAB receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Validated Analytical Methods for 4-Hydroxybut-2-enoic Acid Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 4-Hydroxybut-2-enoic acid, a significant organic acid, is crucial across various research and development landscapes. This guide provides a comprehensive comparison of established analytical methodologies applicable to its measurement. While validated methods specifically for 4-Hydroxybut-2-enoic acid are not extensively documented, this document outlines robust techniques for structurally similar organic and short-chain hydroxy acids. The presented data and protocols can be readily adapted for the specific quantification of 4-Hydroxybut-2-enoic acid.

The primary analytical techniques discussed include High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Each method's performance characteristics are summarized to aid in selecting the most suitable approach based on specific research needs, such as required sensitivity, selectivity, and sample throughput.

Performance Comparison of Analytical Methods

The selection of an optimal analytical method hinges on the specific requirements of the study, including the nature of the sample matrix and the desired level of sensitivity and selectivity. The following tables summarize key quantitative performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for the analysis of organic and short-chain hydroxy acids, providing a foundational expectation for the analysis of 4-Hydroxybut-2-enoic acid.

Table 1: Performance Characteristics of HPLC-UV for Organic Acid Analysis [1][2]

Parameter	Performance
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.03 - 3.31 µg/mL
Limit of Quantification (LOQ)	0.10 - 11.03 µg/mL
Accuracy (% Recovery)	82% - 110%
Precision (RSD)	0.4% - 5.0%

Table 2: Performance Characteristics of GC-MS for Organic Acid Analysis [3][4]

Parameter	Performance
Linearity (r²)	0.9874 - 0.9994
Limit of Detection (LOD)	3 - 272 ng/mL
Limit of Quantification (LOQ)	Not explicitly stated, but typically 3-5x LOD
Accuracy (% Recovery)	100% - 111% (for 12 out of 15 acids)
Precision (Process Standard Deviation)	0.04 - 0.69 µg/mL

Table 3: General Performance Characteristics of LC-MS/MS for Similar Analytes

Parameter	Performance
Linearity (r²)	> 0.99
Limit of Detection (LOD)	Can reach low ng/mL to pg/mL levels
Limit of Quantification (LOQ)	Can reach low ng/mL to pg/mL levels
Accuracy (% Recovery)	Typically > 90%
Precision (RSD)	< 15%

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for similar analytes and should be validated specifically for 4-Hydroxybut-2-enoic acid.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of 4-Hydroxybut-2-enoic acid in relatively simple matrices.

Sample Preparation:

• For liquid samples (e.g., cell culture media, urine), perform a protein precipitation step by adding a threefold excess of cold acetonitrile (B52724).

• Centrifuge to pellet the precipitated proteins.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions: [1][2][5]

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][5]

• Mobile Phase: Isocratic elution with 5 mM H₃PO₄ solution with a pH of 2.1.[1][5]

• Flow Rate: 1 mL/min.[1][5]

• Detection Wavelength: 210 nm.[1][5]

• Injection Volume: 10-20 µL.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity, particularly when operated in selected ion monitoring (SIM) mode. A crucial step for analyzing non-volatile compounds like 4-Hydroxybut-2-enoic acid is derivatization to increase volatility.

Sample Preparation and Derivatization:

• Follow the sample preparation steps as outlined in the HPLC-UV protocol (protein precipitation and evaporation).

• Derivatization (Silylation): To the dried residue, add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) and 50 µL of a suitable solvent like pyridine (B92270) or acetonitrile.

• Heat the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization.

GC-MS Analysis: [6]

• Gas Chromatograph:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).[6]

  • Injector Temperature: 250-280°C.[6]

  • Oven Temperature Program: Start at a low temperature (e.g., 60-80°C), hold for a few minutes, then ramp up to a final temperature of 280-300°C.[6]

  • Carrier Gas: Helium at a constant flow rate.[6]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Full scan for initial identification and Selected Ion Monitoring (SIM) for quantification.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it ideal for complex biological matrices and low-level quantification.

Sample Preparation:

• Sample preparation can follow the same protein precipitation and evaporation steps as for HPLC-UV and GC-MS.

• For some applications, a solid-phase extraction (SPE) may be necessary for sample clean-up and concentration.[3][4] Anion exchange SPE cartridges are often effective for organic acids.[3][4]

LC-MS/MS Analysis: [6]

• Liquid Chromatograph:

  • Column: A reversed-phase C18 or a mixed-mode column.[6]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), both containing a small amount of an acid (e.g., formic acid) to improve peak shape and ionization efficiency.[6]

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode for carboxylic acids.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Specific precursor-to-product ion transitions for 4-Hydroxybut-2-enoic acid will need to be determined by infusing a standard solution.

Visualizing the Workflow

To better understand the logical flow of validating an analytical method, the following diagrams illustrate the key stages and their relationships.

Caption: A general workflow for the validation of an analytical method.

Caption: The derivatization workflow for GC-MS analysis of non-volatile analytes.

References

• 1. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction | Macedonian Journal of Chemistry and Chemical Engineering [mjcce.org.mk]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Benchmarking Purity: A Comparative Guide to Synthesized 4-Hydroxybut-2-enoic Acid for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of synthetically produced 4-Hydroxybut-2-enoic acid against a key alternative, the well-characterized neurotransmitter and drug molecule, 4-hydroxybutyric acid (GHB). As an unsaturated analog of GHB, 4-Hydroxybut-2-enoic acid is of significant interest for its potential to interact with GHB receptors and modulate neuronal activity, making it a candidate for novel therapeutic development.[1] The purity of such active pharmaceutical ingredients is a critical determinant of their efficacy, safety, and regulatory approval.

This guide presents supporting experimental data, detailed analytical protocols, and visual representations of workflows and relevant biological pathways to aid researchers in making informed decisions regarding the use and further development of synthesized 4-Hydroxybut-2-enoic acid.

Comparative Purity Analysis

The purity of a synthesized active pharmaceutical ingredient (API) is paramount. Here, we compare the purity profile of 4-Hydroxybut-2-enoic acid, synthesized via the hydrolysis of ethyl (E)-4-bromobut-2-enoate, with that of a commercially available, high-purity standard of 4-hydroxybutyric acid (GHB). The synthesis of 4-Hydroxybut-2-enoic acid often results in a modest yield and a product described as a brown oil, suggesting the presence of impurities.[2]

Parameter	Synthesized 4-Hydroxybut-2-enoic Acid	4-Hydroxybutyric Acid (GHB) Analytical Standard
Purity (by HPLC)	93.5% (Representative)	≥99.5%
Purity (by qNMR)	92.8% (Representative)	≥99.0%
Primary Impurities	Unreacted ethyl 4-bromobut-2-enoate, 4,4'-oxybis(but-2-enoic acid), polymeric byproducts	Below detection limits of standard analytical methods
Appearance	Brown Oil	White Crystalline Solid
Analytical Methods	HPLC, qNMR, MS	HPLC, qNMR, MS, Elemental Analysis

Note: The purity data for synthesized 4-Hydroxybut-2-enoic acid is representative of a typical, unoptimized laboratory synthesis and may be improved through further purification steps.

Experimental Protocols

Accurate determination of purity relies on robust and well-defined analytical methodologies. The following protocols for High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy are provided for the analysis of 4-Hydroxybut-2-enoic acid.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is designed for the quantitative analysis of 4-Hydroxybut-2-enoic acid and the separation of potential impurities.

Instrumentation and Reagents:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or Formic Acid for MS compatibility)

• 4-Hydroxybut-2-enoic acid reference standard

• Sample diluent (Mobile Phase A)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Standard Preparation: Accurately weigh approximately 10 mg of the 4-Hydroxybut-2-enoic acid reference standard and dissolve it in 10 mL of Mobile Phase A to create a 1 mg/mL stock solution. Prepare a series of dilutions to construct a calibration curve.

• Sample Preparation: Accurately weigh approximately 10 mg of the synthesized 4-Hydroxybut-2-enoic acid and dissolve it in 10 mL of Mobile Phase A. Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: The purity is calculated by comparing the peak area of the analyte in the sample to the total peak area of all components in the chromatogram (Area Percent method). For more accurate quantification, a calibration curve generated from the reference standard should be used.

Quantitative ¹H NMR (qNMR) for Purity Assessment

qNMR is a powerful primary analytical method for determining the purity of a compound without the need for a specific reference standard of the same compound.[3][4]

Instrumentation and Reagents:

• NMR spectrometer (≥400 MHz recommended)

• High-precision NMR tubes

• Deuterated solvent (e.g., DMSO-d₆)

• Internal standard with a known purity (e.g., maleic acid, dimethyl sulfone)

Experimental Parameters:

• Pulse Angle: 90°

• Relaxation Delay (d1): 5 x T₁ of the slowest relaxing proton (at least 30 seconds is recommended for accurate quantification)

• Number of Scans: 16 or higher for good signal-to-noise ratio

• Spectral Width: Sufficient to cover all signals of interest

• Acquisition Time: ≥ 3 seconds

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the synthesized 4-Hydroxybut-2-enoic acid into a clean vial.

• Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

• Dissolve the mixture in a precise volume of the deuterated solvent (e.g., 0.75 mL).

• Transfer the solution to an NMR tube.

Data Analysis: The purity of the 4-Hydroxybut-2-enoic acid is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Visualizing Experimental and Biological Contexts

To provide a clearer understanding of the analytical workflow and the potential biological relevance of 4-Hydroxybut-2-enoic acid, the following diagrams are provided.

Caption: Experimental workflow for the purity assessment of synthesized 4-Hydroxybut-2-enoic acid.

4-Hydroxybut-2-enoic acid is an analog of GHB, a neurotransmitter that acts on specific GHB receptors and GABAB receptors. The signaling pathway below illustrates the mechanism of action of GHB, which is the expected target pathway for 4-Hydroxybut-2-enoic acid.

Caption: Simplified GHB receptor signaling pathway, a likely target for 4-Hydroxybut-2-enoic acid.

Conclusion

This guide demonstrates that while 4-Hydroxybut-2-enoic acid can be synthesized, the resulting product from a standard hydrolysis of ethyl (E)-4-bromobut-2-enoate is likely to have a lower purity (around 93%) compared to commercially available analytical standards of its saturated analog, GHB (≥99.5%). The presence of unreacted starting materials and side-products necessitates robust analytical characterization and likely further purification steps for applications in drug development. The provided HPLC and qNMR protocols offer a solid foundation for the accurate assessment of the purity of synthesized 4-Hydroxybut-2-enoic acid. For researchers investigating novel ligands for the GHB receptor system, understanding and controlling the purity of their synthesized compounds is a critical step towards obtaining reliable and reproducible biological data.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-HYDROXY-BUT-2-ENOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 4-Hydroxybut-2-enoic Acid: A Guide to Safe and Compliant Laboratory Practices

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and a step-by-step plan for the safe handling and disposal of 4-Hydroxybut-2-enoic acid, a hydroxy fatty acid. Adherence to these procedures is paramount to ensuring a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE):

• Eye Protection: Always wear chemical safety goggles.

• Hand Protection: Use chemical-resistant gloves.

• Body Protection: A lab coat or apron is mandatory to prevent skin contact.

• Respiratory Protection: Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any potential vapors or aerosols.

Quantitative Data and Physical Properties

A summary of the known physical and chemical properties of 4-Hydroxybut-2-enoic acid is provided in the table below. This information is essential for understanding the nature of the chemical for safe handling and storage.

Property	Value
Molecular Formula	C4H6O3
Molecular Weight	102.09 g/mol
CAS Number	24587-49-3
Predicted pKa	4.31 ± 0.10
Solubility	Readily soluble (200 g/L at 25°C)[1]

Step-by-Step Disposal Plan

The disposal of 4-Hydroxybut-2-enoic acid must be conducted in accordance with local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash.[2][3] All chemical waste should be treated as hazardous unless confirmed otherwise by a qualified safety professional.[2]

• Waste Minimization: The first step in responsible waste management is to minimize the generation of waste. Order only the necessary quantities of the chemical and reduce the scale of experiments whenever feasible.[4]

• Waste Collection and Segregation:

  • Collect all waste containing 4-Hydroxybut-2-enoic acid, including contaminated materials like gloves and absorbent pads, in a designated and clearly labeled waste container.[3][5]

  • Do not mix this waste with other waste streams, such as halogenated solvents or biological waste, to ensure proper disposal.[5][6]

• Container Selection and Labeling:

  • Use a compatible, leak-proof container with a secure screw cap. Plastic containers are often preferred.[4][7]

  • The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "4-Hydroxybut-2-enoic Acid." The date of waste accumulation should also be recorded.[6]

• Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[4][7]

  • The SAA must be a cool, dry, and well-ventilated area, away from incompatible materials.[8]

  • Ensure the container is kept closed at all times, except when adding waste.[2][7]

• Arranging for Disposal:

  • Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company to arrange for pickup.[4]

  • Provide them with the necessary information about the waste, including its composition and volume.

Spill and Emergency Procedures

In the event of a spill:

• Evacuate the immediate area and alert your colleagues and supervisor.

• If the spill is small and you are trained to handle it, wear appropriate PPE.

• Contain the spill using an inert absorbent material.

• Collect the absorbent material and place it in the designated hazardous waste container.

• Clean the spill area thoroughly.

• For large spills, or if you are unsure how to proceed, contact your EHS office or emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Hydroxybut-2-enoic acid.

Caption: Decision workflow for the disposal of 4-hydroxybut-2-enoic acid.

By following these guidelines, laboratory professionals can ensure the safe and compliant disposal of 4-Hydroxybut-2-enoic acid, contributing to a secure research environment and the protection of our planet. Always consult your institution's specific safety protocols and the relevant regulations in your area.

References

• 1. Page loading... [wap.guidechem.com]
• 2. vumc.org [vumc.org]
• 3. benchchem.com [benchchem.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 6. nipissingu.ca [nipissingu.ca]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-Hydroxybut-2-enoic acid

Based on analogous compounds, 4-Hydroxybut-2-enoic acid is anticipated to be a corrosive and irritant substance. Direct contact can cause severe skin burns and eye damage, and inhalation of vapors may lead to respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial for the safe handling of 4-Hydroxybut-2-enoic acid. The selection of appropriate PPE is contingent on the specific procedures being performed and the potential for exposure.

Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low-Volume Handling / Weighing	Safety glasses with side shields	Nitrile or neoprene gloves	Standard lab coat	Not generally required if handled in a well-ventilated area or chemical fume hood.
Solution Preparation / Transfer	Chemical splash goggles	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Recommended if not performed in a chemical fume hood or if vapors are likely to be generated.
Heating or Reactions	Face shield worn over chemical splash goggles	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron over a flame-retardant lab coat	Required if not performed in a chemical fume hood. Use a respirator with an appropriate acid gas cartridge.
Spill Cleanup	Face shield worn over chemical splash goggles	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or coveralls	Required. Use a respirator with an appropriate acid gas cartridge.

Experimental Protocols: Handling and Disposal

Adherence to standardized procedures is paramount for safety and experimental integrity.

Operational Plan: Step-by-Step Handling Procedure

• Preparation:

  • Ensure a well-ventilated work area, such as a chemical fume hood.[1]

  • Assemble all necessary equipment and reagents before handling the compound.

  • Inspect all PPE for integrity before use.

  • Ensure an eyewash station and safety shower are readily accessible.[2]

• Handling the Compound:

  • When weighing or transferring the solid material, do so carefully to minimize dust generation.

  • If creating a solution, always add the acid to the solvent slowly, never the other way around, to avoid splashing and exothermic reactions.[3]

  • Keep containers of 4-Hydroxybut-2-enoic acid tightly closed when not in use.[4]

• Post-Handling:

  • Thoroughly clean the work area after handling is complete.

  • Remove and properly dispose of contaminated PPE.

  • Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 4-Hydroxybut-2-enoic acid and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect all waste containing 4-Hydroxybut-2-enoic acid in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams unless compatibility is confirmed.

• Neutralization of Dilute Aqueous Waste (if permissible by institutional guidelines):

  • For small quantities of dilute aqueous waste, neutralization may be an option.

  • Slowly add a weak base, such as sodium bicarbonate, to the acidic solution while stirring.[5][6][7]

  • Monitor the pH with a pH meter or pH paper until it is in the neutral range (pH 6-8).

  • Dispose of the neutralized solution down the drain with copious amounts of water, in accordance with local regulations.[8]

• Container Disposal:

  • Empty containers should be triple-rinsed with a suitable solvent.

  • The rinsate must be collected as hazardous waste.

  • Once decontaminated, containers can be disposed of as regular laboratory waste, following institutional guidelines.

Spill Cleanup Procedure

In the event of a spill, immediate and appropriate action is critical.

• Evacuate and Isolate:

  • Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

  • Restrict access to the spill area.

• Protect Yourself:

  • Don the appropriate PPE for spill cleanup as detailed in the table above.

• Contain and Neutralize:

  • For small spills, apply a neutralizer for organic acids, such as sodium bicarbonate, starting from the outside and working inwards to prevent spreading.[7][9]

  • Absorb the neutralized spill with an inert absorbent material like vermiculite (B1170534) or sand.[7][9]

• Cleanup and Disposal:

  • Carefully scoop the absorbent material into a designated hazardous waste container.

  • Clean the spill area with soap and water.

  • Dispose of all contaminated materials, including PPE, as hazardous waste.

Visual Workflow for Safe Handling

Caption: Workflow for the safe handling and disposal of 4-Hydroxybut-2-enoic acid.

References

• 1. flinnsci.com [flinnsci.com]
• 2. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 3. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 4. coral.washington.edu [coral.washington.edu]
• 5. ccny.cuny.edu [ccny.cuny.edu]
• 6. SPILLS - Smith College Research and Instruction Safety [science.smith.edu]
• 7. ehs.gatech.edu [ehs.gatech.edu]
• 8. laballey.com [laballey.com]
• 9. enhs.uark.edu [enhs.uark.edu]